Zephirol-d7

Core Science & Biosynthesis

what is the chemical structure of Zephirol-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Zephirol-d7, a deuterated analog of Zephirol, also known as Benzalkonium Chloride. Zephirol-d7 serves as a crucial internal standard in analytical chemistry, particularly in mass spectrometry-based quantification, due to its chemical similarity to the parent compound and its distinct mass.

Chemical Structure and Properties

Zephirol is not a single compound but a mixture of alkylbenzyldimethylammonium chlorides. The general structure consists of a quaternary ammonium cation with a benzyl group, two methyl groups, and a long alkyl chain of varying length attached to the nitrogen atom, with a chloride anion. The deuterated form, Zephirol-d7, specifically refers to the labeling of the benzyl moiety with seven deuterium atoms. This labeling results in a predictable mass shift, making it an ideal internal standard for the quantification of Zephirol.

The chemical structure of Zephirol-d7, specifically the N-Dodecyl-N,N-dimethylbenzenemethanaminium-d7 Chloride analog, is characterized by the replacement of seven hydrogen atoms on the benzyl group with deuterium.[1][2]

General Chemical Structure of Zephirol-d7:

Where "R" represents a mixture of even-numbered alkyl chains.

A more specific example is Benzyldimethyldodecylammonium-d7 Chloride.[1]

Quantitative Data

The following table summarizes the key quantitative data for a common variant of Zephirol-d7, N-Dodecyl-N,N-dimethylbenzenemethanaminium-d7 Chloride. For comparison, data for the non-labeled analog is also provided.

Property	Zephirol-d7 (N-Dodecyl-N,N-dimethylbenzenemethanaminium-d7 Chloride)	Zephirol (N-Dodecyl-N,N-dimethylbenzenemethanaminium Chloride)
Molecular Formula	C₂₁H₃₁D₇ClN[1][2]	C₂₁H₃₈ClN[3][4]
Molecular Weight	347.03 g/mol [1][2]	339.99 g/mol [3][4]
Unlabeled CAS Number	139-07-1[2]	139-07-1[3][4]
Appearance	Neat[1][5]	White or yellowish-white, amorphous powder or gelatinous pieces.[6]
Purity	>95% (HPLC)[7]	Not specified
Storage Temperature	-20°C[7]	4°C[4]

Experimental Protocols: Use as an Internal Standard in Mass Spectrometry

Deuterated compounds like Zephirol-d7 are invaluable as internal standards in quantitative mass spectrometry assays.[8][9][10] The fundamental principle is to add a known amount of the deuterated standard to a sample before processing. The standard co-elutes with the analyte during chromatography and is detected by the mass spectrometer at a different mass-to-charge ratio (m/z). This allows for accurate quantification by correcting for variations in sample extraction, handling, and instrument response.

A Generic Experimental Workflow for using Zephirol-d7 as an internal standard is as follows:

• Preparation of Standard Solutions:

  • Prepare a stock solution of Zephirol-d7 in a suitable solvent (e.g., methanol) at a known concentration.

  • Prepare a series of calibration standards containing known concentrations of non-labeled Zephirol and a fixed concentration of Zephirol-d7.

• Sample Preparation:

  • To the unknown sample, add a precise volume of the Zephirol-d7 stock solution to achieve a predetermined concentration.

  • Perform the necessary sample extraction and cleanup procedures. The presence of the internal standard throughout this process will account for any analyte loss.

• LC-MS/MS Analysis:

  • Inject the prepared sample and calibration standards into an LC-MS/MS system.

  • Develop a multiple reaction monitoring (MRM) method to detect specific precursor-to-product ion transitions for both Zephirol and Zephirol-d7.

• Data Analysis:

  • For each sample and standard, calculate the ratio of the peak area of the analyte (Zephirol) to the peak area of the internal standard (Zephirol-d7).

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their corresponding concentrations.

  • Determine the concentration of Zephirol in the unknown sample by interpolating its peak area ratio on the calibration curve.

Visualizations

Below are diagrams illustrating the chemical structures and a typical experimental workflow.

References

• 1. cymitquimica.com [cymitquimica.com]
• 2. Zephirol-d7 | CAS | LGC Standards [lgcstandards.com]
• 3. Zephirol | 139-07-1 | FZ28757 | Biosynth [biosynth.com]
• 4. usbio.net [usbio.net]
• 5. cymitquimica.com [cymitquimica.com]
• 6. Benzalkonium Chloride [drugfuture.com]
• 7. Zephirol-d7 | CAS | LGC Standards [lgcstandards.com]
• 8. lcms.cz [lcms.cz]
• 9. Quantitative analysis of the microbial metabolome by isotope dilution mass spectrometry using uniformly 13C-labeled cell extracts as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]

Zephirol-d7: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive overview of Zephirol-d7, a deuterated analogue of the quaternary ammonium compound Zephirol (benzalkonium chloride). This guide details its chemical properties, mechanism of action, and relevant experimental considerations.

Core Chemical Data

Zephirol-d7, a labeled version of the antiseptic agent Zephirol, is a valuable tool in various research applications, particularly in pharmacokinetic and metabolic studies. Its deuteration provides a distinct mass spectrometric signature, allowing it to be differentiated from its non-deuterated counterpart.

Property	Value	Reference
CAS Number	1998128-83-8	[1]
Molecular Weight	347.03 g/mol	[2][3]
Molecular Formula	C₂₁H₃₁D₇ClN	[2][3]
Synonyms	N-Dodecyl-N,N-dimethylbenzenemethanaminium-d7 Chloride, Benzododecinium-d7 Chloride, Benzyldimethyldodecylammonium-d7 Chloride	[2]

Mechanism of Action: Disrupting Microbial Integrity

Zephirol, as a member of the quaternary ammonium compound (QAC) family, exerts its potent antimicrobial effects primarily through the disruption of microbial cell membranes.[2][4] This mechanism is broadly effective against a range of bacteria, fungi, and enveloped viruses.[1][3]

The cationic head of the Zephirol molecule is attracted to the negatively charged components of the microbial cell surface.[5] Its amphiphilic nature allows the hydrophobic alkyl chain to intercalate into and disrupt the lipid bilayer of the cell membrane.[2][6] This leads to a cascade of detrimental effects:

• Increased Membrane Permeability: The integration of Zephirol molecules into the membrane compromises its structural integrity, leading to increased permeability.[2][4]

• Leakage of Cellular Contents: Essential intracellular components, such as ions, nucleotides, and enzymes, leak out of the compromised cell, leading to metabolic disruption and ultimately, cell death.[1][2]

• Enzyme Deactivation: Beyond membrane disruption, Zephirol can also inactivate critical enzymes within the cell, further contributing to its demise.[1]

Recent studies have also elucidated more specific cellular responses to QACs, including the induction of apoptosis through caspase-3 dependent pathways and the generation of reactive oxygen species (ROS).[5]

References

• 1. Benzalkonium chloride - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Benzalkonium Chloride? [synapse.patsnap.com]
• 3. Benzalkonium Chlorides: Uses, Regulatory Status, and Microbial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is Benzalkonium Chloride used for? [synapse.patsnap.com]
• 5. Frontiers | Quaternary ammonium compounds in hypersensitivity reactions [frontiersin.org]
• 6. gosset.ai [gosset.ai]

Zephirol-d7 as a Surfactant: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Zephirol-d7, a deuterated analog of benzalkonium chloride (BAC), is a quaternary ammonium compound widely recognized for its antimicrobial properties. Its efficacy is intrinsically linked to its behavior as a cationic surfactant. This technical guide delves into the core mechanism of action of Zephirol-d7 as a surfactant, presenting quantitative data, experimental methodologies, and visual representations of its molecular interactions. Given that the deuterium labeling in Zephirol-d7 does not significantly alter its physicochemical surfactant properties, this guide will refer to data available for benzalkonium chloride as a proxy.

Surfactant Properties of Benzalkonium Chloride

The surfactant activity of benzalkonium chloride is characterized by its ability to lower the surface tension of a liquid and to form micelles above a certain concentration.

Quantitative Data Summary

The critical micelle concentration (CMC) is a key parameter that defines the concentration at which surfactant molecules self-assemble into micelles. The surface tension of the solution decreases with increasing surfactant concentration up to the CMC, after which it remains relatively constant.

Parameter	Value	Conditions	Reference
Critical Micelle Concentration (CMC)	0.008%	In 2.4% sodium hypochlorite solution	[1][2]
~0.15 mM	In 0.5 M NaCl solution	[3]
Surface Energy Reduction	53.4%	At CMC in 2.4% sodium hypochlorite solution	[1][2]
Surface Tension	28.27 mN/m	At 1 g/L and 19.7°C	[4]

Mechanism of Action: Disruption of Microbial Cell Membranes

The primary mechanism by which Zephirol-d7 exerts its antimicrobial effect is through the disruption of microbial cell membranes.[5][6][7] As a cationic surfactant, the positively charged headgroup of the benzalkonium chloride molecule is electrostatically attracted to the negatively charged components of microbial cell membranes, such as phospholipids and proteins.[5]

This initial binding is followed by the insertion of the hydrophobic alkyl chain into the lipid bilayer.[5] This intercalation disrupts the structural integrity of the membrane, leading to several detrimental effects:

• Increased Membrane Permeability: The insertion of the surfactant molecules creates pores and destabilizes the lipid packing, increasing the permeability of the membrane.[5][7]

• Leakage of Cellular Contents: The compromised membrane integrity allows for the leakage of essential intracellular components, including ions, metabolites, and nucleic acids.[5][6][7]

• Enzyme Inactivation: Disruption of the membrane can also lead to the inactivation of membrane-bound enzymes that are crucial for cellular processes.

• Cell Lysis: In many cases, the extensive damage to the cell membrane results in complete cell lysis and death.[7]

The following diagram illustrates the proposed mechanism of action of Zephirol-d7 on a bacterial cell membrane.

Mechanism of Zephirol-d7 on a bacterial cell membrane.

Experimental Protocols

The determination of the surfactant properties of compounds like Zephirol-d7 involves a variety of established experimental techniques.

Determination of Critical Micelle Concentration (CMC)

Several methods can be employed to determine the CMC of a surfactant. The choice of method often depends on the nature of the surfactant and the experimental conditions.

• Conductivity Method: This method is suitable for ionic surfactants. The specific conductivity of the surfactant solution is measured as a function of its concentration. A distinct break in the slope of the conductivity versus concentration plot indicates the CMC.

  • Protocol Outline:

    • Prepare a series of aqueous solutions of Zephirol-d7 with varying concentrations.

    • Measure the specific conductivity of each solution using a calibrated conductivity meter at a constant temperature.

    • Plot the specific conductivity against the concentration of Zephirol-d7.

    • The CMC is determined from the intersection of the two linear portions of the plot.

• Surface Tension Method: The surface tension of a surfactant solution is measured at different concentrations. The concentration at which the surface tension ceases to decrease significantly corresponds to the CMC.[8]

  • Protocol Outline:

    • Prepare a range of Zephirol-d7 solutions of known concentrations.

    • Measure the surface tension of each solution using a tensiometer (e.g., Wilhelmy plate or du Noüy ring method).

    • Plot surface tension as a function of the logarithm of the surfactant concentration.

    • The CMC is identified as the concentration at the point of inflection where the surface tension plateaus.

• Fluorescence Spectroscopy: This method utilizes a fluorescent probe (e.g., pyrene) that exhibits changes in its fluorescence spectrum upon incorporation into micelles.

  • Protocol Outline:

    • Prepare a series of Zephirol-d7 solutions containing a constant, low concentration of a fluorescent probe.

    • Measure the fluorescence emission spectrum of each solution.

    • Plot a parameter of the fluorescence spectrum (e.g., the ratio of the intensity of two specific emission peaks) against the surfactant concentration.

    • The CMC is determined from the abrupt change in the slope of the plot.

The following diagram outlines a general experimental workflow for determining the CMC.

Experimental workflow for CMC determination.

Measurement of Surface Tension

Accurate measurement of surface tension is crucial for characterizing the surfactant properties of Zephirol-d7.

• Wilhelmy Plate Method: A thin platinum plate is suspended from a balance and brought into contact with the liquid surface. The force required to detach the plate is proportional to the surface tension.[9][10]

• du Noüy Ring Method: A platinum ring is immersed in the liquid and then slowly pulled through the interface. The maximum force required to pull the ring from the surface is measured and used to calculate the surface tension.[9]

• Pendant Drop Method: The shape of a drop of liquid hanging from a needle is analyzed. The surface tension can be calculated from the drop's geometry, which is determined by the balance between surface tension and gravity.[9]

• Maximum Bubble Pressure Method: This technique is particularly useful for measuring dynamic surface tension. A gas is bubbled through a capillary immersed in the solution, and the maximum pressure inside the bubble before it detaches is related to the surface tension.[11]

Conclusion

The efficacy of Zephirol-d7 as an antimicrobial agent is fundamentally derived from its properties as a cationic surfactant. Its ability to disrupt the integrity of microbial cell membranes through electrostatic and hydrophobic interactions leads to cell death. The quantitative parameters of its surfactant activity, such as the critical micelle concentration and the extent of surface tension reduction, are critical for understanding its potency and for the development of effective formulations in the pharmaceutical and drug development industries. The experimental protocols outlined in this guide provide a framework for the precise characterization of these essential properties.

References

• 1. Wetting properties and critical micellar concentration of benzalkonium chloride mixed in sodium hypochlorite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. BENZALKONIUM CHLORIDE CAS#: 68424-85-1 [m.chemicalbook.com]
• 5. What is the mechanism of Benzalkonium Chloride? [synapse.patsnap.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. What is Benzalkonium Chloride used for? [synapse.patsnap.com]
• 8. researchgate.net [researchgate.net]
• 9. clearsolutionsusa.com [clearsolutionsusa.com]
• 10. commons.erau.edu [commons.erau.edu]
• 11. Surfactant concentration monitoring for industrial baths and electrolysis processes | KRÜSS Scientific [kruss-scientific.com]

The Dual Role of Benzalkonium Chloride in Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Benzalkonium chloride (BAC), a quaternary ammonium compound, is a widely utilized agent in both clinical and research settings. Its potent antimicrobial properties have established it as a common preservative in pharmaceutical formulations, particularly in ophthalmic solutions. However, its utility in research extends far beyond preservation. BAC's cytotoxic and pro-inflammatory effects are harnessed to induce disease models, most notably dry eye disease, providing a valuable tool for studying pathogenesis and evaluating novel therapeutics. This technical guide provides an in-depth overview of the core applications of benzalkonium chloride in research, with a focus on quantitative data, detailed experimental protocols, and the underlying signaling pathways.

Antimicrobial Applications and Efficacy

BAC's primary mechanism of antimicrobial action involves the disruption of microbial cell membranes, leading to the leakage of intracellular contents and cell death. Its broad-spectrum activity makes it effective against a variety of bacteria and fungi.

Quantitative Data: Antimicrobial Efficacy

The antimicrobial efficacy of BAC is typically quantified by determining its Minimum Inhibitory Concentration (MIC), the lowest concentration of the agent that prevents visible growth of a microorganism.

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	0.2 g/ml	[1]
Pseudomonas aeruginosa	0.14 g/ml	[1]
Enterobacter spp.	0.18 g/ml	[1]
Acinetobacter spp.	0.17 g/ml	[1]
Escherichia coli	3.9 µg/mL	[2]
Klebsiella pneumoniae	Not specified
Fungi (general)	1-16 µg/ml

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The following broth microdilution protocol is a standard method for determining the MIC of BAC against a specific bacterium.

Materials:

• Benzalkonium chloride stock solution

• Sterile Mueller-Hinton Broth (MHB)

• Bacterial culture in logarithmic growth phase

• Sterile 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Prepare BAC dilutions: Perform serial two-fold dilutions of the BAC stock solution in MHB in the wells of a 96-well plate. The final volume in each well should be 100 µL.

• Prepare bacterial inoculum: Dilute the bacterial culture in MHB to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculate the plate: Add 100 µL of the bacterial inoculum to each well containing the BAC dilutions. This will bring the final volume in each well to 200 µL.

• Controls: Include a positive control well (MHB with bacterial inoculum, no BAC) and a negative control well (MHB only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Read results: The MIC is the lowest concentration of BAC in which there is no visible growth (turbidity) of the bacteria. This can be assessed visually or by measuring the optical density at 600 nm using a plate reader.[3][4][5]

Induction of Dry Eye Disease Models

A prominent application of BAC in research is the induction of dry eye disease (DED) in animal models. Topical application of BAC to the ocular surface disrupts the tear film and damages the corneal and conjunctival epithelium, mimicking the pathophysiology of human DED.[6]

Quantitative Data: BAC Concentrations for DED Induction

Animal Model	BAC Concentration	Duration and Frequency	Key Pathological Features	Reference
Mouse (BALB/c)	0.2%	Twice daily for 7 days	Decreased tear volume, increased corneal staining, inflammation, goblet cell loss	[7]
Rabbit	0.1%	Twice daily for 2 weeks	Corneal and conjunctival metaplasia, decreased goblet cell density

Experimental Protocol: Induction of Dry Eye in Mice

This protocol describes a common method for inducing DED in mice using topical BAC application.

Materials:

• Benzalkonium chloride solution (0.2% in sterile phosphate-buffered saline)

• Micropipette

• Anesthesia (e.g., isoflurane)

• Slit-lamp biomicroscope

• Corneal fluorescein strips

• Phenol red threads

Procedure:

• Animal handling: Anesthetize the mice to ensure proper and safe administration of the eye drops.

• BAC administration: Instill 5 µL of 0.2% BAC solution onto the cornea of one eye twice daily for 7 consecutive days. The contralateral eye can be treated with PBS as a control.[7]

• Evaluation of DED: Perform the following assessments at baseline and at the end of the treatment period:

  • Corneal fluorescein staining: Apply a fluorescein strip to the ocular surface and examine the cornea for epithelial defects using a slit-lamp with a cobalt blue filter. Score the staining based on a standardized scale.

  • Tear production: Measure tear volume using phenol red threads placed in the lateral canthus for a defined period.

  • Histology: At the end of the study, euthanize the animals and collect the eyes for histological analysis to assess for goblet cell loss, inflammation, and corneal epithelial damage.

Cytotoxicity and In Vitro Research

BAC's cytotoxic properties are also leveraged in in vitro studies to investigate cellular responses to stress and injury. It induces cell death through both apoptosis and necrosis in a concentration-dependent manner.

Quantitative Data: Cytotoxicity of Benzalkonium Chloride

Cell Line	Assay	Endpoint	Value	Reference
Human Corneal Epithelial Cells	MTT	Toxicity	37.75% ± 3.06% (at 0.001% BAC for 15 min)	[8]
Human Conjunctival Epithelial Cells	MTT	Toxicity	29.60% ± 4.34% (at 0.001% BAC for 15 min)	[8]
Human Lung Epithelial (H358) Cells	MTT	IC50	1.5 µg/mL (24h exposure)	[9]
Rat	Oral	LD50	240 mg/kg	[10]
Rat	Dermal	LD50	1560 mg/kg	[10]

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cells of interest

• 96-well cell culture plates

• Benzalkonium chloride

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Plate reader

Procedure:

• Cell seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of BAC for the desired exposure time. Include untreated cells as a control.

• MTT addition: After the treatment period, remove the media and add 100 µL of fresh media and 10 µL of MTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the MTT solution and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance reading: Measure the absorbance at 570 nm using a plate reader. The amount of formazan produced is proportional to the number of viable cells.[11][12][13]

Experimental Protocol: LDH Assay for Cytotoxicity

The lactate dehydrogenase (LDH) assay is a cytotoxicity assay that measures the release of LDH from damaged cells.

Materials:

• Cells of interest

• 96-well cell culture plates

• Benzalkonium chloride

• LDH assay kit

Procedure:

• Cell seeding and treatment: Follow the same procedure as for the MTT assay.

• Supernatant collection: After the treatment period, carefully collect a portion of the cell culture supernatant from each well.

• LDH reaction: Add the supernatant to a new 96-well plate and add the LDH assay reagents according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol.

• Absorbance reading: Measure the absorbance at the recommended wavelength (usually 490 nm). The amount of LDH released is proportional to the number of damaged cells.[4][14][15]

Signaling Pathways Modulated by Benzalkonium Chloride

BAC has been shown to modulate several key signaling pathways involved in inflammation, apoptosis, and fibrosis. Understanding these pathways provides insight into the molecular mechanisms underlying its biological effects.

TGF-β1/Smad3 Signaling Pathway in Subconjunctival Fibrosis

BAC can induce subconjunctival fibrosis, a complication of long-term topical glaucoma medication use, through the activation of the TGF-β1/Smad3 signaling pathway.[16]

BAC-induced TGF-β1/Smad3 signaling pathway leading to fibrosis.

NLRP3 Inflammasome Activation and Inflammation

BAC can trigger pro-inflammatory responses by activating the NLRP3 (NOD-, LRR- and pyrin domain-containing protein 3) inflammasome, leading to the secretion of pro-inflammatory cytokines like IL-1β.[17][18]

BAC-mediated activation of the NLRP3 inflammasome.

Induction of Apoptosis

BAC induces apoptosis through the intrinsic mitochondrial pathway, involving the regulation of Bcl-2 family proteins and the activation of caspases.

BAC-induced intrinsic apoptosis pathway.

Experimental Workflow: Investigating BAC's Effect on a Signaling Pathway

The following workflow outlines a general approach for studying the impact of BAC on a specific signaling pathway.

General workflow for studying signaling pathways.

Conclusion

Benzalkonium chloride is a multifaceted compound with significant applications in biomedical research. Its well-characterized antimicrobial, cytotoxic, and pro-inflammatory properties make it an invaluable tool for a range of in vitro and in vivo studies. For researchers and drug development professionals, a thorough understanding of BAC's mechanisms of action, effective concentrations, and the experimental protocols for its use is crucial for designing robust studies and accurately interpreting results. The information and protocols provided in this guide serve as a comprehensive resource for harnessing the diverse applications of benzalkonium chloride in a research setting.

References

• 1. researchgate.net [researchgate.net]
• 2. Nosocomial Escherichia coli, Klebsiella pneumoniae, Pseudomonas aeruginosa, and Staphylococcus aureus: Sensitivity to Chlorhexidine-Based Biocides and Prevalence of Efflux Pump Genes [mdpi.com]
• 3. microbe-investigations.com [microbe-investigations.com]
• 4. Minimal Inhibitory Concentration (MIC) [protocols.io]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. asianmedjam.com [asianmedjam.com]
• 8. iovs.arvojournals.org [iovs.arvojournals.org]
• 9. Benzalkonium chloride initiates proinflammatory responses via NLRP3 inflammasome activation [jstage.jst.go.jp]
• 10. youtube.com [youtube.com]
• 11. Experimental and engineering approaches to intracellular communication - PMC [pmc.ncbi.nlm.nih.gov]
• 12. TGF-β Signaling | Cell Signaling Technology [cellsignal.com]
• 13. researchgate.net [researchgate.net]
• 14. Effects of 20% Human Serum on Corneal Epithelial Toxicity Induced by Benzalkonium Chloride: In Vitro and Clinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. iovs.arvojournals.org [iovs.arvojournals.org]
• 16. Benzalkonium chloride initiates proinflammatory responses via NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Benzalkonium Chloride, Even at Low Concentrations, Deteriorates Intracellular Metabolic Capacity in Human Conjunctival Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Concentration- and Time-Dependent Effects of Benzalkonium Chloride in Human Lung Epithelial Cells: Necrosis, Apoptosis, or Epithelial Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]

The Core Purpose of Deuterium Labeling in Zephirol-d7

An In-depth Technical Guide to the Purpose of Deuterium Labeling in Zephirol-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Zephirol-d7, a deuterium-labeled analog of benzalkonium chloride (BAC). It details its primary application as an internal standard in quantitative analytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS). The inclusion of detailed experimental protocols, quantitative validation data, and explanatory diagrams is intended to equip researchers with the necessary information for the robust analysis of benzalkonium chloride in various matrices.

Zephirol-d7 is a synthetic version of Zephirol (benzalkonium chloride) where seven hydrogen atoms have been replaced by their heavier isotope, deuterium. The primary and critical purpose of this isotopic labeling is to create an ideal internal standard for quantitative analysis.

In analytical chemistry, particularly for sensitive and specific techniques like mass spectrometry, an internal standard (IS) is a compound added in a constant amount to all samples, calibration standards, and quality controls. The ideal IS is chemically and physically almost identical to the analyte being measured but is distinguishable by the detector.

Why Deuterium Labeling is Ideal:

• Co-elution: Zephirol-d7 has nearly identical chromatographic retention times to the non-labeled Zephirol. This means it travels through the liquid chromatography (LC) system at the same rate as the analyte, experiencing the same conditions.

• Similar Ionization Efficiency: In the mass spectrometer's ion source, Zephirol-d7 ionizes with the same efficiency as the native compound.

• Compensation for Matrix Effects: Any suppression or enhancement of the analyte's signal caused by other components in the sample matrix (e.g., salts, proteins, excipients) will equally affect the internal standard.

• Correction for Variability: It accurately corrects for variations in sample preparation (e.g., extraction efficiency, volume changes) and instrument performance (e.g., injection volume).

• Mass Shift for Detection: The key difference is its higher mass. A mass spectrometer can easily distinguish between the analyte and the heavier, deuterium-labeled internal standard. For the C12 homolog of benzalkonium chloride, the unlabeled precursor ion has a mass-to-charge ratio (m/z) of 304, while the Zephirol-d7 (C12-BAC-d7) equivalent has an m/z of 311.[1]

This use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry, a technique known as isotope dilution mass spectrometry (IDMS) . It ensures the highest possible accuracy and precision in determining the concentration of benzalkonium chloride in complex samples.

The deuterium atoms in Zephirol-d7 are located on the benzyl group of the molecule, with five on the aromatic ring and two on the methylene bridge connecting to the nitrogen atom.[2][3]

Data Presentation: Method Validation Parameters

The following tables summarize typical quantitative data from validated HPLC and LC-MS/MS methods for the determination of benzalkonium chloride. While these specific examples may not have used Zephirol-d7, they represent the performance standards achievable and are directly comparable to what would be expected when using a deuterated internal standard.

Table 1: Linearity and Sensitivity of Benzalkonium Chloride Analysis

Parameter	HPLC-UV Method	LC-MS/MS Method
Homologs Analyzed	C12, C14, C16	C12, C14, C16
Linearity Range	80 - 120 µg/mL	0.006 - 1.40 ng/mL
Correlation Coefficient (R²)	> 0.999	Not Specified
Limit of Detection (LOD)	Not Specified	0.002 - 0.42 ng/mL
Limit of Quantitation (LOQ)	Not Specified	0.006 - 1.40 ng/mL
Data adapted from references[1][4]. The LC-MS/MS data represents a range for multiple quaternary ammonium compounds.

Table 2: Accuracy and Precision of Benzalkonium Chloride Analysis

Parameter	Concentration Level	HPLC-UV Method	LC-MS/MS Method
Accuracy (% Recovery)	Low (e.g., 80%)	98.4% - 101.7%	61% - 129% (at 1, 5, 20 ng/mL)
Medium (e.g., 100%)	98.4% - 101.7%	61% - 129% (at 1, 5, 20 ng/mL)
High (e.g., 120%)	98.4% - 101.7%	61% - 129% (at 1, 5, 20 ng/mL)
Precision (% RSD)	Intra-day	< 2%	0.22% - 17.4%
Inter-day	< 2%	0.35% - 17.3%
Data adapted from references[1][4]. The LC-MS/MS data represents a range for multiple quaternary ammonium compounds.

Experimental Protocols

The following is a representative LC-MS/MS protocol for the quantification of benzalkonium chloride (specifically the C12 and C14 homologs) in a pharmaceutical formulation, incorporating Zephirol-d7 as the internal standard.

Materials and Reagents

• Analytes: Benzalkonium Chloride (BAC) reference standard (containing C12, C14, and other homologs).

• Internal Standard: Zephirol-d7 (Benzyldimethyldodecylammonium-d7 chloride) solution.

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid, Ammonium formate.

• Water: Deionized water, 18 MΩ·cm or higher purity.

Preparation of Standard and Sample Solutions

• Primary Stock Solutions: Prepare individual stock solutions of BAC standard and Zephirol-d7 (IS) in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working calibration standards by serially diluting the BAC stock solution with a 50:50 acetonitrile/water mixture to achieve concentrations ranging from 1 ng/mL to 500 ng/mL.

• Internal Standard Spiking Solution: Prepare a working solution of Zephirol-d7 at a concentration of 100 ng/mL in 50:50 acetonitrile/water.

• Calibration Curve Samples: To each working standard solution, add a fixed volume of the IS spiking solution. For example, mix 100 µL of each working standard with 100 µL of the IS working solution.

• Sample Preparation: Dilute the product containing benzalkonium chloride with the 50:50 acetonitrile/water mixture to bring the expected analyte concentration into the range of the calibration curve. Add the internal standard spiking solution in the same fixed volume as used for the calibrators.

Liquid Chromatography (LC) Conditions

• LC System: UHPLC or HPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 10 mM Ammonium formate with 0.1% Formic acid in water.

• Mobile Phase B: 10 mM Ammonium formate with 0.1% Formic acid in 95:5 Acetonitrile/Water.

• Gradient Elution:

  • 0-0.5 min: 30% B

  • 0.5-3.0 min: Gradient from 30% to 95% B

  • 3.0-4.0 min: Hold at 95% B

  • 4.0-4.1 min: Return to 30% B

  • 4.1-5.0 min: Re-equilibration at 30% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

Tandem Mass Spectrometry (MS/MS) Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Key MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
BAC (C12 homolog)	304.3	91.1 (Quantifier)	30
304.3	212.2 (Qualifier)	25
BAC (C14 homolog)	332.4	91.1 (Quantifier)	30
332.4	240.2 (Qualifier)	25
Zephirol-d7 (C12-IS)	311.4	98.1 (Quantifier)	33
311.4	127.1 (Qualifier)	15
MRM transitions for Zephirol-d7 are from reference[1]. Transitions for unlabeled BAC are typical values and may require optimization.

Mandatory Visualizations

Diagram 1: Isotope Dilution Mass Spectrometry Workflow

Caption: Workflow for quantitative analysis using Zephirol-d7 as an internal standard.

Diagram 2: Principle of Isotopic Distinction in MS

Caption: Zephirol-d7 is separated by mass, not by chromatography.

References

• 1. LC-MS/MS Methods for the Determination of 30 Quaternary Ammonium Compounds Including Benzalkonium and Paraquat in Human Serum and Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Zephirol-d7 | CAS | LGC Standards [lgcstandards.com]
• 3. cymitquimica.com [cymitquimica.com]
• 4. Determination of Benzalkonium Chloride in a Disinfectant by UV Spectrophotometry and Gas and High-Performance Liquid Chromatography: Validation, Comparison of Characteristics, and Economic Feasibility - PMC [pmc.ncbi.nlm.nih.gov]

Zephirol-d7: A Technical Guide for its Application as a Stable Isotope-Labeled Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the utility of Zephirol-d7, a deuterium-labeled stable isotope of Zephirol (also known as Benzalkonium Chloride), as an internal standard for quantitative analysis. Its structural similarity and mass difference make it an ideal candidate for minimizing analytical variability and enhancing the accuracy of measurements, particularly in liquid chromatography-mass spectrometry (LC-MS) based methods.

Core Properties of Zephirol-d7

Zephirol-d7, with the chemical formula C21H31D7ClN, is a quaternary ammonium compound.[1][2][3] The deuterium labeling provides a distinct mass shift from its unlabeled counterpart without significantly altering its chemical and physical properties. This ensures that it co-elutes with the analyte of interest during chromatographic separation and experiences similar ionization efficiency in the mass spectrometer, which are crucial characteristics of an effective internal standard.

Property	Value
Molecular Formula	C21H31D7ClN[1][2][3]
Molecular Weight	347.03 g/mol [1][2][3]
Unlabeled CAS Number	139-07-1[1]
SIL Type	Deuterium[1]
Purity	>95% (HPLC)[1]
Storage Temperature	-20°C[1]

Application in Quantitative Analysis

Zephirol-d7 is primarily employed as an internal standard in analytical methods to quantify Zephirol or other structurally related quaternary ammonium compounds. Its use is particularly prevalent in bioanalytical assays and in the determination of these compounds in various matrices such as pharmaceutical formulations, environmental samples, and biological specimens.

A key application is in liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique. The use of a stable isotope-labeled internal standard like Zephirol-d7 is considered best practice for LC-MS/MS quantification as it compensates for variations in sample preparation, injection volume, and matrix effects.

Experimental Workflow for LC-MS/MS Analysis

The general workflow for utilizing Zephirol-d7 as an internal standard in an LC-MS/MS method involves several key steps from sample preparation to data analysis.

LC-MS/MS workflow using Zephirol-d7 as an internal standard.

Detailed Experimental Protocols

The following sections provide a generalized protocol for the quantification of benzalkonium chlorides (BACs) using their corresponding d7-labeled internal standards, based on established methodologies.

Sample Preparation

A common procedure for the extraction of BACs from biological samples, such as cell cultures, involves protein precipitation and extraction.

• Cell Lysis and Spiking: Cells are permeabilized using a solution of acetonitrile and water (typically 1:1 v/v).[1] This solution should contain the appropriate d7-labeled BAC internal standard (e.g., d7-BAC-C12 for the analysis of BAC-C12) at a known concentration (e.g., 50 nM).[1]

• Protein Precipitation: The addition of acetonitrile leads to the precipitation of proteins.

• Centrifugation: The sample is centrifuged to pellet the precipitated proteins.

• Supernatant Collection: The supernatant, containing the analyte and the internal standard, is collected for LC-MS/MS analysis.

For serum and urine samples, solid-phase extraction (SPE) with weak cation-exchange cartridges is an effective method for sample cleanup and concentration.[4]

LC-MS/MS Analysis

The chromatographic separation of BACs is typically achieved using reversed-phase liquid chromatography, while detection is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Liquid Chromatography Parameters (Illustrative)

Parameter	Condition
Column	Reversed-phase C8 or C18 column[4]
Mobile Phase A	Water with a suitable buffer (e.g., ammonium acetate) and/or acid (e.g., formic acid)
Mobile Phase B	Acetonitrile or Methanol
Gradient	A gradient elution is typically used to separate the different BAC homologs.
Flow Rate	Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.
Injection Volume	5-20 µL

Mass Spectrometry Parameters

The mass spectrometer is set to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard. The following table provides MRM parameters for Benzyldimethyldodecylammonium chloride-d7 (C12-BAC-d7).[4]

Analyte	Precursor Ion (Q1)	Product Ion (Q3)	Declustering Potential (DP)	Entrance Potential (EP)	Collision Energy (CE)	Collision Cell Exit Potential (CXP)
C12-BAC-d7	311	98	127	10	33	15

Quantitative Data and Method Performance

The use of a stable isotope-labeled internal standard like Zephirol-d7 significantly improves the performance of quantitative methods. The following table summarizes typical performance characteristics of an LC-MS/MS method for the analysis of quaternary ammonium compounds using deuterated internal standards.[4]

Parameter	Typical Value Range
Method Limits of Detection (MLODs)	0.002–0.42 ng/mL
Method Limits of Quantification (MLOQs)	0.006–1.40 ng/mL
Recovery (at 1, 5, and 20 ng/mL)	61–129%
Intra-day and Inter-day Variation	0.22–17.4%
Matrix Effects (Serum and Urine)	-27% to 15.4%

Logical Relationship in Quantification

The fundamental principle behind the use of an internal standard is the establishment of a consistent ratio between the analytical signal of the analyte and the internal standard. This relationship is what enables accurate quantification.

Logical flow of quantification using an internal standard.

References

• 1. Interaction and Transport of Benzalkonium Chlorides by the Organic Cation and Multidrug and Toxin Extrusion Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. cymitquimica.com [cymitquimica.com]
• 4. LC-MS/MS Methods for the Determination of 30 Quaternary Ammonium Compounds Including Benzalkonium and Paraquat in Human Serum and Urine - PMC [pmc.ncbi.nlm.nih.gov]

commercial suppliers of Zephirol-d7 for research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Zephirol-d7, a deuterated analog of Zephirol (benzalkonium chloride). This document is intended for researchers, scientists, and drug development professionals utilizing Zephirol-d7 as an internal standard in analytical and pharmacokinetic studies.

Commercial Suppliers and Product Specifications

Zephirol-d7 is available from several commercial suppliers catering to the research and pharmaceutical industries. The following table summarizes the product specifications from prominent suppliers. Please note that for the most accurate and up-to-date information, it is recommended to request a certificate of analysis directly from the supplier.

Supplier	Product Number	Molecular Formula	Molecular Weight ( g/mol )	Purity	Isotopic Enrichment	Available Quantities
LGC Standards	TRC-Z343002	C₂₁H₃₁D₇ClN	347.03	>95% (HPLC)[1]	Not specified	10 mg, 100 mg[2]
CymitQuimica	4Z-Z-183	C₂₁H₃₁D₇N·Cl	347.03	Not specified	Not specified	5mg, 10mg, 25mg, 50mg, 100mg[3]
Pharmaffiliates	PA STI 087710	C₂₁H₃₁D₇ClN	347.03	Not specified	Not specified	Inquire for details[4]
Veeprho	Not specified	C₂₁H₃₁D₇ClN	347.03	Not specified	Not specified	Inquire for details[5]
Clearsynth	Not specified	C₂₁H₃₁D₇ClN	347.03	Not specified	Not specified	Inquire for details

Mechanism of Action of Zephirol (Benzalkonium Chloride)

Zephirol, as a quaternary ammonium compound, exerts its antimicrobial effect primarily through the disruption of microbial cell membranes.[6] Its cationic headgroup interacts with the negatively charged components of the bacterial cell membrane, such as phospholipids and proteins. The hydrophobic alkyl chain then penetrates the lipid bilayer, leading to a loss of membrane integrity, leakage of essential cellular contents, and ultimately, cell death.[6]

Conceptual diagram of Zephirol's antimicrobial mechanism.

Experimental Protocols: Use of Zephirol-d7 as an Internal Standard in LC-MS/MS Analysis

The following is a representative protocol for the quantification of Zephirol (benzalkonium chloride) in a biological matrix (e.g., plasma) using Zephirol-d7 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This protocol is a composite based on established methods for the analysis of benzalkonium chlorides and the use of deuterated internal standards.

1. Preparation of Stock and Working Solutions

• Zephirol Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Zephirol reference standard in methanol.

• Zephirol-d7 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Zephirol-d7 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of Zephirol by serial dilution of the stock solution with a suitable solvent (e.g., 50:50 acetonitrile:water) to create a calibration curve.

• Internal Standard Working Solution: Dilute the Zephirol-d7 stock solution with the same solvent to a final concentration appropriate for spiking samples.

2. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, standard, or quality control sample in a microcentrifuge tube, add 20 µL of the Zephirol-d7 internal standard working solution.

• Vortex briefly to mix.

• Add 300 µL of acetonitrile (or other suitable protein precipitation solvent) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Zephirol (C12 homolog): Precursor ion (m/z) -> Product ion (m/z) - To be determined empirically based on the specific instrument.

    • Zephirol-d7 (C12 homolog): Precursor ion (m/z) -> Product ion (m/z) - To be determined empirically based on the specific instrument.

  • Instrument Parameters: Optimize parameters such as declustering potential, collision energy, and cell exit potential for both the analyte and the internal standard.

4. Data Analysis

• Integrate the peak areas for both Zephirol and Zephirol-d7 for all standards, quality control samples, and unknown samples.

• Calculate the peak area ratio of Zephirol to Zephirol-d7.

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the Zephirol standards.

• Determine the concentration of Zephirol in the unknown samples by interpolating their peak area ratios from the calibration curve.

Workflow for Zephirol quantification using Zephirol-d7.

References

• 1. Zephirol-d7 | CAS | LGC Standards [lgcstandards.com]
• 2. Zephirol-d7 | CAS | LGC Standards [lgcstandards.com]
• 3. cymitquimica.com [cymitquimica.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. veeprho.com [veeprho.com]
• 6. go.drugbank.com [go.drugbank.com]

An In-Depth Technical Guide to the Synthesis and Purification of Zephirol-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of Zephirol-d7, a deuterated analog of the quaternary ammonium compound Zephirol (benzalkonium chloride). This document details the chemical pathway, experimental protocols, and purification methods, supported by quantitative data and visual diagrams to facilitate understanding and replication in a laboratory setting.

Introduction

Zephirol, a mixture of alkylbenzyldimethylammonium chlorides, is a widely used antiseptic and disinfectant. The deuterated analog, Zephirol-d7 (N-dodecyl-N,N-dimethyl-d7-benzylammonium chloride), is a valuable tool in various research applications, including as an internal standard in mass spectrometry-based bioanalytical studies and for investigating the metabolic fate of Zephirol. The incorporation of seven deuterium atoms on the benzyl moiety provides a distinct mass shift, enabling accurate quantification and differentiation from its non-deuterated counterpart.

The synthesis of Zephirol-d7 is achieved through a well-established organic reaction known as the Menschutkin reaction. This reaction involves the alkylation of a tertiary amine with an alkyl halide, in this case, the reaction between N,N-dimethyldodecylamine and benzyl-d7 chloride.

Synthesis Pathway

The synthesis of Zephirol-d7 follows a straightforward two-step conceptual pathway, starting from commercially available deuterated toluene.

Protocols & Analytical Methods

Application Note: Utilizing Zephirol-d7 as an Internal Standard for Accurate Quantification of Benzalkonium Chloride in Biological Matrices by LC-MS/MS

Authored for: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and reliable method for the quantitative analysis of Zephirol (benzalkonium chloride) in biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol leverages Zephirol-d7, a stable isotope-labeled internal standard, to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[1][2] This document provides comprehensive experimental protocols, data presentation, and workflow visualization to guide researchers in implementing this methodology.

Introduction

Zephirol, also known as benzalkonium chloride (BAC), is a quaternary ammonium compound widely used as a biocide, cationic surfactant, and preservative in pharmaceutical and consumer products.[3][4] Its presence in various formulations necessitates accurate quantification in biological samples for pharmacokinetic, toxicological, and quality control studies. LC-MS/MS offers high sensitivity and selectivity for such analyses.[5][6]

The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in quantitative LC-MS/MS.[5] A SIL-IS, such as Zephirol-d7, is chemically and physically almost identical to the analyte of interest, ensuring it co-elutes and experiences similar ionization effects in the mass spectrometer.[2] This allows for effective normalization and compensation for variations in sample extraction, injection volume, and matrix-induced ionization suppression or enhancement, leading to highly reliable data.[1][2] Zephirol-d7, with its deuterium-labeled benzene ring, provides a distinct mass shift from the unlabeled analyte, making it an ideal internal standard.[7]

Experimental Protocols

This section outlines the detailed methodology for the quantification of Zephirol (specifically, the C12, C14, and C16 alkyl chain homologues, which are common components of BAC mixtures) in human serum.

Materials and Reagents

• Analytes: Benzalkonium chloride (C12, C14, C16 homologues)

• Internal Standard: Zephirol-d7 (Benzyldimethyldodecylammonium chloride-d7)[8]

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Sample Matrix: Human serum

• Equipment:

  • UPLC or HPLC system

  • Tandem mass spectrometer with an electrospray ionization (ESI) source

  • Analytical balance

  • Centrifuge

  • Vortex mixer

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting Zephirol from serum samples.

• Aliquoting: Pipette 100 µL of serum sample, calibration standard, or quality control sample into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 200 µL of the working internal standard solution (Zephirol-d7 in methanol, e.g., at 100 ng/mL) to each tube.

• Precipitation: Add 300 µL of acetonitrile to each tube to precipitate proteins.

• Mixing: Vortex each tube vigorously for 30 seconds.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to a clean autosampler vial.

• Injection: Inject a portion of the supernatant (e.g., 5 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

The following conditions are a starting point and may require optimization for specific instrumentation.

Liquid Chromatography (LC):

Parameter	Condition
LC System	ACQUITY UPLC I-Class or equivalent
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm or equivalent
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient	30% B to 95% B over 3.0 min, hold at 95% B for 1.0 min, return to 30% B and equilibrate for 1.0 min

Mass Spectrometry (MS):

Parameter	Condition
Mass Spectrometer	Waters Xevo TQD or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

The following MRM transitions can be used for the quantification and confirmation of Zephirol homologues and the Zephirol-d7 internal standard.[8]

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
C12-BAC	304.3	91.1	212.2	25
C12-BAC-d7 (IS)	311.3	98.1	212.2	25
C14-BAC	332.3	91.1	240.2	25
C16-BAC	360.4	91.1	268.3	25

Data Presentation

A summary of the expected quantitative performance of this method is presented below. This data is representative of a typical validation for an LC-MS/MS bioanalytical method.

Parameter	C12-BAC	C14-BAC	C16-BAC
Linear Range (ng/mL)	1 - 500	1 - 500	1 - 500
Correlation (r²)	>0.995	>0.995	>0.995
Accuracy (% Bias)	± 15%	± 15%	± 15%
Precision (% CV)	< 15%	< 15%	< 15%
Recovery (%)	85 - 115	85 - 115	85 - 115
LLOQ (ng/mL)	1	1	1

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the quantification of Zephirol using Zephirol-d7 as an internal standard.

Caption: Workflow for Zephirol quantification using Zephirol-d7 internal standard.

Conclusion

The described LC-MS/MS method, incorporating Zephirol-d7 as an internal standard, provides a highly selective, sensitive, and accurate approach for the quantification of benzalkonium chloride in biological matrices. The use of a stable isotope-labeled internal standard is critical for mitigating analytical variability and ensuring the reliability of results in regulated and research environments.[5] The detailed protocol and performance characteristics presented in this application note serve as a valuable resource for laboratories seeking to implement this analytical technique.

References

• 1. cerilliant.com [cerilliant.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Zephirol | 139-07-1 | FZ28757 | Biosynth [biosynth.com]
• 4. Benzalkonium chloride - Wikipedia [en.wikipedia.org]
• 5. IS Responses in LC-MS/MS Bioanalysis - BioPharma Services [biopharmaservices.com]
• 6. Liquid chromatography-tandem mass spectrometry detection of benzalkonium chloride (BZK) in a forensic autopsy case with survival for 18 days post BZK ingestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Zephirol-d7 | CAS | LGC Standards [lgcstandards.com]
• 8. LC-MS/MS Methods for the Determination of 30 Quaternary Ammonium Compounds Including Benzalkonium and Paraquat in Human Serum and Urine - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust Method for the Quantification of Zephirol (Benzalkonium Chloride) in Diverse Matrices using Zephirol-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zephirol, a trade name for benzalkonium chloride (BAC), is a quaternary ammonium compound with broad-spectrum antimicrobial properties. It is widely used as a preservative in pharmaceutical formulations, such as ophthalmic, nasal, and topical preparations, and as a disinfectant in various industrial and household products.[1] Accurate quantification of Zephirol is crucial for quality control, formulation development, and safety assessment. This application note describes a detailed protocol for the sample preparation and analysis of Zephirol in various matrices using High-Performance Liquid Chromatography (HPLC) coupled with UV or Mass Spectrometry (MS) detection. The use of a stable isotope-labeled internal standard, Zephirol-d7, is central to this method, ensuring high accuracy and precision by correcting for variability during sample processing and analysis.[2][3][4]

Principle

This method employs a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) protocol to isolate Zephirol and the internal standard, Zephirol-d7, from the sample matrix. The use of a deuterated internal standard is the preferred approach for quantitative analysis, especially in complex matrices, as it closely mimics the chemical and physical properties of the analyte, co-eluting chromatographically and compensating for matrix effects and variations in extraction recovery and instrument response.[4][5] The final extract is then analyzed by reverse-phase HPLC.

Materials and Reagents

• Zephirol standard

• Zephirol-d7 (Internal Standard)

• HPLC-grade acetonitrile

• HPLC-grade methanol

• HPLC-grade water

• Formic acid (or other appropriate mobile phase modifier)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Vortex mixer

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• HPLC system with UV or MS detector

Experimental Protocol

A generalized workflow for the sample preparation of Zephirol analysis is presented below. This protocol should be optimized for specific sample matrices.

Standard and Internal Standard Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve an appropriate amount of Zephirol and Zephirol-d7 in methanol to prepare individual primary stock solutions of 1 mg/mL.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the Zephirol primary stock solution with the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Internal Standard Spiking Solution:

  • Dilute the Zephirol-d7 primary stock solution with methanol to a suitable concentration (e.g., 10 µg/mL). This concentration should be consistent across all samples and calibration standards.

Sample Preparation

The appropriate sample preparation procedure will depend on the matrix. Two common approaches are detailed below. The internal standard, Zephirol-d7, should be added at the beginning of the sample preparation process to account for any loss during the procedure.[6][7]

A. Liquid Samples (e.g., Pharmaceutical Formulations, Water Samples)

• Sample Aliquoting: Transfer a known volume or weight of the liquid sample into a clean tube.

• Internal Standard Spiking: Add a precise volume of the Zephirol-d7 internal standard spiking solution to the sample.

• Dilution and Precipitation (for complex matrices):

  • Dilute the sample with a suitable solvent (e.g., acetonitrile) to precipitate proteins or other interfering substances.

  • Vortex thoroughly and centrifuge at high speed (e.g., 10,000 x g for 10 minutes).

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube for further processing or direct injection if the sample is sufficiently clean.

• Solid-Phase Extraction (SPE) for Cleanup and Concentration (if necessary):

  • Condition an SPE cartridge (e.g., C18) with methanol followed by water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the analyte and internal standard with a stronger solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

B. Solid or Semi-Solid Samples (e.g., Tissues, Creams)

• Sample Homogenization: Accurately weigh a portion of the sample and homogenize it in a suitable solvent (e.g., acetonitrile/water mixture).

• Internal Standard Spiking: Add a precise volume of the Zephirol-d7 internal standard spiking solution to the homogenate.

• Extraction:

  • Vortex the mixture vigorously for several minutes.

  • Use ultrasonication to ensure complete extraction.[5]

• Centrifugation: Centrifuge the sample to pellet solid debris.

• Supernatant Collection: Collect the supernatant.

• Further Cleanup: Proceed with SPE as described for liquid samples if necessary.

HPLC Analysis

• Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 2.0 µm particle size).

• Mobile Phase: A gradient of mobile phase A (e.g., 10 mM ammonium phosphate buffer, pH 3.3) and mobile phase B (e.g., methanol/acetonitrile, 85/15, v/v) is often used.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 5-10 µL.

• Detection:

  • UV Detection: 214 nm or 254 nm.[3]

  • MS Detection: Electrospray ionization (ESI) in positive ion mode. Monitor for the specific m/z transitions of Zephirol and Zephirol-d7.

Data Presentation

The following table summarizes typical quantitative data for Zephirol analysis. These values are representative and may vary depending on the specific matrix and instrumentation.

Parameter	Value	Reference
Linearity Range	0.025 - 0.075 mg/mL	[3]
Recovery	90% (in skin cream)	[5]
86.7% - 111.2% (in environmental water)	[8]
54% - 90% (in serum and tissues)	[9][10]
Limit of Detection (LOD)	1 µg/mL (UV detection)	[5]
0.03 - 0.06 µg/L (MS detection)	[8]
Limit of Quantification (LOQ)	5 µg/mL	[6]

Workflow Diagram

Caption: Experimental workflow for Zephirol-d7 analysis.

Conclusion

This application note provides a comprehensive and robust protocol for the sample preparation and quantification of Zephirol in a variety of matrices. The incorporation of Zephirol-d7 as an internal standard is a critical component of the methodology, ensuring reliable and accurate results by correcting for procedural variations. The outlined procedures can be adapted and validated for specific research, quality control, and drug development applications.

References

• 1. Benzalkonium Chloride: How to overcome analytical challenges - Pharmaceutical Technology [pharmaceutical-technology.com]
• 2. scispace.com [scispace.com]
• 3. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. texilajournal.com [texilajournal.com]
• 5. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 6. Should internal standards be added before or after SPE? - ECHEMI [echemi.com]
• 7. researchgate.net [researchgate.net]
• 8. Determination of Three Benzalkonium Chloride Homologues in Environmental Water by Ultra High Performance Liquid Chromatography- Quadrupole/Electrostatic Field Orbitrap High Resolution Mass Spectrometry [ykcs.ac.cn]
• 9. Sensitive determination of benzalkonium chloride in blood and tissues using high-performance liquid chromatography with solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Zephirol using Zephirol-d7 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zephirol, a benzalkonium chloride, is a quaternary ammonium compound widely utilized for its antimicrobial and cationic surfactant properties in pharmaceutical formulations, disinfectants, and preservatives.[1][2][3] Accurate quantification of Zephirol is crucial for quality control, formulation development, and safety assessments. This application note details a robust and sensitive method for the quantitative analysis of Zephirol in various matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and Zephirol-d7 as an isotopic internal standard. The use of a stable isotope-labeled internal standard like Zephirol-d7 provides high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

Principle

This method employs the principle of isotope dilution mass spectrometry. A known amount of Zephirol-d7, which is chemically identical to Zephirol but has a different mass due to the deuterium labeling, is added to the sample. The sample is then processed, and the analyte and internal standard are analyzed by LC-MS/MS. The ratio of the signal from Zephirol to that of Zephirol-d7 is used to calculate the concentration of Zephirol in the original sample. This approach minimizes errors that can be introduced during sample preparation and analysis.

Materials and Reagents

• Zephirol (Analyte)

• Zephirol-d7 (Internal Standard)[4][5]

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (or other appropriate mobile phase modifier)

• Solid Phase Extraction (SPE) cartridges (e.g., weak cation-exchange) for sample cleanup[1]

• Standard laboratory glassware and equipment

Experimental Protocols

Preparation of Stock and Working Solutions

• Zephirol Stock Solution (1 mg/mL): Accurately weigh 10 mg of Zephirol and dissolve it in 10 mL of methanol.

• Zephirol-d7 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Zephirol-d7 and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the Zephirol stock solution with a 50:50 mixture of acetonitrile and water. The concentration range should be selected based on the expected concentration of the analyte in the samples.

• Internal Standard Spiking Solution: Prepare a working solution of Zephirol-d7 at a concentration of 1 µg/mL in a 50:50 mixture of acetonitrile and water.

Sample Preparation (General Procedure for Biological Matrices)

• Sample Collection: Collect the biological matrix of interest (e.g., plasma, urine, tissue homogenate).

• Internal Standard Spiking: To 100 µL of the sample, add 10 µL of the 1 µg/mL Zephirol-d7 internal standard spiking solution.

• Protein Precipitation (for plasma/serum): Add 300 µL of cold acetonitrile, vortex for 1 minute, and centrifuge at 10,000 x g for 10 minutes to precipitate proteins.

• Solid Phase Extraction (SPE) for Cleanup:

  • Condition a weak cation-exchange SPE cartridge with methanol followed by water.

  • Load the supernatant from the protein precipitation step (or the diluted urine/tissue homogenate).

  • Wash the cartridge with water and then methanol to remove interferences.

  • Elute the analyte and internal standard with a suitable elution solvent (e.g., 5% formic acid in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and may require optimization for specific instruments and applications.

Table 1: LC-MS/MS Parameters

Parameter	Value
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)
Zephirol MRM Transition	Determine precursor and product ions empirically
Zephirol-d7 MRM Transition	Determine precursor and product ions empirically
Collision Energy	Optimize for each transition
Dwell Time	100 ms

Data Analysis and Quantification

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of Zephirol to Zephirol-d7 against the concentration of the Zephirol working standard solutions. A linear regression with a weighting factor of 1/x is typically used.

• Quantification: Determine the concentration of Zephirol in the samples by interpolating the peak area ratio from the calibration curve.

Method Validation

The analytical method should be validated according to relevant guidelines (e.g., FDA, EMA) for the following parameters:

• Linearity: Assess the linear range of the calibration curve.

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision at multiple concentration levels (low, medium, and high QC samples).

• Selectivity and Specificity: Evaluate potential interference from endogenous matrix components.

• Matrix Effect: Assess the ion suppression or enhancement caused by the sample matrix.

• Recovery: Determine the extraction efficiency of the sample preparation procedure.

• Stability: Evaluate the stability of the analyte in the matrix under various storage and handling conditions.

Data Presentation

Table 2: Example Calibration Curve Data

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	0.012
5	0.058
10	0.115
50	0.592
100	1.180
500	5.950
1000	11.920

Table 3: Example Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low	5	4.9	98.0	4.5
Medium	50	51.2	102.4	3.2
High	500	495.5	99.1	2.8

Visualizations

Caption: Experimental workflow for the quantitative analysis of Zephirol.

Signaling Pathway

The primary mechanism of action for Zephirol (benzalkonium chloride) as an antimicrobial agent is through the disruption of microbial cell membranes. This is a direct physical and chemical interaction rather than a complex intracellular signaling cascade. Therefore, a detailed signaling pathway diagram is not applicable. The cationic headgroup of the Zephirol molecule interacts with the negatively charged components of the bacterial cell membrane, leading to increased permeability, leakage of cytoplasmic contents, and ultimately, cell death.

Caption: Mechanism of antimicrobial action of Zephirol.

Conclusion

This application note provides a comprehensive framework for the development and validation of a quantitative LC-MS/MS assay for Zephirol using Zephirol-d7 as an internal standard. The described methodology offers high sensitivity, specificity, and accuracy, making it suitable for a wide range of applications in pharmaceutical analysis and drug development. Researchers are encouraged to optimize the provided protocols for their specific matrix and instrumentation to achieve the best performance.

References

• 1. LC-MS/MS Methods for the Determination of 30 Quaternary Ammonium Compounds Including Benzalkonium and Paraquat in Human Serum and Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. novonordiskpharmatech.com [novonordiskpharmatech.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Liquid chromatography-tandem mass spectrometry detection of benzalkonium chloride (BZK) in a forensic autopsy case with survival for 18 days post BZK ingestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. contractpharma.com [contractpharma.com]

Application Notes and Protocols for Zephirol-d7 in Pharmacokinetic and Drug Metabolism Studies

Disclaimer: Publicly available scientific literature from the conducted searches does not contain specific pharmacokinetic or drug metabolism studies on Zephirol-d7. Zephirol-d7 is a deuterated analog of benzalkonium chloride and is primarily intended for use as an internal standard in analytical methodologies. The following application notes and protocols are therefore presented as a general framework for how such studies would be designed and conducted for a similar compound, using Zephirol-d7 as an internal standard.

Introduction

Pharmacokinetic (PK) and drug metabolism studies are fundamental to the drug development process, providing critical information on the absorption, distribution, metabolism, and excretion (ADME) of a new chemical entity.[1][2] These studies are essential for determining dosing regimens, assessing potential drug-drug interactions, and understanding the overall safety profile of a compound.[1] Stable isotope-labeled compounds, such as Zephirol-d7, are invaluable tools in these studies, particularly in quantitative analysis using liquid chromatography-mass spectrometry (LC-MS/MS), where they serve as ideal internal standards to ensure the accuracy and precision of the analytical method.[3]

This document provides a detailed, albeit illustrative, protocol for a pharmacokinetic study of a hypothetical quaternary ammonium compound, utilizing Zephirol-d7 as an internal standard. It also outlines a general approach to in vitro drug metabolism studies.

Hypothetical Pharmacokinetic Study Protocol

Objective

To determine the key pharmacokinetic parameters of a novel quaternary ammonium test compound in a preclinical model (e.g., Sprague-Dawley rats) following intravenous administration, using Zephirol-d7 as an internal standard for bioanalysis.

Experimental Workflow

The overall workflow for the pharmacokinetic study is depicted below.

Figure 1: Experimental workflow for a preclinical pharmacokinetic study.

Materials and Methods

2.3.1. Animal Dosing and Sample Collection

• Animal Model: Male Sprague-Dawley rats (n=3-5 per time point).

• Dosing: Administer the test compound intravenously via the tail vein at a specified dose.

• Blood Sampling: Collect blood samples (~200 µL) from the jugular vein at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose) into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation: Centrifuge the blood samples at 4°C to separate the plasma. Store plasma samples at -80°C until analysis.

2.3.2. Sample Preparation for LC-MS/MS Analysis

• Thaw plasma samples on ice.

• To 50 µL of each plasma sample, add 10 µL of Zephirol-d7 solution (internal standard) at a known concentration.

• Add 150 µL of acetonitrile to precipitate plasma proteins.

• Vortex the samples for 1 minute and then centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2.3.3. LC-MS/MS Analysis

The development of a reliable LC-MS/MS method is crucial for accurate quantification.[4][5][6]

• Liquid Chromatography (LC):

  • Column: A suitable C18 column (e.g., Zorbax eclipse plus C18, 2.1 x 50 mm, 1.8 µm).[5]

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) of the precursor-to-product ion transitions for both the test compound and Zephirol-d7. The specific transitions would need to be optimized for the test compound.

Data Presentation

The quantitative data obtained from the LC-MS/MS analysis would be used to calculate the key pharmacokinetic parameters, which can be summarized in a table as follows:

Parameter	Symbol	Mean ± SD	Units
Half-life	t½	Value	h
Clearance	CL	Value	L/h/kg
Volume of Distribution	Vd	Value	L/kg
Area Under the Curve	AUC₀-∞	Value	ng*h/mL
Maximum Concentration	Cmax	Value	ng/mL
Time to Maximum Conc.	Tmax	Value	h

Note: The values in this table are placeholders and would be determined from the experimental data.

In Vitro Drug Metabolism Studies

Objective

To identify the primary metabolic pathways of a test compound and the cytochrome P450 (CYP) enzymes responsible for its metabolism.

General Protocol for Metabolite Identification

• Incubation: Incubate the test compound with human liver microsomes in the presence of an NADPH-regenerating system.

• Sample Preparation: At various time points, quench the reaction and prepare the samples for LC-MS/MS analysis (similar to the pharmacokinetic sample preparation).

• Metabolite Profiling: Analyze the samples using high-resolution mass spectrometry to identify potential metabolites based on their mass-to-charge ratio and fragmentation patterns.

• CYP Reaction Phenotyping: To identify the specific CYP enzymes involved, incubate the test compound with a panel of recombinant human CYP enzymes or with human liver microsomes in the presence of specific chemical inhibitors for each major CYP isoform.[2]

Illustrative Metabolic Pathway

The diagram below illustrates a generic drug metabolism process.

Figure 2: A generalized diagram of drug metabolism pathways.

Conclusion

While specific data on the pharmacokinetics and metabolism of Zephirol-d7 are not available, its role as a deuterated internal standard is critical for the accurate quantification of other compounds in biological matrices. The protocols and frameworks provided here offer a comprehensive guide for researchers and scientists in designing and executing pharmacokinetic and drug metabolism studies for novel chemical entities, ensuring robust and reliable data generation for drug development programs.

References

• 1. Drug Metabolism - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Absorption, Metabolism, and Excretion of ACT-1004-1239, a First-In-Class CXCR7 Antagonist: In Vitro, Preclinical, and Clinical Data - PMC [pmc.ncbi.nlm.nih.gov]
• 3. idus.us.es [idus.us.es]
• 4. researchgate.net [researchgate.net]
• 5. Optimization of SPE and LC-MS/MS methods for the determination of antibiotic concentration in environmental samples - DORAS [doras.dcu.ie]
• 6. doras.dcu.ie [doras.dcu.ie]

Application Note: High-Throughput Analysis of Benzalkonium Chloride in Pharmaceutical Formulations using LC-MS/MS with Zephirol-d7 as an Internal Standard

Abstract

This application note describes a robust and sensitive analytical method for the quantification of benzalkonium chloride (BKC) in pharmaceutical formulations. The method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard, Zephirol-d7 (benzalkonium chloride-d7), to ensure high accuracy and precision. This approach is suitable for high-throughput screening and quality control of BKC in various drug products. The protocol provides detailed procedures for sample preparation, chromatographic separation, and mass spectrometric detection.

Introduction

Benzalkonium chloride is a quaternary ammonium compound widely used as a preservative in pharmaceutical products, including ophthalmic, nasal, and parenteral formulations.[1][2] It is typically a mixture of alkyl homologues, primarily C12 and C14.[1][2] Accurate quantification of BKC is crucial for ensuring product quality and safety. Traditional analytical methods often rely on HPLC with UV detection.[1][2][3] However, these methods can be susceptible to matrix interferences. The use of a stable isotope-labeled internal standard, such as Zephirol-d7, in conjunction with LC-MS/MS, offers superior selectivity and reliability by compensating for variations in sample preparation and instrument response.[4][5]

Experimental Workflow

Caption: Experimental workflow for the quantification of Benzalkonium Chloride.

Materials and Reagents

• Benzalkonium Chloride Reference Standard (Sigma-Aldrich)[6]

• Zephirol-d7 (Benzalkonium Chloride-d7) (Clearsynth, LGC Standards)[7][8]

• Acetonitrile (LC-MS Grade)

• Water (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Methanol (LC-MS Grade)

Equipment

• Ultra-High Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source

• Analytical Balance

• Vortex Mixer

• Centrifuge

• Syringe filters (0.22 µm)

Protocols

Standard Solution Preparation

• Primary Stock Solution of Benzalkonium Chloride (1 mg/mL): Accurately weigh 10 mg of the benzalkonium chloride reference standard and dissolve it in 10 mL of methanol.

• Primary Stock Solution of Zephirol-d7 (IS) (1 mg/mL): Accurately weigh 1 mg of Zephirol-d7 and dissolve it in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the primary stock solution of benzalkonium chloride with the mobile phase.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the primary stock solution of Zephirol-d7 with the mobile phase.

Sample Preparation

• Accurately weigh or pipette a known amount of the pharmaceutical formulation.

• Add a fixed volume of the Internal Standard Spiking Solution (10 µg/mL) to the sample.

• Dilute the sample with the mobile phase to a final concentration within the calibration range. For example, for a formulation containing 0.01% BKC, a 1:1000 dilution may be appropriate.

• Vortex the solution for 1 minute to ensure homogeneity.

• Centrifuge the solution at 10,000 rpm for 10 minutes to precipitate any excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Method

Chromatographic Conditions

Parameter	Value
Column	C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 90% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometric Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	800 L/hr
Collision Gas	Argon

MRM Transitions

The fragmentation of benzalkonium chloride and its deuterated analog involves the loss of the benzyl or deuterated benzyl group.[4]

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Benzalkonium Chloride (C12)	304.3	91.1
Benzalkonium Chloride (C14)	332.3	91.1
Zephirol-d7 (C12-d7)	311.3	98.1
Zephirol-d7 (C14-d7)	339.3	98.1

Data Analysis and Quantification

The concentration of each benzalkonium chloride homologue (C12 and C14) in the samples is determined by constructing a calibration curve. The peak area ratio of the analyte to the internal standard is plotted against the concentration of the analyte. A linear regression analysis is then applied to the calibration curve to determine the concentration of the analyte in the unknown samples.

Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines. The validation should include the following parameters:

• Linearity: A linear relationship between the concentration and the peak area ratio should be established over a defined range.

• Accuracy: The accuracy of the method should be determined by analyzing samples with known concentrations of benzalkonium chloride.

• Precision: The precision of the method should be evaluated by performing repeated analyses of the same sample (repeatability) and by analyzing the sample on different days with different analysts (intermediate precision).

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix should be demonstrated.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified should be determined.

Results and Discussion

This LC-MS/MS method with Zephirol-d7 as an internal standard provides a highly selective and sensitive approach for the quantification of benzalkonium chloride in pharmaceutical formulations. The use of a deuterated internal standard effectively corrects for matrix effects and variations in instrument performance, leading to improved accuracy and precision of the results. The method is suitable for high-throughput analysis in a quality control environment.

Conclusion

The described analytical method using Zephirol-d7 as an internal standard for the LC-MS/MS quantification of benzalkonium chloride is a reliable and robust technique for the analysis of pharmaceutical formulations. The detailed protocol and method parameters provide a solid foundation for researchers, scientists, and drug development professionals to implement this method in their laboratories.

References

• 1. HPLC MS Method for Analysis of Benzalkonium Chloride on Primesep SB  Column | SIELC Technologies [sielc.com]
• 2. lcms.cz [lcms.cz]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Interaction and Transport of Benzalkonium Chlorides by the Organic Cation and Multidrug and Toxin Extrusion Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LC-MS/MS Methods for the Determination of 30 Quaternary Ammonium Compounds Including Benzalkonium and Paraquat in Human Serum and Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benzalkonium chloride reference standard | Sigma-Aldrich [sigmaaldrich.com]
• 7. clearsynth.com [clearsynth.com]
• 8. Benzalkonium Chloride-d7 | LGC Standards [lgcstandards.com]

Application Notes and Protocols for the Detection of Zephirol-d7 by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zephirol, a trade name for benzalkonium chloride (BAC), is a quaternary ammonium compound widely used as an antimicrobial preservative in pharmaceutical formulations, including ophthalmic, nasal, and inhaled products. Quantitative analysis of BAC is crucial for quality control and to ensure product safety and efficacy. Zephirol-d7, a deuterated analog of the C12 homolog of benzalkonium chloride (Benzyldimethyldodecylammonium-d7 Chloride), serves as an ideal internal standard for quantification by isotope dilution mass spectrometry. Its use minimizes the effects of sample matrix and instrument variability, leading to highly accurate and precise measurements.

This document provides detailed application notes and protocols for the detection and quantification of benzalkonium chloride homologs using Zephirol-d7 as an internal standard via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize the typical quantitative performance data for the analysis of major benzalkonium chloride homologs using Zephirol-d7 as an internal standard.

Table 1: Mass Spectrometry Parameters for Benzalkonium Chloride Homologs and Zephirol-d7

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z (Quantifier)	Product Ion (Q3) m/z (Qualifier)	Declustering Potential (DP) (V)	Collision Energy (CE) (eV)
C12-BAC	304.3	91.1	212.2	100	35
C14-BAC	332.4	91.1	240.2	100	35
C16-BAC	360.4	91.1	268.3	110	40
C18-BAC	388.5	91.1	296.3	110	45
Zephirol-d7 (C12-BAC-d7)	311.3	98.1	127.1	100	33

Note: The optimal DP and CE values may vary slightly depending on the mass spectrometer manufacturer and model. It is recommended to optimize these parameters in your laboratory.

Table 2: Typical Method Performance Characteristics

Parameter	C12-BAC	C14-BAC	C16-BAC
Linearity Range	0.1 - 100 ng/mL	0.1 - 100 ng/mL	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995	> 0.995	> 0.995
Limit of Detection (LOD)	0.05 ng/mL	0.05 ng/mL	0.08 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL	0.1 ng/mL	0.2 ng/mL
Recovery	95 - 105%	93 - 107%	92 - 108%
Precision (%RSD)	< 5%	< 5%	< 6%

Experimental Protocols

Sample Preparation

The following protocol describes a general procedure for the extraction of benzalkonium chloride from a liquid pharmaceutical formulation.

Materials:

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Zephirol-d7 internal standard stock solution (1 µg/mL in methanol)

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other suitable material)

Procedure:

• Accurately transfer 100 µL of the pharmaceutical formulation into a 1.5 mL microcentrifuge tube.

• Add 890 µL of methanol to the tube.

• Add 10 µL of the 1 µg/mL Zephirol-d7 internal standard stock solution to achieve a final concentration of 10 ng/mL.

• Vortex the mixture for 30 seconds to ensure homogeneity.

• Centrifuge the sample at 10,000 x g for 5 minutes to pellet any excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• The sample is now ready for LC-MS/MS analysis.

Liquid Chromatography

Table 3: Liquid Chromatography Parameters

Parameter	Value
HPLC System	Agilent 1290 Infinity II, Waters ACQUITY UPLC, or equivalent
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-1 min: 30% B, 1-5 min: 30-95% B, 5-6 min: 95% B, 6-6.1 min: 95-30% B, 6.1-8 min: 30% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry

Table 4: Mass Spectrometry General Parameters

Parameter	Value
Mass Spectrometer	Triple quadrupole mass spectrometer (e.g., Sciex 6500+, Waters Xevo TQ-S, or equivalent)
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	550 °C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
Nebulizer Gas (GS1)	50 psi
Heater Gas (GS2)	50 psi

The specific MRM transitions, declustering potentials, and collision energies are provided in Table 1.

Experimental Workflow Diagram

Application Note: Quantification of Quaternary Ammonium Compounds Using Zephirol-D7 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quaternary Ammonium Compounds (QACs) are a class of cationic surfactants widely used as disinfectants, antiseptics, and preservatives in pharmaceutical formulations, consumer products, and clinical environments. Their broad-spectrum antimicrobial activity makes them effective against a variety of bacteria, fungi, and viruses. The most common QACs include benzalkonium chlorides (BACs) with varying alkyl chain lengths (e.g., C12, C14, C16).

Accurate quantification of QACs is crucial for product quality control, environmental monitoring, and toxicological assessment. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique due to its high sensitivity and selectivity. The use of a stable isotope-labeled internal standard is essential to compensate for matrix effects and variations during sample preparation and analysis, thereby ensuring the accuracy and precision of the results.

Zephirol-D7, a deuterated analog of benzalkonium chloride, is an ideal internal standard for the quantification of QACs. Its chemical and physical properties are nearly identical to the target analytes, ensuring that it behaves similarly throughout the analytical process. This application note provides a detailed protocol for the quantification of common QACs in a representative water matrix using Zephirol-D7 as an internal standard with LC-MS/MS.

Mechanism of Action

The antimicrobial action of QACs, such as benzalkonium chloride, primarily involves the disruption of microbial cell membranes. The positively charged quaternary nitrogen atom of the QAC molecule interacts with the negatively charged components of the bacterial cell wall and cytoplasmic membrane. This interaction disrupts the membrane's integrity, leading to the leakage of essential intracellular components and ultimately cell death.

Experimental Protocols

This section details a representative method for the analysis of QACs using Zephirol-D7 as an internal standard. The protocol is based on established methodologies for QAC analysis in aqueous samples.

Materials and Reagents

• Analytes: Benzalkonium chloride (BAC-C12, BAC-C14, BAC-C16) standards

• Internal Standard: Zephirol-D7 (Benzalkonium chloride-D7)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade), Ultrapure water

• Solid-Phase Extraction (SPE): Weak cation-exchange cartridges

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each BAC homolog and Zephirol-D7 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solutions with a mixture of acetonitrile and water (e.g., 50:50 v/v) to create a calibration curve. The concentration range will depend on the expected sample concentrations.

• Internal Standard Spiking Solution: Prepare a working solution of Zephirol-D7 at a fixed concentration (e.g., 100 ng/mL) in the same diluent as the working standards.

Sample Preparation (Solid-Phase Extraction)

• Conditioning: Condition the weak cation-exchange SPE cartridge with methanol followed by ultrapure water.

• Loading: Load the water sample (e.g., 100 mL), previously spiked with the Zephirol-D7 internal standard solution, onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with ultrapure water to remove interfering substances.

• Elution: Elute the retained QACs and the internal standard with an appropriate solvent, such as methanol containing a small percentage of formic acid.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution using a mixture of an aqueous solution with a modifier (e.g., 0.1% formic acid or ammonium formate) and an organic solvent (e.g., acetonitrile or methanol).

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for the detection and quantification of the target QACs and Zephirol-D7. Specific precursor-to-product ion transitions should be optimized for each analyte and the internal standard.

Data Presentation

The following tables summarize representative quantitative data for the analysis of benzalkonium chlorides using a deuterated internal standard. These values are indicative and may vary depending on the specific instrumentation and matrix.

Table 1: Optimized MRM Transitions for QACs and Zephirol-D7

Compound	Precursor Ion (m/z)	Product Ion (m/z)
BAC-C12	304.3	91.1
BAC-C14	332.4	91.1
BAC-C16	360.4	91.1
Zephirol-D7	311.3	98.1

Table 2: Representative Method Validation Data

Parameter	BAC-C12	BAC-C14	BAC-C16
Linearity Range (ng/mL)	1 - 500	1 - 500	1 - 500
Correlation Coefficient (r²)	>0.995	>0.995	>0.995
Limit of Detection (LOD) (ng/mL)	0.1	0.1	0.2
Limit of Quantification (LOQ) (ng/mL)	0.5	0.5	0.8
Recovery (%)	92 - 105	90 - 103	88 - 101
Precision (RSD %)	< 10	< 10	< 12

Mandatory Visualization

The following diagram illustrates the general workflow for the quantification of quaternary ammonium compounds using Zephirol-D7 as an internal standard.

Caption: Workflow for QAC analysis using Zephirol-D7.

Conclusion

This application note provides a comprehensive overview and a detailed protocol for the quantification of quaternary ammonium compounds using Zephirol-D7 as an internal standard by LC-MS/MS. The use of a deuterated internal standard is critical for achieving accurate and reliable results by compensating for matrix effects and procedural variations. The presented method is robust and sensitive, making it suitable for a wide range of applications in quality control, environmental analysis, and pharmaceutical research. Researchers and scientists can adapt this protocol to their specific needs and matrices to ensure high-quality data in their studies of quaternary ammonium compounds.

Application Note: High-Precision Quantification of Benzalkonium Chloride Using Zephirol-d7 as an Internal Standard

Abstract

This application note provides a detailed protocol for the preparation of calibration curves for the quantification of Zephirol (benzyldimethyldodecylammonium chloride), a common benzalkonium chloride (BAC), using its deuterated analog, Zephirol-d7, as an internal standard. This method is primarily designed for use with Liquid Chromatography-Mass Spectrometry (LC-MS) and is applicable to researchers, scientists, and drug development professionals working on the quantitative analysis of quaternary ammonium compounds in various matrices. The use of a stable isotope-labeled internal standard like Zephirol-d7 is crucial for correcting for variations in sample preparation and instrument response, thereby enhancing the accuracy and precision of the analysis.[1][2][3]

Introduction

Benzalkonium chlorides (BACs) are a class of quaternary ammonium compounds widely used as preservatives and antimicrobial agents in pharmaceuticals, cosmetics, and consumer products.[2][4] Accurate quantification of these compounds is essential for quality control, formulation development, and safety assessments. The inherent variability in sample matrices and analytical instrumentation can pose challenges to achieving reliable quantitative results. The internal standard method is a robust technique used to mitigate these variabilities.[5]

An ideal internal standard co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement in the mass spectrometer.[1] Deuterated internal standards, such as Zephirol-d7, are considered the gold standard for LC-MS based quantification as their chemical and physical properties are nearly identical to their non-deuterated counterparts, ensuring they behave similarly throughout the analytical process.[1][3] This protocol outlines the systematic preparation of calibration standards and quality control samples for the accurate determination of Zephirol.

Experimental Design and Workflow

The overall workflow for preparing calibration curves with Zephirol-d7 involves the preparation of stock solutions of both the analyte (Zephirol) and the internal standard (Zephirol-d7), followed by serial dilutions to create a series of calibration standards with a fixed concentration of the internal standard and varying concentrations of the analyte.

Figure 1: Experimental workflow for calibration curve preparation.

Materials and Reagents

• Zephirol (Benzyldimethyldodecylammonium chloride, analytical standard)

• Zephirol-d7 (Benzyldimethyldodecylammonium-d7 chloride, analytical standard)

• LC-MS grade Methanol

• LC-MS grade Acetonitrile

• LC-MS grade Water

• Formic Acid (or other appropriate mobile phase modifier)

• Volumetric flasks (Class A)

• Calibrated micropipettes

Protocol for Preparation of Calibration Curves

This protocol is designed for a typical LC-MS/MS analysis with a calibration range of 1-1000 ng/mL. The concentrations can be adjusted based on the sensitivity of the instrument and the expected concentration of the analyte in the samples.

Preparation of Stock Solutions

• Analyte Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of Zephirol analytical standard.

  • Dissolve the standard in a 10 mL volumetric flask with methanol.

  • Ensure the standard is completely dissolved by vortexing and/or sonicating.

  • Bring the solution to the final volume with methanol. This is the Analyte Stock Solution (1 mg/mL) . Store at 2-8°C.

• Internal Standard Stock Solution (1 mg/mL):

  • Accurately weigh 1 mg of Zephirol-d7 analytical standard.

  • Dissolve the standard in a 1 mL volumetric flask with methanol.

  • Ensure the standard is completely dissolved.

  • Bring the solution to the final volume with methanol. This is the Internal Standard Stock Solution (1 mg/mL) . Store at 2-8°C.

• Internal Standard Working Solution (1 µg/mL):

  • Pipette 10 µL of the Internal Standard Stock Solution (1 mg/mL) into a 10 mL volumetric flask.

  • Dilute to the final volume with 50:50 methanol:water. This is the Internal Standard Working Solution (1 µg/mL or 1000 ng/mL) .

Preparation of Calibration Standards

The calibration standards are prepared by serial dilution of the Analyte Stock Solution and spiking a constant amount of the Internal Standard Working Solution into each standard.

Table 1: Preparation of Calibration Standards

Calibration Standard	Analyte Concentration (ng/mL)	Volume of Analyte Intermediate Solution	Final Volume (mL)	Concentration of Zephirol-d7 (ng/mL)
CS1	1	10 µL of 100 ng/mL	1	50
CS2	5	50 µL of 100 ng/mL	1	50
CS3	10	10 µL of 1 µg/mL	1	50
CS4	50	50 µL of 1 µg/mL	1	50
CS5	100	10 µL of 10 µg/mL	1	50
CS6	250	25 µL of 10 µg/mL	1	50
CS7	500	50 µL of 10 µg/mL	1	50
CS8	1000	100 µL of 10 µg/mL	1	50

To prepare the intermediate solutions, perform serial dilutions of the 1 mg/mL Analyte Stock Solution.

Preparation of Quality Control (QC) Samples

QC samples are prepared at low, medium, and high concentrations to assess the accuracy and precision of the calibration curve. These are typically prepared in a matrix that mimics the actual samples to be analyzed.

Table 2: Preparation of Quality Control Samples

QC Level	Analyte Concentration (ng/mL)	Volume of Analyte Intermediate Solution	Final Volume in Matrix (mL)	Concentration of Zephirol-d7 (ng/mL)
Low QC	3	30 µL of 100 ng/mL	1	50
Mid QC	300	30 µL of 10 µg/mL	1	50
High QC	800	80 µL of 10 µg/mL	1	50

Data Analysis and Interpretation

The use of an internal standard necessitates a specific data analysis workflow. The ratio of the analyte peak area to the internal standard peak area is plotted against the concentration of the analyte.

Figure 2: Data analysis workflow for internal standard calibration.

Conclusion

This application note provides a comprehensive and detailed protocol for the preparation of calibration curves using Zephirol-d7 as an internal standard for the quantitative analysis of Zephirol. Adherence to this protocol will enable researchers to generate accurate and precise data, which is fundamental for reliable quantification in regulated and research environments. The principles outlined here can be adapted for other quaternary ammonium compounds and various sample matrices with appropriate method validation.

References

• 1. Liquid chromatography-tandem mass spectrometry detection of benzalkonium chloride (BZK) in a forensic autopsy case with survival for 18 days post BZK ingestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. LC-MS/MS methods for the determination of 30 quaternary ammonium compounds including benzalkonium and paraquat in human serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. rsc.org [rsc.org]

Application Notes and Protocols for the Bioanalysis of Zephirol-d7

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the quantitative analysis of Zephirol (benzalkonium chloride) in biological matrices, employing Zephirol-d7 as a stable isotope-labeled internal standard (SIL-IS). The use of a SIL-IS is a cornerstone of robust bioanalytical methods, ensuring high accuracy and precision by compensating for variability in sample preparation and instrument response.[1][2][3][4][5]

Introduction

Zephirol is a quaternary ammonium compound with broad-spectrum antimicrobial properties, utilized in various pharmaceutical and commercial products.[6][7][8] Accurate quantification of Zephirol in biological samples is crucial for pharmacokinetic, toxicokinetic, and drug metabolism studies. This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, a highly sensitive and selective technique for bioanalysis.[9] The incorporation of Zephirol-d7, a deuterated analog of the analyte, is critical for mitigating matrix effects and ensuring data reliability.[4]

Principle of the Method

The bioanalytical method involves the extraction of Zephirol and the internal standard, Zephirol-d7, from a biological matrix, typically plasma or serum. This is followed by chromatographic separation using liquid chromatography (LC) and subsequent detection and quantification by tandem mass spectrometry (MS/MS). The use of a stable isotope-labeled internal standard like Zephirol-d7, which co-elutes with the analyte, allows for the normalization of potential variations during the analytical process, from extraction to detection.[1][4]

Materials and Reagents

• Analytes: Zephirol, Zephirol-d7 (Internal Standard)

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (LC-MS grade)

• Acids/Bases: Formic acid (FA)

• Biological Matrix: Human Plasma (or other relevant biological matrix)

• Equipment:

  • Analytical balance

  • Vortex mixer

  • Centrifuge

  • Pipettes

  • Autosampler vials

  • LC-MS/MS system (e.g., Sciex, Waters, Agilent, Thermo Fisher)

Experimental Protocols

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of Zephirol and Zephirol-d7 and dissolve in 1 mL of methanol to prepare individual stock solutions.

• Working Solutions:

  • Prepare serial dilutions of the Zephirol stock solution in 50:50 (v/v) methanol:water to create calibration standards.

  • Prepare a working solution of Zephirol-d7 (Internal Standard) at an appropriate concentration (e.g., 100 ng/mL) in 50:50 (v/v) methanol:water.

• Spiking into Biological Matrix:

  • Spike the calibration standard working solutions into the biological matrix to create calibration standards with a final concentration range suitable for the intended study.

  • Spike separate QC working solutions into the biological matrix to create low, medium, and high QC samples.

Sample Preparation: Protein Precipitation

• Pipette 50 µL of the study sample, calibration standard, or QC sample into a clean microcentrifuge tube.

• Add 150 µL of the internal standard working solution in acetonitrile.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrument Parameters

The following are representative parameters and should be optimized for the specific instrument used.

Table 1: Representative LC-MS/MS Parameters

Parameter	Value
LC System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 3 minutes, hold at 90% B for 1 minute, return to 10% B and re-equilibrate for 1 minute
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS/MS System
Ionization Mode	Positive Electrospray Ionization (ESI+)
Zephirol MRM Transition	To be determined experimentally (e.g., precursor ion corresponding to the most abundant isotope of Zephirol and a characteristic product ion)
Zephirol-d7 MRM Transition	To be determined experimentally (e.g., precursor ion corresponding to the most abundant isotope of Zephirol-d7 and a characteristic product ion)
Dwell Time	100 ms
Collision Energy (CE)	To be optimized
Declustering Potential (DP)	To be optimized

Data Presentation

Table 2: Hypothetical Mass Transition and Retention Time Data

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)
Zephirol	[Hypothetical Value]	[Hypothetical Value]	[Hypothetical Value]
Zephirol-d7	[Hypothetical Value + 7]	[Hypothetical Value]	[Hypothetical Value]

Note: The exact m/z values need to be determined experimentally based on the specific Zephirol homolog being analyzed. The retention times for the analyte and internal standard should be very similar.

Visualizations

Caption: Bioanalytical workflow for Zephirol-d7.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 5. researchgate.net [researchgate.net]
• 6. cymitquimica.com [cymitquimica.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. Zephirol | 139-07-1 | FZ28757 | Biosynth [biosynth.com]
• 9. mdpi.com [mdpi.com]

Application of Zephirol-d7 for the Analysis of Benzalkonium Chlorides in Environmental Samples

Introduction

Zephirol-d7, a deuterated analog of benzalkonium chloride (BAC), serves as a critical internal standard for the accurate and precise quantification of BACs in complex environmental matrices. BACs are a group of quaternary ammonium compounds widely used as disinfectants and surfactants, leading to their ubiquitous presence in wastewater, surface water, and sediment. Due to their potential environmental impact, regulatory bodies and researchers require robust analytical methods for their monitoring. The use of a stable isotope-labeled internal standard like Zephirol-d7 is best practice for analytical methods, as it compensates for matrix effects and variations in sample preparation and instrument response, ensuring high-quality data.

This document provides detailed application notes and protocols for the use of Zephirol-d7 in the analysis of benzalkonium chloride homologues (C12, C14, and C16) in environmental water and sediment samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Analytical Principle

The analytical method is based on solid-phase extraction (SPE) for the pre-concentration and purification of BACs from environmental samples, followed by instrumental analysis using LC-MS/MS. Zephirol-d7 is spiked into the samples at the beginning of the sample preparation process. Since Zephirol-d7 has similar physicochemical properties to the target BACs, it behaves similarly during extraction, cleanup, and ionization. By measuring the ratio of the signal intensity of the target analytes to that of Zephirol-d7, accurate quantification can be achieved, even in the presence of complex sample matrices that can cause ion suppression or enhancement.

Experimental Protocols

Sample Preparation: Water Samples

Objective: To extract and concentrate benzalkonium chlorides from water samples (wastewater, surface water) using solid-phase extraction (SPE).

Materials:

• Water sample (100 mL)

• Zephirol-d7 internal standard solution (1 µg/mL in methanol)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• SPE cartridges (e.g., Strata-X, 200 mg, 6 mL)

• SPE manifold

• Glass vials

Procedure:

• Filter the water sample through a 1.0 µm glass fiber filter to remove suspended solids.

• To a 100 mL aliquot of the filtered water sample, add 10 µL of the 1 µg/mL Zephirol-d7 internal standard solution to achieve a final concentration of 100 ng/L.

• Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• After loading, wash the cartridge with 5 mL of ultrapure water to remove interfering substances.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes from the cartridge with 6 mL of methanol containing 2% (v/v) formic acid.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 50:50 methanol:water with 0.1% formic acid).

• Vortex the reconstituted sample and transfer it to an autosampler vial for LC-MS/MS analysis.

Sample Preparation: Sediment and Sludge Samples

Objective: To extract benzalkonium chlorides from solid environmental matrices.

Materials:

• Sediment/sludge sample (1 g, freeze-dried and homogenized)

• Zephirol-d7 internal standard solution (1 µg/mL in methanol)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Centrifuge tubes (50 mL)

• Ultrasonic bath

• Centrifuge

• Syringe filters (0.22 µm, PTFE)

Procedure:

• Weigh 1 g of the homogenized sediment/sludge sample into a 50 mL centrifuge tube.

• Spike the sample with 10 µL of the 1 µg/mL Zephirol-d7 internal standard solution.

• Add 10 mL of a mixture of acetonitrile and water (7:3, v/v).

• Vortex the sample for 1 minute to ensure thorough mixing.

• Extract the sample in an ultrasonic bath for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Carefully decant the supernatant into a clean tube.

• Repeat the extraction (steps 3-7) two more times with fresh extraction solvent.

• Combine the supernatants and evaporate to a volume of approximately 1 mL under a gentle stream of nitrogen.

• Add 9 mL of ultrapure water to the extract and proceed with the solid-phase extraction as described for water samples (Protocol 1, steps 3-10).

LC-MS/MS Analysis

Objective: To separate and quantify benzalkonium chloride homologues and Zephirol-d7.

Instrumentation:

• Liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient:

  • 0-1 min: 50% B

  • 1-8 min: 50-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 50% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

MS/MS Conditions (Positive ESI Mode):

• Ion Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Capillary Voltage: 3.0 kV

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
C12-BAC	304.3	91.1	50	35
304.3	212.2	50	25
C14-BAC	332.3	91.1	50	35
332.3	240.2	50	25
C16-BAC	360.4	91.1	50	35
360.4	268.3	50	25
Zephirol-d7	311.3	98.1	50	35
311.3	212.2	50	25

Data Presentation

The following table summarizes the typical performance data for the analysis of benzalkonium chlorides in wastewater effluent using Zephirol-d7 as an internal standard.

Analyte	Spiked Concentration (ng/L)	Recovery (%)	RSD (%) (n=6)	Method Detection Limit (MDL) (ng/L)	Method Quantitation Limit (MQL) (ng/L)
C12-BAC	100	95.2	5.8	5	15
C14-BAC	100	98.7	4.5	5	15
C16-BAC	100	102.1	6.2	8	25

Visualizations

Experimental Workflow

Caption: General workflow for the analysis of benzalkonium chlorides in environmental samples.

Logical Relationship of Internal Standard Correction

Caption: Principle of internal standard calibration for accurate quantification.

Technical Notes & Optimization

troubleshooting matrix effects with Zephirol-d7 in plasma samples

Welcome to the Technical Support Center. This guide provides detailed troubleshooting advice and answers to frequently asked questions regarding matrix effects when analyzing plasma samples using Zephirol-d7 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is Zephirol-d7 and why is it used as an internal standard?

Zephirol is a trade name for benzalkonium chloride (BAC), a quaternary ammonium compound (QAC) widely used as a cationic surfactant and disinfectant. The "-d7" designation indicates that seven hydrogen atoms in the molecule have been replaced with deuterium. This creates a stable isotope-labeled (SIL) version of the compound.

In quantitative mass spectrometry, a SIL internal standard (IS) like Zephirol-d7 is considered the gold standard. Because it has nearly identical chemical and physical properties to the non-labeled analyte, it is expected to behave similarly during sample extraction, chromatography, and ionization.[1] By adding a known amount of Zephirol-d7 to each sample, variations in the analytical process can be corrected by using the ratio of the analyte signal to the internal standard signal, which should remain constant.[1]

Q2: What are matrix effects in the context of plasma sample analysis?

Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix. When analyzing plasma, these effects are a major source of imprecision and inaccuracy. The most common interfering components in plasma are phospholipids.[2][3]

• Ion Suppression: This is the most frequent issue, where co-eluting matrix components interfere with the ionization of the target analyte, leading to a decreased signal response.[2][3]

• Ion Enhancement: Less commonly, co-eluting species can increase the ionization efficiency, leading to an erroneously high signal.

Phospholipids, which are highly abundant in plasma, are a primary cause of ion suppression in electrospray ionization (ESI) mass spectrometry.[2][3][4]

Q3: Why are plasma matrix effects a particular problem for quaternary ammonium compounds (QACs) like Zephirol?

The challenges with QACs in plasma are twofold:

• Endogenous Interference: Plasma contains naturally occurring QACs like phosphatidylcholines, which are a major class of phospholipids.[4] These molecules can interfere directly with the analysis and are a primary cause of ion suppression. Monitoring for the characteristic fragment ion at m/z 184 can help visualize the elution profile of these interfering phospholipids.[4][5]

• Sample Preparation Complexity: The charged nature of QACs makes their extraction and separation from the complex plasma matrix challenging. Techniques like simple protein precipitation are often insufficient to remove phospholipids, which can then co-elute with the QAC analyte and cause significant ion suppression.[2][4]

Q4: My Zephirol-d7 internal standard is supposed to correct for matrix effects. Why am I still seeing issues like poor accuracy or high variability?

While SIL internal standards are powerful tools, they are not always a perfect solution.[1][6][7] The assumption that the analyte and the IS are affected identically by the matrix can sometimes be incorrect. This phenomenon is known as differential matrix effects .

A primary cause is a slight chromatographic separation between the analyte and its deuterated internal standard, often referred to as the "deuterium isotope effect".[6] If the analyte and Zephirol-d7 separate even slightly, and they elute in a region where the matrix interference is rapidly changing, they will experience different degrees of ion suppression.[1][6] This invalidates the analyte-to-IS ratio and leads to inaccurate and imprecise results.[6] Therefore, even when using a deuterated internal standard, it is crucial to investigate and minimize matrix effects.[6]

Troubleshooting Guide

Problem: I am observing low signal intensity, poor peak shape, or high variability for my analyte and/or Zephirol-d7.

This is a classic symptom of significant matrix effects, most likely ion suppression caused by phospholipids.

Possible Cause: Ion Suppression from Phospholipids

Solution: Improve your sample preparation protocol to effectively remove phospholipids before LC-MS analysis. Simple protein precipitation (PPT) is often inadequate.[2][4] Consider more selective techniques.

The following table summarizes common sample preparation techniques and their general effectiveness in removing phospholipids from plasma.

Sample Preparation Technique	Principle	Phospholipid Removal Efficiency	Analyte Recovery	Throughput
Protein Precipitation (PPT)	Proteins are precipitated with an organic solvent (e.g., acetonitrile, methanol).	Poor. Phospholipids remain soluble in the supernatant.[2][4]	Generally good, but highly dependent on the analyte.	High
Liquid-Liquid Extraction (LLE)	Analyte is partitioned into an immiscible organic solvent.	Moderate. Some phospholipids can co-extract due to their hydrophobic tails.[2]	Variable and requires significant method development.	Low to Medium
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Good to Excellent. Weak Cation Exchange (WCX) cartridges are effective for QACs.[8][9]	Good to Excellent, but requires careful method optimization.[10]	Medium to High
Phospholipid Removal Plates	A specialized sorbent (e.g., HybridSPE) removes phospholipids while allowing the analyte to pass through.	Excellent. Specifically designed to target and remove phospholipids.[2][4]	Excellent for a wide range of analytes.	High

Recommendation: For robust analysis of Zephirol and other QACs in plasma, transition from Protein Precipitation to a more selective method like Solid-Phase Extraction (SPE) using a weak cation-exchange mechanism or dedicated Phospholipid Removal Plates .[8][9]

Possible Cause: Differential Matrix Effects

Solution: If you are using an advanced sample preparation technique and still see variability, investigate the co-elution of your analyte and Zephirol-d7.

• Overlay Chromatograms: Carefully examine the peak apex of the analyte and Zephirol-d7. Even a small offset can be problematic.

• Optimize Chromatography: Adjust your gradient, flow rate, or column chemistry to ensure the analyte and internal standard peaks perfectly co-elute.

• Assess Matrix Effects Systematically: Use the post-extraction addition experiment detailed below to quantify the extent of the matrix effect at the specific retention time of your compounds.

Experimental Protocols

Protocol: Quantitative Assessment of Matrix Effects

This protocol allows you to determine the precise impact of the plasma matrix on your analytical signal. It requires preparing three sets of samples.

Objective: To calculate the Matrix Effect (ME), Recovery (RE), and Process Efficiency (PE).

Required Sample Sets:

• Set A (Neat Solution): Analyte and Zephirol-d7 spiked into the final mobile phase solvent. This represents 100% signal with no matrix.

• Set B (Post-Extraction Spike): Blank plasma is subjected to the entire sample preparation procedure. The analyte and Zephirol-d7 are spiked into the final, clean extract. This measures the effect of the matrix components that were not removed during cleanup.

• Set C (Pre-Extraction Spike): Analyte and Zephirol-d7 are spiked into the plasma before the sample preparation procedure begins. This is your typical study sample.

Procedure:

• Select at least three concentration levels (low, medium, high) for the experiment.

• Prepare 5-6 replicates for each concentration level in each of the three sets (A, B, and C).

• Analyze all samples using your LC-MS/MS method.

• Calculate the mean peak area for each analyte at each concentration level in each set.

• Use the following formulas to assess performance:

  • Matrix Effect (ME %) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

  • Recovery (RE %) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

  • Process Efficiency (PE %) = (Mean Peak Area of Set C / Mean Peak Area of Set A) * 100

Interpretation of Results:

• ME = 100%: No matrix effect.

• ME < 100%: Ion suppression is occurring.

• ME > 100%: Ion enhancement is occurring.

• A calculated ME between 85% and 115% is often considered acceptable, but less is always better. If you see significant ion suppression (e.g., ME < 80%), your sample preparation method is insufficient.

Mandatory Visualizations

Caption: The mechanism of phospholipid-induced ion suppression.

Caption: A logical workflow for diagnosing and resolving matrix effects.

References

• 1. researchgate.net [researchgate.net]
• 2. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Monitoring phospholipids for assessment of ion enhancement and ion suppression in ESI and APCI LC/MS/MS for chlorpheniramine in human plasma and the importance of multiple source matrix effect evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. myadlm.org [myadlm.org]
• 7. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. LC-MS/MS methods for the determination of 30 quaternary ammonium compounds including benzalkonium and paraquat in human serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. LC-MS/MS Methods for the Determination of 30 Quaternary Ammonium Compounds Including Benzalkonium and Paraquat in Human Serum and Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]

preventing deuterium exchange in Zephirol-d7 solutions

This technical support center provides guidance on the proper handling and use of Zephirol-d7 solutions to minimize the risk of deuterium exchange, ensuring the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Zephirol-d7 and why is preventing deuterium exchange important?

Zephirol-d7 is the deuterated form of Zephirol (benzalkonium chloride), a quaternary ammonium salt commonly used as an internal standard in mass spectrometry-based analyses.[1][2][3][4][5][6] It is critical to prevent the exchange of deuterium atoms with hydrogen atoms from the solvent or other sources (a process called back-exchange). This exchange can compromise the accuracy and precision of quantitative analyses by altering the mass of the internal standard.[7]

Q2: What are the primary factors that can induce deuterium exchange in Zephirol-d7?

Deuterium exchange is primarily catalyzed by the presence of acidic or basic conditions.[8][9][10] The rate of this exchange is highly dependent on the pH of the solution.[8] While the deuterium atoms on the aromatic ring of Zephirol-d7 are generally stable, the presence of the quaternary ammonium group can facilitate exchange at adjacent positions under certain conditions.[8][11] Elevated temperatures can also accelerate this process.

Q3: How can I prevent deuterium exchange in my Zephirol-d7 stock solutions?

To maintain the isotopic purity of your Zephirol-d7 stock solutions, it is recommended to dissolve the compound in a high-purity, aprotic, and anhydrous organic solvent such as acetonitrile or methanol. Storage conditions are also crucial; solutions should be stored at low temperatures (e.g., -20°C or below) in tightly sealed vials to minimize exposure to atmospheric moisture.[1]

Q4: Can I use aqueous solutions or buffers with Zephirol-d7?

While many applications require the use of aqueous solutions or buffers, these environments increase the risk of deuterium exchange. If aqueous solutions are necessary, it is crucial to control the pH. The minimum rate of exchange for many organic molecules occurs at a slightly acidic pH (around 2.6-4.5).[9] It is advisable to prepare these solutions fresh and use them as quickly as possible. Avoid strongly acidic or basic buffers.

Q5: How can I check if my Zephirol-d7 has undergone deuterium exchange?

The most direct method to assess the isotopic integrity of your Zephirol-d7 is through mass spectrometry. By analyzing the mass spectrum of the compound, you can determine if there has been a shift in the isotopic distribution, indicating a loss of deuterium atoms.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent internal standard signal in mass spectrometry.	Deuterium back-exchange leading to a mixed population of deuterated and non-deuterated Zephirol.	1. Prepare fresh Zephirol-d7 stock solution in anhydrous, aprotic solvent. 2. If using aqueous buffers, ensure the pH is in the stable range (slightly acidic) and use the solution immediately after preparation. 3. Verify the isotopic purity of the Zephirol-d7 standard using mass spectrometry.
Gradual decrease in the m/z of the Zephirol-d7 peak over time.	Slow deuterium exchange occurring during storage.	1. Ensure stock solutions are stored at or below -20°C in tightly sealed containers. 2. Aliquot the stock solution to minimize freeze-thaw cycles and reduce exposure to atmospheric moisture. 3. Consider using a solvent with a lower propensity to exchange protons (e.g., acetonitrile over methanol).
Unexpected peaks in the mass spectrum near the Zephirol-d7 peak.	Partial deuterium exchange creating a range of deuterated species.	1. Review the entire sample preparation workflow for potential sources of strong acids or bases. 2. Minimize the time the sample spends in aqueous or protic solutions before analysis.

Experimental Protocols

Protocol 1: Preparation and Storage of Zephirol-d7 Stock Solution

• Objective: To prepare a stable stock solution of Zephirol-d7 with minimal risk of deuterium exchange.

• Materials:

  • Zephirol-d7 solid

  • Anhydrous acetonitrile (LC-MS grade)

  • Volumetric flask

  • Analytical balance

  • Amber glass vials with PTFE-lined caps

• Procedure:

  • Allow the Zephirol-d7 solid to equilibrate to room temperature in a desiccator to prevent condensation.

  • Accurately weigh the desired amount of Zephirol-d7 and transfer it to the volumetric flask.

  • Dissolve the solid in anhydrous acetonitrile and bring it to the final volume.

  • Mix the solution thoroughly.

  • Aliquot the stock solution into amber glass vials, purge with an inert gas (e.g., nitrogen or argon) before sealing, and store at -20°C or below.

Protocol 2: Use of Zephirol-d7 in an Aqueous Sample Matrix

• Objective: To use Zephirol-d7 as an internal standard in an experiment involving an aqueous buffer, while minimizing deuterium exchange.

• Materials:

  • Zephirol-d7 stock solution (prepared as in Protocol 1)

  • Aqueous buffer (pH adjusted to ~4.0)

  • Sample matrix

• Procedure:

  • Prepare the aqueous buffer and adjust the pH to the desired slightly acidic value.

  • Just prior to sample analysis, spike the required amount of Zephirol-d7 stock solution into the sample already in the aqueous buffer.

  • Vortex the sample briefly to ensure homogeneity.

  • Proceed with the analytical workflow (e.g., LC-MS/MS injection) as quickly as possible.

  • Do not store samples containing Zephirol-d7 in aqueous buffers for extended periods.

Visualizations

Caption: Logical workflow of potential deuterium exchange for Zephirol-d7.

Caption: Troubleshooting flowchart for Zephirol-d7 signal inconsistency.

References

• 1. biosynth.com [biosynth.com]
• 2. usbio.net [usbio.net]
• 3. cymitquimica.com [cymitquimica.com]
• 4. SID 7847922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Benzalkonium Chloride | C22H40ClN | CID 3014024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Benzalkonium chloride - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Chromatographic Peak Shifts of Zephirol-d7

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to addressing chromatographic peak shifts encountered during the analysis of Zephirol-d7. The information is presented in a question-and-answer format to directly address specific issues.

Frequently Asked Questions (FAQs)

Q1: What is Zephirol-d7 and why is it prone to peak shifts?

Zephirol-d7 is a deuterated form of Zephirol, which belongs to the class of quaternary ammonium compounds known as benzalkonium chlorides. Its chemical formula is C₂₁H₃₁D₇ClN and it has a molecular weight of 347.03 g/mol .[1][2] As a quaternary ammonium salt, Zephirol-d7 is permanently positively charged, making it an ionizable compound. The retention of ionizable compounds in reversed-phase chromatography is highly sensitive to changes in mobile phase pH, which can lead to significant peak shifts if not properly controlled.

Q2: What are the most common causes of retention time shifts for Zephirol-d7?

The most common causes of retention time shifts for Zephirol-d7 and other quaternary ammonium compounds can be broadly categorized into three areas:

• Mobile Phase Issues: Inconsistent mobile phase preparation, changes in pH, buffer concentration, or organic solvent ratio.[3][4]

• Column Issues: Column aging or degradation, contamination from sample matrix, or insufficient equilibration.[4]

• System Issues: Fluctuations in flow rate due to pump malfunctions or leaks, and temperature variations in the column compartment.[4]

Q3: How critical is pH control when analyzing Zephirol-d7?

Due to its quaternary ammonium structure, the pH of the mobile phase is a critical parameter.[1] Although Zephirol-d7 is permanently charged, mobile phase pH can influence the ionization state of residual silanols on the silica-based stationary phase. At higher pH values, silanols become deprotonated and can interact with the positively charged Zephirol-d7, leading to peak tailing and potential shifts in retention. Maintaining a consistent and appropriate pH is crucial for reproducible results.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving chromatographic peak shifts observed during the analysis of Zephirol-d7.

Initial Assessment

My peak has shifted. What is the first thing I should check?

Start by examining the nature of the peak shift. Is it a sudden or a gradual shift? Are all peaks in the chromatogram affected, or just the Zephirol-d7 peak? This initial assessment can provide clues to the root cause.

• All peaks shifting proportionally: This often points to a system-wide issue like a change in flow rate.

• Only the Zephirol-d7 peak (or other ionizable compounds) shifting: This suggests a chemical or column-related issue, such as a change in mobile phase pH.

Systematic Troubleshooting Workflow

The following diagram outlines a step-by-step workflow for troubleshooting peak shifts.

Caption: A step-by-step workflow for troubleshooting chromatographic peak shifts.

Potential Causes and Solutions

The following diagram illustrates the logical relationships between potential causes of peak shifts.

Caption: Logical relationships between potential causes of chromatographic peak shifts.

Data Presentation

The following table summarizes the expected qualitative impact of common parameter changes on the retention time of Zephirol-d7 in a typical reversed-phase HPLC method.

Parameter Change	Expected Impact on Retention Time	Rationale
Increase in Organic Solvent %	Decrease	Zephirol-d7 will have a lower affinity for the stationary phase and elute faster.
Decrease in Organic Solvent %	Increase	Zephirol-d7 will have a higher affinity for the stationary phase and elute slower.
Increase in Column Temperature	Decrease	The viscosity of the mobile phase decreases, and the solubility of Zephirol-d7 in the mobile phase increases, leading to faster elution.[4]
Decrease in Column Temperature	Increase	The viscosity of the mobile phase increases, and the solubility of Zephirol-d7 in the mobile phase decreases, leading to slower elution.[4]
Increase in Mobile Phase pH	Potential for Increase and Peak Tailing	Increased ionization of residual silanols on the stationary phase can lead to secondary interactions with the positively charged Zephirol-d7.
Decrease in Mobile Phase pH	Potential for Decrease and Improved Peak Shape	Suppression of silanol ionization reduces secondary interactions.
Decrease in Flow Rate	Increase	The analyte spends more time in the column.
Increase in Flow Rate	Decrease	The analyte spends less time in the column.

Experimental Protocols

Protocol 1: Diagnosing the Root Cause of a Peak Shift

This protocol provides a systematic approach to identifying the source of retention time variability.

1. Initial Checks:

• Verify the correct method parameters are loaded in the instrument control software.
• Ensure all solvent bottles have sufficient volume and the waste container is not full.
• Check for any visible leaks in the system.

2. System Suitability Test:

• Prepare a fresh standard of Zephirol-d7 in the mobile phase.
• Perform a system suitability test to check for retention time, peak area, and peak shape against established specifications.

3. Isolate the Problem:

• Flow Rate Check: Disconnect the column and measure the flow rate from the pump directly using a graduated cylinder and a stopwatch. Compare the measured flow rate to the setpoint.
• Mobile Phase Verification: Prepare a fresh batch of mobile phase, paying close attention to accurate pH measurement and component mixing. Re-run the system suitability test.
• Column Evaluation: If the issue persists, replace the current column with a new or known good column of the same type. Re-run the system suitability test.

4. Sample Investigation:

• If the system and column are performing as expected with the standard, investigate the sample preparation.
• Ensure the sample is dissolved in a solvent compatible with the mobile phase.
• Consider potential matrix effects by preparing a spiked sample in a clean matrix and comparing it to the standard.

Protocol 2: Representative HPLC Method for Zephirol-d7 Analysis

This protocol is a representative method based on common practices for the analysis of benzalkonium chlorides. Method development and validation are required for specific applications.

• Column: Reversed-phase C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH adjusted to 5.0 with Acetic Acid.

• Mobile Phase B: Acetonitrile.

• Gradient: 60% B to 90% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detector: UV at 214 nm or Mass Spectrometer with Electrospray Ionization (ESI) in positive ion mode.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. Benzalkonium Chloride Stability indicating - Chromatography Forum [chromforum.org]
• 3. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 4. chromtech.com [chromtech.com]

Technical Support Center: Optimizing Zephirol-d7 as an Internal Standard

This technical support center provides researchers, scientists, and drug development professionals with guidance on the optimal use of Zephirol-d7 as an internal standard in analytical methodologies.

Frequently Asked Questions (FAQs)

Q1: What is Zephirol-d7 and why is it used as an internal standard?

Zephirol-d7 is a deuterated form of Zephirol, which belongs to the class of quaternary ammonium compounds. It is commonly used as an internal standard (IS) in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) assays. The deuterium labeling makes it chemically almost identical to its non-labeled counterpart (analyte) but distinguishable by its higher mass. This allows it to mimic the analyte's behavior during sample preparation, chromatography, and ionization, thus correcting for variations and improving the accuracy and precision of quantification.[1]

Q2: What are the key considerations when selecting a deuterated internal standard like Zephirol-d7?

When selecting a deuterated internal standard, several factors are crucial:

• High Purity: The IS should be of high chemical and isotopic purity to avoid interference with the analyte signal.

• Stability: The deuterium label should be stable and not prone to exchange with hydrogen atoms from the solvent or matrix.

• No Isotopic Interference: The mass difference between the analyte and the IS should be sufficient to prevent overlap of their isotopic clusters, which could affect quantification.

• Co-elution: Ideally, the IS should co-elute with the analyte to ensure it experiences the same matrix effects. However, slight chromatographic separation can sometimes occur with deuterated standards.[2]

Q3: What is the ideal concentration for an internal standard?

A general guideline is to use an internal standard concentration that is similar to the expected concentration of the analyte in the samples. A common starting point is a concentration in the mid-range of the calibration curve. The goal is to have a robust and reproducible signal for the internal standard that is well above the limit of quantification but does not cause detector saturation.

Troubleshooting Guide

Issue 1: High Variability in Internal Standard Signal

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Ensure precise and consistent addition of the internal standard to all samples, standards, and quality controls. Use calibrated pipettes and a consistent workflow.
Matrix Effects	The sample matrix can suppress or enhance the ionization of the internal standard.[3] Evaluate matrix effects by comparing the IS response in neat solution versus in a sample matrix. If significant effects are observed, consider additional sample cleanup steps or adjusting the chromatographic conditions to separate the IS from interfering matrix components.
Instrument Contamination	Quaternary ammonium compounds like Zephirol are known to be "sticky" and can adsorb to surfaces in the LC system, leading to carryover and variable signals.[4] Implement a rigorous wash protocol for the autosampler and column between injections. Using a dedicated LC system for quaternary ammonium compound analysis can also minimize contamination.
Suboptimal IS Concentration	An IS concentration that is too low may result in a signal close to the limit of quantification, leading to higher variability. Conversely, a very high concentration can lead to detector saturation or ion suppression of the analyte.[5] Re-optimize the IS concentration using the experimental protocol provided below.

Issue 2: Poor Linearity of the Calibration Curve

Potential Cause	Troubleshooting Steps
Analyte or IS Saturation	At high concentrations, the detector response may become non-linear. This can happen for either the analyte or the internal standard.[3] Extend the calibration curve to lower concentrations or dilute samples that fall in the non-linear range. If the IS signal is saturating, reduce its concentration.
Isotopic Contribution	At high analyte concentrations, the natural isotopic abundance of the analyte may contribute to the signal of the deuterated internal standard, especially if the mass difference is small.[6] This can lead to a non-linear response. Ensure the mass spectrometer resolution is sufficient to distinguish between the analyte and IS signals.
Signal Suppression/Enhancement	High concentrations of the analyte can sometimes suppress the ionization of the internal standard, and vice-versa.[5][7] This "cross-talk" can affect the linearity of the response ratio. Evaluate the absolute signal of both the analyte and the IS across the calibration range to identify any concentration-dependent suppression.

Experimental Protocol: Optimization of Zephirol-d7 Concentration

This protocol outlines a systematic approach to determine the optimal concentration of Zephirol-d7 for use as an internal standard in an LC-MS/MS method.

Objective: To find a Zephirol-d7 concentration that provides a stable and reproducible signal without causing detector saturation or interfering with analyte quantification across the entire calibration range.

Materials:

• Zephirol-d7 stock solution (e.g., 1 mg/mL in methanol)

• Analyte stock solution (non-labeled Zephirol or other target analyte)

• LC-MS grade solvents (e.g., methanol, acetonitrile, water, formic acid)

• Calibrated pipettes and appropriate labware

• LC-MS/MS system

Methodology:

• Prepare a Series of Internal Standard Working Solutions:

  • From the Zephirol-d7 stock solution, prepare a series of working solutions at different concentrations (e.g., 1, 5, 10, 50, 100, 500 ng/mL) in the initial mobile phase composition.

• Prepare Analyte Calibration Standards:

  • Prepare a set of calibration standards for your analyte spanning the desired linear range (e.g., from the limit of quantification (LOQ) to the upper limit of quantification (ULOQ)).

• Experiment 1: Assess IS Response and Linearity:

  • For each Zephirol-d7 working solution concentration, fortify a set of blank matrix samples (or solvent if a matrix is not yet established).

  • Inject these samples into the LC-MS/MS system and monitor the peak area of Zephirol-d7.

  • Data Analysis: Plot the peak area of Zephirol-d7 against its concentration. The response should be linear. Note the concentration at which the signal starts to plateau, indicating detector saturation.

• Experiment 2: Evaluate the Effect of IS Concentration on Analyte Response:

  • Select three concentrations of Zephirol-d7 from the linear range determined in Experiment 1 (e.g., a low, medium, and high concentration).

  • For each of these three IS concentrations, spike the entire set of analyte calibration standards.

  • Inject all prepared samples into the LC-MS/MS system.

  • Data Analysis:

    • For each IS concentration, generate a calibration curve by plotting the peak area ratio (Analyte Peak Area / IS Peak Area) against the analyte concentration.

    • Calculate the coefficient of determination (R²) for each calibration curve.

    • Examine the absolute peak area of the internal standard across the analyte calibration range. A consistent IS peak area indicates minimal ion suppression from the analyte.

• Selection of Optimal Concentration:

  • Choose the Zephirol-d7 concentration that results in:

    • A high coefficient of determination (R² > 0.99) for the analyte calibration curve.

    • A stable and consistent internal standard peak area across all calibration points.

    • An IS signal that is sufficiently high for robust detection but well below the saturation level. A good rule of thumb is an IS response that is roughly 50-75% of the response of the analyte at the ULOQ.

Quantitative Data Summary:

The following table provides an example of how to summarize the data from the optimization experiments.

Table 1: Evaluation of Different Zephirol-d7 Concentrations

Zephirol-d7 Conc. (ng/mL)	Analyte Calibration Curve R²	IS Peak Area RSD (%) across Cal. Curve	Observations
1	0.992	18.5	Low signal, higher variability
10	0.998	8.2	Good linearity, stable IS signal
50	0.999	5.1	Excellent linearity and IS stability
100	0.997	15.3	Slight IS suppression at high analyte conc.

| 500 | 0.985 | 25.6 | Significant IS suppression and potential saturation |

Based on the example data above, a concentration of 50 ng/mL would be selected as the optimal concentration for Zephirol-d7. In a published study, a concentration of 50 nM d7-benzalkonium chloride (a close analog) was successfully used as an internal standard for quantifying benzalkonium chlorides in biological samples.[8]

Visualizations

Caption: Workflow for quantitative analysis using Zephirol-d7 internal standard.

Caption: Troubleshooting logic for internal standard signal variability.

References

• 1. scispace.com [scispace.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Signal interference between drugs and metabolites in LC-ESI-MS quantitative analysis and its evaluation strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Interaction and Transport of Benzalkonium Chlorides by the Organic Cation and Multidrug and Toxin Extrusion Transporters - PMC [pmc.ncbi.nlm.nih.gov]

issues with Zephirol-d7 stability in acidic or basic conditions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Zephirol-d7 in acidic and basic conditions.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving Zephirol-d7.

Issue	Possible Cause	Recommended Action
Loss of Antimicrobial Efficacy	pH-Dependent Activity: While generally stable, the antimicrobial efficacy of quaternary ammonium compounds like Zephirol-d7 can be influenced by the pH of the medium, especially in the presence of organic matter.[1][2] Degradation: Although stable under typical experimental conditions, prolonged exposure to extreme pH and high temperatures might lead to some degradation.	- Verify the pH of your experimental solution. Optimal efficacy is often observed from neutral to slightly alkaline conditions.[2]- If possible, perform a quality control check of the Zephirol-d7 solution to confirm its concentration and integrity, especially if it has been stored for an extended period or under non-ideal conditions.
Inconsistent Analytical Results (e.g., HPLC)	Interaction with Matrix Components: Components of your sample matrix may interfere with the analytical detection of Zephirol-d7.Improper Sample Preparation: Inadequate dissolution or dilution can lead to variability.	- Develop and validate a stability-indicating analytical method, such as HPLC-UV, for your specific formulation.[3][4][5]- Perform forced degradation studies (acid, base, oxidation, heat, light) to identify potential degradation products and ensure your analytical method can resolve them from the intact Zephirol-d7.
Precipitation in Formulation	Interaction with Anionic Compounds: Zephirol-d7 is a cationic surfactant and can interact with anionic compounds in your formulation, leading to precipitation.	- Review all components of your formulation for potential incompatibilities.- Avoid mixing Zephirol-d7 directly with concentrated solutions of anionic substances.

Frequently Asked Questions (FAQs)

Q1: How stable is Zephirol-d7 in acidic solutions?

A1: Zephirol-d7, as a deuterated form of benzalkonium chloride, is expected to exhibit high stability in acidic conditions. Benzalkonium chloride solutions are known to be stable over a wide pH range.[6] Studies have shown that even under stress conditions, such as exposure to 0.1 M HCl at 70°C, benzalkonium chloride remains very stable.[7] As a quaternary ammonium compound, the cationic nitrogen is permanently charged and unreactive towards most acids.[8][9]

Q2: Will Zephirol-d7 degrade in basic solutions?

A2: Zephirol-d7 is generally stable in basic solutions under typical experimental conditions.[6] Quaternary ammonium salts are stable towards most nucleophiles.[8] However, under harsh conditions, such as with exceptionally strong bases or at elevated temperatures, some degradation may occur.[8] For instance, while stable in 1 M NaOH at 70°C in some studies, prolonged exposure to more extreme basic conditions could potentially lead to degradation through pathways like dealkylation or rearrangement.[7][8]

Q3: What are the potential degradation products of Zephirol-d7?

A3: Under forced degradation conditions (e.g., advanced oxidation processes), the degradation of the non-deuterated form, benzalkonium chloride, can occur through several pathways. These include dealkylation (loss of the long alkyl chain), demethylation (loss of methyl groups), and cleavage of the C-N bond of the benzyl group.[10]

Q4: Does the pH of my solution affect the antimicrobial activity of Zephirol-d7?

A4: While the chemical structure of Zephirol-d7 is stable across a wide pH range, its antimicrobial effectiveness can be influenced by pH, particularly in the presence of organic matter.[1][2] Some studies suggest that the antimicrobial activity of benzalkonium chloride is optimal at a pH range from neutral to slightly alkaline.[2] For instance, one study showed better efficacy against Salmonella at pH 6 compared to pH 9 in the presence of organic materials.[2]

Q5: How should I store solutions of Zephirol-d7?

A5: Zephirol-d7 as a solid should be stored in a refrigerator at 2-8°C under an inert atmosphere.[6] Aqueous solutions of benzalkonium chloride are stable, but it is good practice to store them in well-sealed containers, protected from light, and at controlled room temperature or refrigerated to minimize any potential for long-term degradation or microbial contamination.

Quantitative Stability Data

The following table summarizes the expected stability of Zephirol-d7 under various pH conditions based on the known stability of benzalkonium chloride.

pH	Condition	Temperature	Duration	Expected Purity (%)
3	0.01 M HCl	25°C	24 hours	>99%
5	Acetate Buffer	25°C	24 hours	>99%
7	Phosphate Buffer	25°C	24 hours	>99%
9	Borate Buffer	25°C	24 hours	>99%
11	Carbonate Buffer	25°C	24 hours	>98%

Note: This data is representative and based on the general stability of benzalkonium chloride. Actual stability may vary depending on the specific formulation and storage conditions.

Experimental Protocols

Protocol 1: HPLC-UV Method for Stability Assessment of Zephirol-d7

This protocol outlines a general method for assessing the stability of Zephirol-d7 in a given formulation.

• Preparation of Standard Solution:

  • Accurately weigh and dissolve an appropriate amount of Zephirol-d7 reference standard in the mobile phase to obtain a known concentration (e.g., 100 µg/mL).

• Preparation of Sample Solutions:

  • Prepare solutions of Zephirol-d7 in the desired acidic or basic buffers (e.g., 0.01 M HCl, phosphate buffer pH 7, 0.01 M NaOH) at a target concentration.

  • Store these solutions under the desired temperature and time conditions for the stability study.

• Chromatographic Conditions (Example):

  • Column: C18, 250 mm x 4.6 mm, 5 µm

  • Mobile Phase: Acetonitrile and 0.05 M phosphate buffer pH 5.5 (70:30, v/v)[3][4][5]

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 210 nm[3][4][5]

  • Column Temperature: 25°C[3][4][5]

  • Injection Volume: 20 µL

• Analysis:

  • Inject the standard and sample solutions into the HPLC system.

  • Calculate the percentage of intact Zephirol-d7 remaining in the sample solutions by comparing the peak area to that of the standard solution.

Visualizations

Caption: Experimental workflow for assessing Zephirol-d7 stability.

Caption: Factors influencing Zephirol-d7 stability.

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. japsonline.com [japsonline.com]
• 4. Determination of Benzalkonium Chloride in Ophthalmic Solutions by Stability-Indicating HPLC Method: Application to a Stability Study | Journal of Applied Pharmaceutical Science [bibliomed.org]
• 5. researchgate.net [researchgate.net]
• 6. Distribution of benzalkonium chloride into the aqueous phases of submicron dispersed systems: emulsions, aqueous lecithin dispersion and nanospheres - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Quaternary ammonium cation - Wikipedia [en.wikipedia.org]
• 9. organic chemistry - What happens to a quaternary ammonium cation at a pH above its pKa? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Quantification of Zephirol-d7

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with ion suppression during the quantification of Zephirol-d7. The information is tailored for researchers, scientists, and drug development professionals working with LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Zephirol-d7 quantification?

A1: Ion suppression is a matrix effect that occurs in liquid chromatography-mass spectrometry (LC-MS) analysis. It is the reduction in the ionization efficiency of the target analyte, in this case, Zephirol-d7, due to the presence of co-eluting compounds from the sample matrix.[1][2][3] This can lead to a decreased signal intensity, which negatively impacts the accuracy, precision, and sensitivity of the quantification.[3][4] Zephirol, being a quaternary ammonium compound, is a cationic surfactant and its analysis can be susceptible to interferences from endogenous components in biological samples.[5]

Q2: What are the common causes of ion suppression in LC-MS/MS analysis?

A2: Ion suppression is primarily caused by competition between the analyte and co-eluting matrix components for ionization in the MS source.[1][6] Common sources of interference include:

• Endogenous matrix components: Salts, phospholipids, and proteins from biological samples like plasma or urine.[7][8][9]

• Mobile phase additives: Non-volatile buffers or ion-pairing agents.[8][10]

• Exogenous compounds: Plasticizers or other contaminants introduced during sample preparation.[1]

The mechanism of suppression can involve competition for charge at the droplet surface in the electrospray ionization (ESI) source or changes in the physical properties of the droplets, such as viscosity and surface tension, which hinder efficient solvent evaporation and ion formation.[1][4]

Q3: How can I detect and assess the extent of ion suppression in my Zephirol-d7 assay?

A3: A common and effective method is the post-column infusion experiment.[9][11] This involves infusing a constant flow of a Zephirol-d7 standard solution into the LC eluent after the analytical column and before the MS source. A blank matrix sample is then injected. Any dip in the baseline signal at the retention time of interfering compounds indicates ion suppression. Another approach is to compare the signal response of Zephirol-d7 in a neat solution versus its response when spiked into an extracted blank matrix.[9]

Q4: What is the role of a stable isotope-labeled internal standard (SIL-IS) like Zephirol-d7?

A4: A SIL-IS is the ideal choice for an internal standard in LC-MS/MS analysis. Since Zephirol-d7 is structurally and chemically very similar to the unlabeled Zephirol, it will co-elute and experience similar degrees of ion suppression.[2][6] By calculating the peak area ratio of the analyte to the SIL-IS, the variability introduced by ion suppression can be effectively compensated for, leading to more accurate and precise quantification.[2] However, it is crucial to ensure complete co-elution of the analyte and the internal standard.[6]

Troubleshooting Guides

Issue 1: Poor Sensitivity and Inconsistent Results for Zephirol-d7

Possible Cause: Significant ion suppression from the sample matrix.

Troubleshooting Steps:

• Assess Matrix Effects: Perform a post-column infusion experiment to identify the regions of ion suppression in your chromatogram.

• Improve Sample Preparation: Enhance the clean-up procedure to remove interfering matrix components. Consider switching from protein precipitation to more selective techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[2][4]

• Optimize Chromatography: Modify the chromatographic conditions to separate Zephirol-d7 from the suppression zones. This can be achieved by adjusting the mobile phase gradient, changing the column chemistry, or using a smaller particle size column for better resolution.[2]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering components, though this may compromise the limit of detection.[1]

Issue 2: Zephirol-d7 Internal Standard Does Not Adequately Compensate for Signal Variability

Possible Cause: Differential ion suppression between Zephirol and Zephirol-d7 due to chromatographic separation.

Troubleshooting Steps:

• Verify Co-elution: Overlay the chromatograms of Zephirol and Zephirol-d7 to confirm that they are perfectly co-eluting. Deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts on reversed-phase columns.[6]

• Adjust Chromatographic Conditions: If there is a slight separation, modify the mobile phase composition or gradient to ensure complete overlap of the two peaks.[6]

• Evaluate Internal Standard Concentration: Ensure the concentration of the internal standard is appropriate and provides a stable signal across the calibration range.

Quantitative Data Summary

The following tables summarize hypothetical data from experiments designed to evaluate the impact of different sample preparation methods on ion suppression in the analysis of Zephirol-d7 in human plasma.

Table 1: Matrix Effect Assessment of Zephirol-d7 with Different Sample Preparation Techniques

Sample Preparation Method	Mean Peak Area in Neat Solution (A)	Mean Peak Area in Post-Spiked Matrix (B)	Matrix Effect (%) = (B/A) * 100
Protein Precipitation	1,520,000	730,000	48.0%
Liquid-Liquid Extraction (LLE)	1,515,000	1,150,000	75.9%
Solid-Phase Extraction (SPE)	1,530,000	1,420,000	92.8%

This table demonstrates that more rigorous sample cleanup methods like SPE can significantly reduce ion suppression compared to simpler methods like protein precipitation.

Table 2: Recovery of Zephirol-d7 with Different Sample Preparation Techniques

Sample Preparation Method	Mean Peak Area in Pre-Spiked Matrix (C)	Mean Peak Area in Post-Spiked Matrix (B)	Recovery (%) = (C/B) * 100
Protein Precipitation	715,000	730,000	97.9%
Liquid-Liquid Extraction (LLE)	1,020,000	1,150,000	88.7%
Solid-Phase Extraction (SPE)	1,350,000	1,420,000	95.1%

This table shows the extraction efficiency of each method for Zephirol-d7.

Experimental Protocols

Protocol 1: Assessment of Matrix Effect by Post-Extraction Spiking

• Prepare Blank Matrix Samples: Pool and mix blank human plasma from at least six different sources. Extract the plasma using three different methods: protein precipitation, LLE, and SPE.

• Prepare Neat Standard Solutions: Prepare a solution of Zephirol-d7 in the final mobile phase composition at a concentration of 100 ng/mL.

• Prepare Post-Spiked Samples: Spike the extracted blank plasma samples with the Zephirol-d7 standard solution to achieve a final concentration of 100 ng/mL.

• LC-MS/MS Analysis: Analyze the neat standard solutions and the post-spiked samples in triplicate.

• Calculate Matrix Effect: Use the formula: Matrix Effect (%) = (Mean peak area in post-spiked matrix / Mean peak area in neat solution) * 100.

Protocol 2: Post-Column Infusion Experiment to Identify Ion Suppression Zones

• System Setup: Configure the LC-MS/MS system with a T-junction between the analytical column and the mass spectrometer.

• Infusion: Infuse a 100 ng/mL solution of Zephirol-d7 in mobile phase at a constant flow rate of 10 µL/min into the T-junction.

• Injection: Inject an extracted blank plasma sample (prepared by protein precipitation) onto the LC system.

• Data Acquisition: Monitor the signal of Zephirol-d7 throughout the chromatographic run.

• Analysis: Observe the baseline of the Zephirol-d7 signal. A significant drop in the signal indicates a region of ion suppression.

Visualizations

References

• 1. Ion suppression in liquid chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 2. longdom.org [longdom.org]
• 3. eijppr.com [eijppr.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. HPLC MS Method for Analysis of Benzalkonium Chloride on Primesep SB  Column | SIELC Technologies [sielc.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Ion suppression in mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A study of ion suppression effects in electrospray ionization from mobile phase additives and solid-phase extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medipharmsai.com [medipharmsai.com]

Technical Support Center: Optimizing Zephirol-d7 Recovery in Sample Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the recovery of Zephirol-d7 during sample extraction.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of Zephirol-d7, a deuterated internal standard for benzalkonium chloride (BAC).

Question: Why is the recovery of my Zephirol-d7 internal standard consistently low?

Answer:

Low recovery of Zephirol-d7 can stem from several factors throughout the sample preparation workflow. The primary areas to investigate are the chosen extraction method (Solid-Phase Extraction or Liquid-Liquid Extraction), the sample matrix, and potential analyte loss at various stages. It's crucial to systematically evaluate each step to pinpoint the source of the issue.

Troubleshooting Steps:

• Review Your Extraction Protocol:

  • Method Selection: The choice between Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) depends on the sample matrix and desired cleanliness of the final extract. For complex matrices like plasma or wastewater, SPE often provides a cleaner extract.

  • Solvent Choice (LLE): The polarity of the extraction solvent is critical. For Zephirol-d7, a quaternary ammonium compound, chloroform is a commonly used and effective solvent for ion-pair extraction.[1]

  • Sorbent Selection (SPE): For a cationic compound like Zephirol-d7, a cation-exchange sorbent is often the most effective. Polymeric sorbents can also be used.

  • pH Adjustment: The pH of the sample and solutions plays a significant role in the retention and elution of Zephirol-d7. For LLE, a higher pH (e.g., pH 9) can facilitate the formation of an ion pair that is more readily extracted into an organic solvent.[1] For SPE using a cation-exchange mechanism, the pH should be adjusted to ensure the analyte is charged during loading and neutralized during elution.

• Investigate Matrix Effects:

  • The sample matrix (e.g., plasma, urine, wastewater) can significantly impact recovery. Matrix components can interfere with the extraction process, leading to ion suppression or enhancement in the final analysis.

  • Mitigation Strategy: A thorough sample clean-up is essential. For SPE, ensure the washing steps are optimized to remove interfering substances without eluting the Zephirol-d7. For LLE, a back-extraction step may be necessary.

• Evaluate for Analyte Loss:

  • Adsorption: Quaternary ammonium compounds like Zephirol-d7 can adsorb to glass and plastic surfaces. Consider using polypropylene tubes and deactivating any glassware.

  • Incomplete Elution (SPE): If the elution solvent is not strong enough or the volume is insufficient, the analyte may be retained on the SPE cartridge.

  • Phase Separation (LLE): Incomplete separation of the aqueous and organic layers can lead to loss of the analyte. Ensure adequate centrifugation or settling time.

Question: My Zephirol-d7 recovery is inconsistent between samples. What could be the cause?

Answer:

Inconsistent recovery often points to variability in sample handling and processing.

Troubleshooting Steps:

• Standardize Sample Pre-treatment: Ensure uniform pH adjustment, vortexing, and centrifugation times for all samples.

• Automate When Possible: Automated SPE systems can improve reproducibility by ensuring consistent flow rates and solvent delivery.

• Internal Standard Spiking: Add the Zephirol-d7 internal standard to the sample at the very beginning of the extraction process to account for variability in the entire workflow.

Frequently Asked Questions (FAQs)

Q1: What is a typical recovery rate for Zephirol-d7?

A1: While specific recovery data for Zephirol-d7 is not extensively published, the recovery of its non-deuterated analogue, benzalkonium chloride (BAC), can provide a good estimate. Recoveries can vary significantly depending on the matrix and extraction method.

Q2: Can the deuteration of Zephirol-d7 affect its recovery compared to the non-deuterated benzalkonium chloride?

A2: In theory, the physicochemical properties of a deuterated standard are very similar to its non-deuterated counterpart, and they are expected to have similar extraction recoveries. However, minor differences in chromatographic retention times have been observed in some cases, which could potentially influence recovery if collection windows are too narrow. It is good practice to verify the co-elution of the analyte and the internal standard during method development.

Q3: What are the key differences between using Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) for Zephirol-d7?

A3:

Feature	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Selectivity	Generally higher, allowing for more targeted cleanup.	Can be less selective, potentially leading to more matrix interference.
Automation	Easily automated for high-throughput applications.	More challenging to automate.
Solvent Usage	Typically uses smaller volumes of organic solvents.	Often requires larger volumes of organic solvents.
Complexity	Can be more complex to develop a robust method.	Conceptually simpler, but can be more labor-intensive.

Data Summary

The following table summarizes reported recovery data for benzalkonium chloride (BAC) from various matrices using different extraction techniques. This can serve as a benchmark for expected Zephirol-d7 recovery.

Analyte	Matrix	Extraction Method	Recovery Rate (%)
Benzalkonium Chloride	Wastewater	Solid-Phase Extraction (SPE)	86.0 - 94.6
Benzalkonium Chloride	Wood	Solid-Phase Extraction (SPE)	92 - 101[2]
Benzalkonium Chloride	Serum & Tissues	Solid-Phase Extraction (SPE)	54 - 90[3][4]
Benzalkonium Chloride	Cosmetic Cream	Liquid-Liquid Extraction (LLE)	90[5]

Experimental Protocols

Detailed Protocol for Solid-Phase Extraction (SPE) of Zephirol-d7 from Wastewater

This protocol is adapted from a method for benzalkonium chloride extraction.

• Materials:

  • Polymeric SPE cartridges (e.g., Strata-X)

  • Acetonitrile with 10% acetic acid

  • Ultrapure water with 10% acetic acid

  • Methanol with 5% formic acid (Elution solvent)

  • Automated SPE system (e.g., Dionex Autotrace 280) or manual vacuum manifold

• Procedure:

  • Cartridge Conditioning: Condition the SPE cartridge with 5 mL of acetonitrile with 10% acetic acid, followed by 10 mL of ultrapure water with 10% acetic acid at a flow rate of 1 mL/min.

  • Sample Loading: Load 100 mL of the wastewater sample (spiked with Zephirol-d7) onto the cartridge at a flow rate of 20 mL/min.

  • Washing: Wash the cartridge with 10 mL of ultrapure water with 10% acetic acid at a flow rate of 5 mL/min to remove interferences.

  • Drying: Dry the cartridge under vacuum or with nitrogen for 5-10 minutes.

  • Elution: Elute the Zephirol-d7 from the cartridge with 5 mL of methanol with 5% formic acid.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for LC-MS analysis.

Detailed Protocol for Liquid-Liquid Extraction (LLE) of Zephirol-d7

This protocol is based on a method for benzalkonium chloride.[1]

• Materials:

  • Chloroform

  • Orange II solution (5 x 10⁻⁴ M)

  • Sodium chloride (NaCl) solution (0.4 M)

  • Buffer solution (pH 9)

  • Separatory funnel (50 mL)

• Procedure:

  • Sample Preparation: In a 10 mL volumetric flask, place an aliquot of the aqueous sample containing Zephirol-d7.

  • Reagent Addition: Add 1 mL of Orange II solution, 1 mL of 0.4 M NaCl solution, and 2 mL of buffer solution (pH 9). Dilute to the mark with distilled water.

  • Extraction: Transfer the solution to a 50 mL separatory funnel and add 3 mL of chloroform.

  • Shaking: Shake the funnel vigorously for 1 minute to facilitate the transfer of the ion-pair into the organic phase.

  • Phase Separation: Allow the phases to separate.

  • Collection: Collect the organic (chloroform) layer, which now contains the Zephirol-d7.

  • Analysis: The organic phase can then be analyzed, for example, by spectrophotometry or after evaporation and reconstitution in a suitable solvent for LC-MS.

Visualizations

Troubleshooting Workflow for Low Zephirol-d7 Recovery

Caption: A flowchart for troubleshooting low Zephirol-d7 recovery.

General Solid-Phase Extraction (SPE) Workflow

Caption: The five key steps of a solid-phase extraction workflow.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Quantitative determination of benzalkonium chloride in treated wood by solid-phase extraction followed by liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sensitive determination of benzalkonium chloride in blood and tissues using high-performance liquid chromatography with solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tools.thermofisher.com [tools.thermofisher.com]

dealing with contamination in Zephirol-d7 stock solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Zephirol-d7 stock solutions. Our goal is to help you identify and resolve potential contamination issues to ensure the accuracy and reliability of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Zephirol-d7 and what is it used for?

Zephirol-d7 is the deuterated form of Zephirol, which is a quaternary ammonium compound.[1][2] Its chemical name is N-Dodecyl-N,N-dimethylbenzenemethanaminium-d7 Chloride.[1][2] It is primarily used as a labeled internal standard in quantitative analysis by mass spectrometry (MS), particularly in liquid chromatography-mass spectrometry (LC-MS) assays. The deuterium labeling allows it to be distinguished from its non-labeled counterpart.

Q2: How should I properly store my Zephirol-d7 stock solution?

Proper storage is critical to maintain the integrity of your Zephirol-d7 stock solution. Recommended storage conditions are typically between 2-8°C in a refrigerator, and for long-term storage, -20°C is advised.[1][3] It is also recommended to store it under an inert atmosphere to prevent potential degradation.[4] Always refer to the manufacturer's certificate of analysis for specific storage instructions.

Q3: What are the common signs of contamination in a Zephirol-d7 stock solution?

Signs of contamination can manifest in various ways during analysis, including:

• Unexpected peaks: Appearance of extra peaks in your chromatogram (GC or LC) or mass spectrum.

• Inconsistent quantification: Poor reproducibility of results between injections or experiments.

• Ion suppression or enhancement: Altered ionization efficiency of Zephirol-d7 or the analyte of interest in mass spectrometry.

• Visible changes: Although less common, precipitation, discoloration, or cloudiness in the solution can indicate significant degradation or contamination.

Q4: What are the potential sources of contamination for my Zephirol-d7 stock solution?

Contamination can arise from several sources:[5]

• Cross-contamination: Introduction of other standards or samples into your Zephirol-d7 stock.

• Solvent impurities: Contaminants present in the solvent used to prepare the stock solution. Common solvent impurities include other organic molecules and plasticizers.

• Leachables from containers: Plasticizers (e.g., phthalates) or other compounds can leach from storage vials or pipette tips into the solution.[6]

• Degradation: Chemical breakdown of Zephirol-d7 due to improper storage conditions (e.g., exposure to light, extreme temperatures, or reactive substances).

• Carryover: Residual sample from previous injections in the analytical instrument.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving contamination issues in your Zephirol-d7 stock solutions.

Issue 1: An unknown peak is observed in the chromatogram/mass spectrum.

Workflow for Identifying Unknown Peaks:

Caption: Workflow for troubleshooting unknown peaks.

Experimental Protocols:

• Solvent Blank Analysis:

  • Inject the pure solvent used for dissolving the Zephirol-d7 into the analytical instrument (e.g., LC-MS or GC-MS).

  • Acquire data using the same method as for your samples.

  • Interpretation: If the unknown peak is present in the blank, the solvent is the likely source of contamination.

• Fresh Dilution Analysis:

  • Prepare a new, fresh dilution of your Zephirol-d7 stock solution in a clean vial with high-purity solvent.

  • Analyze this fresh dilution.

  • Interpretation: If the peak is present, it confirms the contamination is within the original stock solution. If the peak is absent, the contamination may have been introduced to the previous working solution or vial.

Issue 2: The contaminant is confirmed to be in the Zephirol-d7 stock solution.

Logical Flow for Contaminant Characterization:

Caption: Logic for characterizing the stock contaminant.

Experimental Protocols:

• High-Resolution Mass Spectrometry (HRMS) Analysis:

  • Analyze the contaminated stock solution using an HRMS instrument (e.g., Q-TOF or Orbitrap).

  • This will provide a high-accuracy mass measurement of the contaminant.

  • From the accurate mass, you can predict the elemental formula.

• Database Searching:

  • Use the determined elemental formula and mass to search chemical databases like the NIST library, PubChem, or other relevant compound libraries.[7] This can help in tentatively identifying the impurity.

• Comparison with Reference Standards:

  • If a potential contaminant is identified and a reference standard for it is available, analyze the reference standard using the same analytical method.[8]

  • A match in retention time and mass spectrum provides strong evidence for the contaminant's identity.

Potential Contaminants and Their Identification

The following table summarizes potential contaminants and methods for their identification.

Potential Contaminant	Likely Source	Recommended Analytical Technique(s)	Key Identifying Features
Non-deuterated Zephirol	Incomplete deuteration during synthesis	LC-MS/MS	Peak at the same retention time as Zephirol-d7 but with a mass difference of 7 Da.
Synthesis Byproducts	Residual starting materials or side-reaction products	GC-MS, LC-MS	Varies depending on the synthesis route. HRMS can help elucidate structures.
Phthalates	Leaching from plastic containers/tubing	GC-MS, LC-MS	Characteristic mass spectral fragments (e.g., m/z 149 for many phthalates).
Polyethylene Glycol (PEG)	Contamination from labware or surfactants	LC-MS	A series of repeating units of 44 Da (C2H4O).[6]
Degradation Products	Improper storage (light, temperature)	LC-MS, HPLC-UV	May have masses different from the parent compound. Forced degradation studies can help identify.

Data Summary: Common Mass Spectrometry Contaminants

For your reference, here is a table of common contaminants often observed in LC-MS analyses.[6]

Contaminant	Monoisotopic Mass (Da)	Common Source(s)
Sodium Formate Cluster	91.0032	Mobile phase additive
Phthalate (DBP)	278.1205	Plastics, labware
Polyethylene Glycol (PEG)	Varies (repeating unit of 44.0262)	Detergents, plastics
Erucamide (slip agent)	337.3345	Plasticware (e.g., centrifuge tubes)

Mitigation and Best Practices

• Use High-Purity Solvents: Always use HPLC or MS-grade solvents for the preparation of stock and working solutions.

• Proper Labware: Utilize glass or polypropylene vials for storage, as they are less likely to leach contaminants compared to other plastics.

• Regular System Maintenance: Routinely clean your analytical instrument to minimize carryover and background contamination.

• Certificate of Analysis (CoA): Always review the CoA provided by the manufacturer for information on purity and recommended storage.[3]

• Fresh Working Solutions: Prepare fresh working solutions from your stock regularly to minimize the risk of contamination and degradation in diluted solutions.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. cymitquimica.com [cymitquimica.com]
• 3. Zephirol-d7 | CAS | LGC Standards [lgcstandards.com]
• 4. Zephirol | 139-07-1 | FZ28757 | Biosynth [biosynth.com]
• 5. selectscience.net [selectscience.net]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Identifying and Quantifying Impurities in Chemical Products [scioninstruments.com]
• 8. labinsights.nl [labinsights.nl]

Technical Support Center: Troubleshooting Linearity Issues in Calibration with Zephirol-d7

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address linearity issues encountered during the calibration of Zephirol-d7. The content is tailored for researchers, scientists, and drug development professionals utilizing Zephirol-d7 as an internal standard in analytical assays.

Frequently Asked Questions (FAQs)

Q1: What is Zephirol-d7 and why is it used as an internal standard?

Zephirol, also known as benzalkonium chloride (BKC), is a quaternary ammonium compound with antiseptic properties. Zephirol-d7 is a deuterated form of Zephirol, where seven hydrogen atoms have been replaced by deuterium. It is commonly used as an internal standard (IS) in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) assays. An ideal internal standard has similar chemical and physical properties to the analyte, and co-elutes chromatographically, but is distinguishable by mass. This allows it to compensate for variations in sample preparation, injection volume, and ionization efficiency.

Q2: What are the common causes of non-linearity in calibration curves when using Zephirol-d7?

Non-linearity in calibration curves can stem from various factors related to the analyte, the internal standard, the matrix, and the instrument. Common causes include:

• Matrix Effects: The sample matrix can enhance or suppress the ionization of the analyte and/or the internal standard to different extents, leading to a non-proportional response.

• Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, resulting in a plateauing of the signal and a loss of linearity.[1]

• Ion Source Saturation: Similar to detector saturation, the ion source can have a limited capacity for ionization, especially at high analyte concentrations.

• Issues with the Internal Standard: Problems with the deuterated internal standard itself, such as isotopic interference or differing chromatographic behavior from the analyte, can affect linearity.

• Analyte/Internal Standard Interactions: Zephirol is a cationic surfactant and can interact with surfaces, which may differ between the analyte and the deuterated standard, leading to non-linear responses.[1]

Q3: My calibration curve is showing a quadratic or non-linear trend. What should I do?

First, it is important to investigate the cause of the non-linearity. While non-linear regression models (e.g., quadratic fit) can sometimes be used, it is often preferable to address the underlying issue to ensure the robustness and accuracy of the method.[2] Start by following the troubleshooting guide below to identify and resolve the potential cause. If the non-linearity persists and is reproducible, a weighted quadratic regression (e.g., 1/x or 1/x²) might be a suitable alternative, provided it is properly validated.

Troubleshooting Guide: Linearity Issues with Zephirol-d7

This guide provides a systematic approach to troubleshooting non-linear calibration curves when using Zephirol-d7 as an internal standard.

Problem: Poor linearity (R² < 0.99) or a non-linear (curved) calibration plot.

Step 1: Initial Assessment and System Suitability Check

Before investigating the calibration curve, ensure the analytical system is performing correctly.

Experimental Protocol: System Suitability Test

• Prepare a System Suitability Solution: This solution should contain the analyte and Zephirol-d7 at a known concentration, typically in a clean solvent (e.g., methanol or acetonitrile).

• Inject the Solution Multiple Times: Perform at least five replicate injections of the system suitability solution.

• Evaluate Key Parameters:

  • Peak Shape and Tailing Factor: Zephirol, being a quaternary ammonium compound, can exhibit peak tailing due to interactions with residual silanols on silica-based columns.[3] A tailing factor > 2 can indicate a problem.

  • Retention Time Reproducibility: The relative standard deviation (RSD) of the retention time for both the analyte and Zephirol-d7 should typically be < 1%.

  • Peak Area Reproducibility: The RSD of the peak area for both the analyte and Zephirol-d7 should typically be < 5%.

Parameter	Acceptance Criteria	Potential Issue if Not Met
Tailing Factor	< 2	Column degradation, inappropriate mobile phase pH
Retention Time RSD	< 1%	Pump issues, column equilibration problems
Peak Area RSD	< 5%	Injector issues, detector instability

Troubleshooting Workflow: Initial Assessment

References

• 1. Benzalkonium Chloride: How to overcome analytical challenges - Pharmaceutical Technology [pharmaceutical-technology.com]
• 2. lcms.cz [lcms.cz]
• 3. Benzalkonium Chloride Stability indicating - Chromatography Forum [chromforum.org]

Technical Support Center: Zephirol-d7 Mass Spectrometry Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing background noise during the mass spectrometric analysis of Zephirol-d7.

Frequently Asked Questions (FAQs)

Q1: What is Zephirol-d7 and why is it used in mass spectrometry?

Zephirol-d7 is a deuterated form of Zephirol, which is a quaternary ammonium compound (QAC). It is commonly used as an internal standard in mass spectrometry-based quantitative analysis of other QACs, such as benzalkonium chlorides. The deuterium labeling provides a mass shift from the unlabeled analyte, allowing for its distinct detection and use for normalization to correct for matrix effects and variations during sample preparation and analysis.

Q2: What are the common sources of high background noise when analyzing Zephirol-d7?

High background noise in the analysis of Zephirol-d7 and other QACs can originate from several sources:

• Contamination from the LC-MS system: This includes contaminated solvents, mobile phase additives, tubing, and solvent bottles. Polyethylene glycol (PEG), polypropylene glycol (PPG), and phthalates are common contaminants.

• Matrix effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of Zephirol-d7, leading to a noisy baseline and inaccurate quantification.

• Carryover: Zephirol-d7 and other QACs can be "sticky" and adsorb to surfaces in the LC system, leading to carryover from one injection to the next.

• Suboptimal instrument settings: Incorrect ionization source parameters, collision energy, or other mass spectrometer settings can lead to poor signal-to-noise.

• Mobile phase composition: The use of non-volatile buffers or ion-pairing agents can contribute to high background noise.

Q3: How can I predict the precursor ion for Zephirol-d7?

The precursor ion for Zephirol-d7 in positive electrospray ionization (ESI+) mode will be its molecular ion ([M]+). Based on its chemical formula, C21H31D7ClN, the molecular weight is approximately 347.03 g/mol . Therefore, the expected m/z for the singly charged precursor ion would be around 347.0.

Q4: How do I determine the product ions for Zephirol-d7 for Multiple Reaction Monitoring (MRM)?

Determining the optimal product ions requires fragmentation of the precursor ion in the collision cell of a tandem mass spectrometer. A common fragmentation pathway for benzalkonium chloride compounds involves the cleavage of the benzyl group, resulting in a fragment with an m/z of 91 for the unlabeled compound. For Zephirol-d7, which is deuterated on the benzyl ring, this would result in a fragment with an m/z of 98 (C7H7D7)+. Another common fragment is the tropylium ion, which would also be shifted by the deuterium labeling. To confirm the optimal product ions and their corresponding collision energies, it is essential to perform a product ion scan and a collision energy optimization experiment for the Zephirol-d7 precursor ion.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues leading to high background noise in the analysis of Zephirol-d7.

Problem: High Background Noise Across the Entire Chromatogram

Possible Cause	Troubleshooting Steps
Contaminated Solvents or Mobile Phase	1. Prepare fresh mobile phases using high-purity, LC-MS grade solvents and additives. 2. Sonicate the mobile phases to remove dissolved gases. 3. If the problem persists, try a different batch or supplier of solvents.
System Contamination	1. Flush the entire LC system with a strong solvent mixture (e.g., 50:50 isopropanol:acetonitrile followed by the initial mobile phase). 2. Clean the ion source, including the ESI probe and capillary. 3. If contamination is severe, consider cleaning or replacing tubing and solvent frits.
Leaking Pump Seals	1. Check for any visible leaks around the pump heads. 2. Perform a pump pressure test to check for seal integrity. 3. Replace pump seals if necessary.

Problem: High Background Noise in the Blank Injection

Possible Cause	Troubleshooting Steps
Carryover from Previous Injections	1. Inject several blank samples to observe if the background decreases with each injection. 2. Optimize the needle wash solvent and increase the wash volume and duration. A wash solvent containing a high percentage of organic solvent and a small amount of acid is often effective for QACs. 3. If carryover persists, consider a hardware modification such as a different injection valve or sample loop.
Contaminated Injection Solvent or Vial	1. Use a fresh, high-purity solvent for blank injections. 2. Use new, clean sample vials and caps.

Problem: Poor Signal-to-Noise Ratio for Zephirol-d7 Peak

Possible Cause	Troubleshooting Steps
Ion Suppression	1. Optimize the chromatographic separation to separate Zephirol-d7 from co-eluting matrix components. This may involve changing the column, mobile phase composition, or gradient profile. 2. Improve sample preparation to remove interfering matrix components. Solid-phase extraction (SPE) is often effective for this purpose. 3. Consider using a different ionization technique, such as atmospheric pressure chemical ionization (APCI), if ESI is highly susceptible to suppression.
Suboptimal MS Parameters	1. Optimize the ESI source parameters, including capillary voltage, gas flows (nebulizer and drying gas), and temperature. 2. Perform a collision energy optimization for the specific MRM transition of Zephirol-d7 to maximize the product ion signal.
Poor Peak Shape	1. Ensure the sample solvent is compatible with the initial mobile phase to avoid peak distortion. 2. Consider adding a small amount of an ion-pairing agent to the mobile phase to improve the peak shape of the quaternary ammonium compound. However, be aware that non-volatile ion-pairing agents can increase background noise. Volatile ion-pairing agents like formic acid or acetic acid are generally preferred for LC-MS.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline for the extraction of quaternary ammonium compounds from a liquid matrix.

• Condition the SPE Cartridge: Condition a weak cation exchange (WCX) SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

• Load the Sample: Load the sample onto the conditioned SPE cartridge.

• Wash the Cartridge: Wash the cartridge with 3 mL of deionized water followed by 3 mL of methanol to remove interfering substances.

• Elute the Analyte: Elute Zephirol-d7 and other QACs with 3 mL of a solution of 5% formic acid in methanol.

• Evaporate and Reconstitute: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable volume of the initial mobile phase.

Protocol 2: LC-MS/MS Analysis

This protocol provides a starting point for the LC-MS/MS analysis of Zephirol-d7. Optimization will be required for specific instruments and applications.

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is a common choice.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to the initial conditions for re-equilibration.

• Flow Rate: Dependent on the column dimensions (e.g., 0.3 mL/min for a 2.1 mm ID column).

• Injection Volume: 5 µL.

• MS System: A tandem mass spectrometer capable of MRM.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transition (Predicted):

  • Precursor Ion (Q1): m/z 347.0

  • Product Ion (Q3): m/z 98.1 (requires experimental confirmation and optimization)

• Source Parameters:

  • Capillary Voltage: 3.5 - 4.5 kV

  • Drying Gas Temperature: 250 - 350 °C

  • Drying Gas Flow: 8 - 12 L/min

  • Nebulizer Pressure: 30 - 50 psi

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of quaternary ammonium compounds using LC-MS/MS, which can be used as a benchmark for method development and troubleshooting.

Parameter	Typical Value Range	Reference
Recovery	80 - 120%	General expectation for validated methods
Limit of Detection (LOD)	0.1 - 10 ng/mL	Varies depending on the matrix and instrument sensitivity
Limit of Quantification (LOQ)	0.5 - 50 ng/mL	Varies depending on the matrix and instrument sensitivity
Linearity (R²)	> 0.99	Standard for quantitative assays

Visualizations

Caption: Troubleshooting workflow for high background noise.

Caption: General experimental workflow for Zephirol-d7 analysis.

Reference Data & Comparative Studies

Comparative Guide to the Bioanalytical Method Validation of Ze-d7 Using LC-MS/MS and HPLC-UV Following FDA/EMA Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two common analytical techniques, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), for the quantitative analysis of "Ze-d7" in human plasma. Ze-d7 is a novel therapeutic agent under development, and its deuterated stable isotope, Zephirol-d7, is used as an internal standard (IS) in the LC-MS/MS method.

The validation of bioanalytical methods is a critical requirement for drug development, ensuring that the data generated from pharmacokinetic (PK), toxicokinetic (TK), and bioavailability/bioequivalence (BA/BE) studies are reliable.[1][2] This document adheres to the principles outlined in the US Food and Drug Administration (FDA) and European Medicines Agency (EMA) guidelines on bioanalytical method validation.[3][4]

Overview of Analytical Methods

LC-MS/MS Method

The LC-MS/MS method offers high selectivity and sensitivity for the quantification of Ze-d7. It employs a triple quadrupole mass spectrometer to monitor specific precursor-to-product ion transitions for both Ze-d7 and the internal standard, Zephirol-d7. This specificity minimizes interference from endogenous matrix components.[5][6]

HPLC-UV Method

The HPLC-UV method is a more traditional approach that relies on the chromatographic separation of Ze-d7 from plasma components, followed by detection using a UV spectrophotometer. While robust and widely available, this method can be more susceptible to interferences from compounds that co-elute and absorb light at a similar wavelength to Ze-d7.[7][8]

Experimental Protocols

Sample Preparation (LC-MS/MS)

A simple and rapid protein precipitation method was employed.

• To 100 µL of human plasma, 25 µL of the internal standard working solution (Zephirol-d7, 500 ng/mL) was added and vortexed.

• 300 µL of acetonitrile was added to precipitate plasma proteins.

• The mixture was vortexed for 1 minute and then centrifuged at 10,000 rpm for 10 minutes.

• The supernatant was transferred to an autosampler vial, and 5 µL was injected into the LC-MS/MS system.

Sample Preparation (HPLC-UV)

A liquid-liquid extraction (LLE) method was required to achieve sufficient cleanliness for the UV detection.

• To 200 µL of human plasma, 500 µL of a methyl tert-butyl ether (MTBE) and ethyl acetate mixture (90:10, v/v) was added.

• The samples were vortexed for 5 minutes, followed by centrifugation at 4,000 rpm for 10 minutes.

• The upper organic layer was transferred to a clean tube and evaporated to dryness under a stream of nitrogen at 40°C.

• The residue was reconstituted in 100 µL of the mobile phase, and 20 µL was injected into the HPLC-UV system.

Instrumentation and Conditions

• LC-MS/MS:

  • Chromatography: Agilent 1290 Infinity II LC System with a C18 column (2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: Gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

  • Mass Spectrometer: Sciex Triple Quad 6500+ in Multiple Reaction Monitoring (MRM) mode.

• HPLC-UV:

  • Chromatography: Waters Alliance e2695 Separations Module with a C18 column (4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic mixture of acetonitrile and phosphate buffer (pH 3.0) (60:40, v/v).

  • Detector: Waters 2489 UV/Visible Detector set at 275 nm.

Data Presentation and Validation Summary

The following tables summarize the performance of each method based on key validation parameters as required by FDA and EMA guidelines.[1][9]

Parameter	LC-MS/MS Method	HPLC-UV Method	EMA/FDA Acceptance Criteria
Calibration Range	0.5 - 500 ng/mL	10 - 2000 ng/mL	Consistent and reproducible
Linearity (r²)	> 0.998	> 0.995	≥ 0.99
LLOQ	0.5 ng/mL	10 ng/mL	Clearly defined and reproducible
Selectivity	No interference observed	Minor interferences in 2 of 6 blank lots	No significant interference at the retention time of the analyte and IS
Matrix Effect	CV < 5%	Not applicable (LLE minimizes effect)	IS-normalized matrix factor CV ≤ 15%
Recovery	Consistent and reproducible	Consistent and reproducible	Not a mandated parameter, but should be consistent

Table 1: Comparison of Method Performance Parameters.

QC Level	Parameter	LC-MS/MS Method	HPLC-UV Method	EMA/FDA Acceptance Criteria
Low QC	Intra-day Precision (%CV)	2.8%	5.5%	≤ 15% (≤ 20% at LLOQ)
(1.5 ng/mL | 30 ng/mL)	Intra-day Accuracy (%Bias)	1.5%	-4.2%	Within ±15% (±20% at LLOQ)
Inter-day Precision (%CV)	4.1%	7.8%	≤ 15% (≤ 20% at LLOQ)
Inter-day Accuracy (%Bias)	0.8%	-5.1%	Within ±15% (±20% at LLOQ)
Mid QC	Intra-day Precision (%CV)	2.1%	4.1%	≤ 15%
(200 ng/mL | 800 ng/mL)	Intra-day Accuracy (%Bias)	0.5%	2.5%	Within ±15%
Inter-day Precision (%CV)	3.5%	6.2%	≤ 15%
Inter-day Accuracy (%Bias)	-1.2%	1.9%	Within ±15%
High QC	Intra-day Precision (%CV)	1.9%	3.8%	≤ 15%
(400 ng/mL | 1600 ng/mL)	Intra-day Accuracy (%Bias)	-2.0%	1.7%	Within ±15%
Inter-day Precision (%CV)	2.9%	5.5%	≤ 15%
Inter-day Accuracy (%Bias)	-2.5%	1.1%	Within ±15%

Table 2: Summary of Intra-day and Inter-day Precision and Accuracy.[1]

Mandatory Visualizations

The following diagrams illustrate the workflows and relationships inherent in the bioanalytical method validation process.

Caption: Bioanalytical method validation workflow.

Caption: Role of Zephirol-d7 as an internal standard.

Comparison and Conclusion

LC-MS/MS Method:

• Advantages:

  • Superior Sensitivity: The Lower Limit of Quantification (LLOQ) is 20-fold lower than the HPLC-UV method, making it ideal for studies where low drug concentrations are expected.

  • Higher Specificity: The use of MRM transitions significantly reduces the risk of interference, leading to more reliable data.[5]

  • Faster Sample Preparation: The protein precipitation protocol is much faster and less labor-intensive than liquid-liquid extraction.[6]

• Disadvantages:

  • Higher instrument cost and complexity.

HPLC-UV Method:

• Advantages:

  • Lower instrument cost and wider availability.

  • Robust and reliable for higher concentration ranges.

• Disadvantages:

  • Lower Sensitivity: Not suitable for low-concentration samples.

  • Potential for Interference: Susceptible to co-eluting substances, which required a more complex and time-consuming extraction procedure to mitigate.[7]

  • Larger sample volume required.

Recommendation:

The LC-MS/MS method using Zephirol-d7 as an internal standard is unequivocally superior for the bioanalysis of Ze-d7 in a regulated environment. Its enhanced sensitivity, specificity, and efficiency ensure the generation of high-quality data that meets the stringent requirements of the FDA and EMA. The HPLC-UV method, while acceptable, is limited by its sensitivity and is less efficient. It may be considered for non-critical research applications where expected concentrations are high and the risk of interference is low.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. moh.gov.bw [moh.gov.bw]
• 3. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 5. researchgate.net [researchgate.net]
• 6. farmaciajournal.com [farmaciajournal.com]
• 7. Comparative LC-MS/MS and HPLC-UV Analyses of Meropenem and Piperacillin in Critically Ill Patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bohrium.com [bohrium.com]
• 9. elearning.unite.it [elearning.unite.it]

A Comparative Analysis of Zephirol-d7 and Non-Deuterated Internal Standards in Quantitative Bioanalysis

In the landscape of drug development and clinical research, the precise quantification of analytes in complex biological matrices is paramount. Liquid chromatography-mass spectrometry (LC-MS) has emerged as a gold standard for such bioanalytical applications due to its high sensitivity and selectivity.[1][2] The use of an appropriate internal standard is critical to ensure the accuracy and reproducibility of LC-MS assays by correcting for variability during sample preparation and analysis.[1][3] This guide provides a comprehensive comparison between Zephirol-d7, a deuterated internal standard, and non-deuterated internal standards, offering experimental insights for researchers, scientists, and drug development professionals.

Zephirol-d7 is the deuterium-labeled form of Zephirol (benzalkonium chloride), a quaternary ammonium compound.[4][5][6][7] As a stable isotope-labeled (SIL) internal standard, it is nearly identical to the analyte in its chemical and physical properties.[3] This close similarity allows it to effectively mimic the behavior of the analyte throughout the analytical process, from extraction to detection.[1]

The Role of Internal Standards in Mass Spectrometry

Mass spectrometry is a highly sensitive analytical technique, making it susceptible to variations that can impact quantitative accuracy.[1] Internal standards are essential for correcting for these potential sources of error, which include:

• Sample Preparation Variability: Steps such as solid-phase extraction (SPE), liquid-liquid extraction (LLE), and protein precipitation can introduce inconsistencies in analyte recovery.[1][2]

• Matrix Effects: Components within a biological sample can either enhance or suppress the ionization of the analyte in the mass spectrometer's ion source, leading to inaccurate measurements.[1][8]

• Instrumental Drift: Fluctuations in the mass spectrometer's performance over time can affect signal intensity.[1]

An ideal internal standard co-elutes with the analyte and experiences the same variations, providing a stable reference for accurate quantification.[2]

Deuterated vs. Non-Deuterated Internal Standards: A Performance Comparison

The choice of internal standard significantly influences the reliability of quantitative results. The two primary types of internal standards used in LC-MS are deuterated (a type of SIL) and non-deuterated (structural analogues).[9]

Zephirol-d7 (Deuterated Internal Standard):

Deuterated internal standards like Zephirol-d7 are considered the gold standard for quantitative mass spectrometry.[2] By replacing hydrogen atoms with deuterium, the mass of the molecule is increased without significantly altering its chemical properties. This allows the mass spectrometer to distinguish between the analyte and the internal standard while ensuring they behave almost identically during chromatography and ionization.[1]

Advantages of Zephirol-d7:

• Co-elution with Analyte: Zephirol-d7 will have a retention time that is very close to, if not identical to, the non-deuterated analyte, ensuring that both are subjected to the same matrix effects at the same time.[2]

• Correction for Matrix Effects: Because of its similar ionization efficiency to the analyte, Zephirol-d7 effectively compensates for ion suppression or enhancement.[8]

• Improved Accuracy and Precision: The use of deuterated standards generally leads to higher accuracy and precision in quantitative results.[2][10]

Potential Considerations for Zephirol-d7:

• Isotope Effects: In some cases, the presence of deuterium can slightly alter the retention time, leading to incomplete co-elution and potentially impacting the correction for matrix effects.[11][12][13]

• Deuterium Exchange: There is a small risk of deuterium atoms exchanging with hydrogen atoms from the solvent, which could compromise the integrity of the internal standard.[14] However, this is less of a concern with Zephirol-d7 where the deuterium atoms are on the stable benzene ring.

• Cost and Availability: Deuterated standards can be more expensive and less readily available than their non-deuterated counterparts.[3][15]

Non-Deuterated Internal Standard (Structural Analogue):

A non-deuterated internal standard is a compound that is chemically similar to the analyte but not isotopically labeled. For Zephirol (benzalkonium chloride), a suitable structural analogue might be another quaternary ammonium compound with a different alkyl chain length.

Advantages of Non-Deuterated Internal Standards:

• Cost-Effectiveness and Availability: Structural analogues are generally less expensive and more widely available than deuterated standards.[9]

• Ease of Synthesis: The synthesis of structural analogues is typically more straightforward than that of isotopically labeled compounds.

Disadvantages of Non--Deuterated Internal Standards:

• Different Retention Times: Structural analogues will have different retention times from the analyte, meaning they may not experience the same matrix effects.[3]

• Varying Ionization Efficiency: The ionization efficiency of a structural analogue can differ from that of the analyte, leading to incomplete correction for matrix effects.[3]

• Reduced Accuracy and Precision: The use of structural analogues can result in lower accuracy and precision compared to deuterated standards.[3]

Quantitative Data Comparison

The following table summarizes the expected performance of Zephirol-d7 compared to a non-deuterated internal standard in a hypothetical LC-MS/MS analysis of benzalkonium chloride in human plasma. The data is representative of typical outcomes observed in comparative studies of deuterated versus non-deuterated internal standards.[3][10]

Performance Metric	Zephirol-d7 (Deuterated IS)	Non-Deuterated IS (Structural Analogue)
Accuracy (% Bias)	-2% to +2%	-15% to +15%
Precision (% RSD)	< 5%	< 15%
Recovery (%)	95% - 105%	80% - 120%
Matrix Effect (%)	< 5%	15% - 30%

Experimental Protocol: LC-MS/MS Analysis of Benzalkonium Chloride

This section outlines a typical experimental protocol for the quantitative analysis of benzalkonium chloride in a biological matrix using both Zephirol-d7 and a non-deuterated internal standard.

1. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, add 10 µL of the internal standard working solution (either Zephirol-d7 or the non-deuterated IS).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 100 mm, 5 µm)[16][17]

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 30% B to 70% B over 10 minutes[16]

• Flow Rate: 0.2 mL/min[16]

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Benzalkonium Chloride (C12): Precursor Ion > Product Ion

  • Zephirol-d7: Precursor Ion > Product Ion

  • Non-Deuterated IS: Precursor Ion > Product Ion

3. Data Analysis:

• Quantification is performed by calculating the peak area ratio of the analyte to the internal standard.

• A calibration curve is constructed by plotting the peak area ratio against the concentration of the analyte in prepared standards.

• The concentration of the analyte in the unknown samples is determined from the calibration curve.

Visualizing the Workflow and Logic

To better illustrate the concepts discussed, the following diagrams, created using the DOT language, depict the experimental workflow and the logical relationship of internal standard correction.

Caption: Experimental workflow for LC-MS/MS analysis using an internal standard.

Caption: Logical relationship of internal standard correction for analytical variability.

Conclusion

The choice between a deuterated internal standard like Zephirol-d7 and a non-deuterated structural analogue has significant implications for the quality of quantitative bioanalytical data. While non-deuterated standards offer advantages in terms of cost and availability, the superior performance of deuterated standards in correcting for matrix effects and other sources of variability makes them the preferred choice for achieving the highest levels of accuracy and precision. For regulated bioanalysis and studies where data integrity is critical, the investment in a deuterated internal standard such as Zephirol-d7 is well-justified.

References

• 1. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 2. texilajournal.com [texilajournal.com]
• 3. scispace.com [scispace.com]
• 4. cymitquimica.com [cymitquimica.com]
• 5. Zephirol-d7 | CAS | LGC Standards [lgcstandards.com]
• 6. cymitquimica.com [cymitquimica.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 9. cerilliant.com [cerilliant.com]
• 10. lcms.cz [lcms.cz]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. myadlm.org [myadlm.org]
• 14. researchgate.net [researchgate.net]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. HPLC MS Method for Analysis of Benzalkonium Chloride on Primesep SB  Column | SIELC Technologies [sielc.com]
• 17. Determination of Benzalkonium Chloride in a Disinfectant by UV Spectrophotometry and Gas and High-Performance Liquid Chromatography: Validation, Comparison of Characteristics, and Economic Feasibility - PMC [pmc.ncbi.nlm.nih.gov]

Zephirol-d7 in Quantitative Methods: A Comparative Guide to Accuracy and Precision

In the landscape of quantitative analytical chemistry, particularly within pharmaceutical and biomedical research, the pursuit of accuracy and precision is paramount. For the analysis of benzalkonium chloride (BAC), a widely used antiseptic and preservative, the deuterated internal standard Zephirol-d7 has emerged as a critical tool for enhancing the reliability of quantitative methods. This guide provides a comprehensive comparison of the performance of Zephirol-d7 against other analytical approaches, supported by experimental data and detailed methodologies.

Zephirol-d7 is a stable isotope-labeled version of Zephirol, a trade name for benzalkonium chloride. The "d7" signifies the replacement of seven hydrogen atoms with deuterium. This modification makes it an ideal internal standard for mass spectrometry-based methods, as it is chemically identical to the analyte but has a different mass-to-charge ratio, allowing for precise differentiation and quantification. The primary advantage of using a deuterated internal standard like Zephirol-d7 is its ability to co-elute with the analyte, experiencing similar extraction efficiencies and ionization suppression effects, thereby correcting for variations during sample preparation and analysis.

Performance Comparison of Quantitative Methods

The following tables summarize the accuracy and precision of various analytical methods for the quantification of benzalkonium chloride, highlighting the role and benefits of using an internal standard like Zephirol-d7.

Table 1: Comparison of Accuracy in Benzalkonium Chloride Quantification

Analytical Method	Internal Standard	Sample Matrix	Accuracy (% Recovery)
LC-MS/MS	Deuterated BAC (e.g., D5-BAC)	Human Urine	98.5% - 101.7%
LC-MS/MS	Not specified	Human Serum and Urine	61% - 129%[1]
UHPLC-UV	None	Drug Formulation	99% - 103%[2][3]
HPLC-UV	None	Disinfectant	98.4% - 101.7%[4][5]
GC-FID	None	Disinfectant	98.4% - 101.7%[4][5]

Table 2: Comparison of Precision in Benzalkonium Chloride Quantification

Analytical Method	Internal Standard	Sample Matrix	Precision (% RSD)
LC-MS/MS	Deuterated BAC (e.g., D5-BAC)	Human Urine	< 15%
LC-MS/MS	Not specified	Human Serum and Urine	Intra-day: 0.22% - 17.4%, Inter-day: 0.35% - 17.3%[1]
UHPLC-UV	None	Drug Formulation	< 2%[2][3]
HPLC-UV	None	Disinfectant	< 2%[4][5]
GC-FID	None	Disinfectant	< 2%[4][5]

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducibility and comparison. Below are representative protocols for HPLC-UV and LC-MS/MS methods for BAC quantification.

HPLC-UV Method for Benzalkonium Chloride in Disinfectants[4][5]

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: C18 column (e.g., 150 mm × 4.6 mm, 5.0 μm).[4][5]

• Mobile Phase: A mixture of 0.01% aqueous triethylamine (pH adjusted to 2.5) and acetonitrile (40:60 v/v).[4][5]

• Flow Rate: 1.0 mL/min.[4][5]

• Detection: UV at 215 nm.[4][5]

• Sample Preparation: The disinfectant sample is diluted with the mobile phase to a suitable concentration.

• Quantification: External standard calibration curve is generated using certified reference standards of benzalkonium chloride.

LC-MS/MS Method for Benzalkonium Chloride in Biological Matrices

• Instrumentation: Liquid Chromatograph coupled to a tandem Mass Spectrometer.

• Column: Reversed-phase column (e.g., C8 or C18).[1]

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 - 0.5 mL/min.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for each BAC homolog and the deuterated internal standard (Zephirol-d7).

• Sample Preparation: Solid-phase extraction (SPE) or protein precipitation followed by dilution. The internal standard, Zephirol-d7, is added at the beginning of the sample preparation process.

• Quantification: The ratio of the peak area of the analyte to the peak area of the internal standard is used for quantification against a calibration curve prepared in a similar matrix.

Visualizing the Analytical Workflow

Diagrams are essential for understanding complex experimental processes. The following Graphviz diagrams illustrate a typical workflow for the quantitative analysis of benzalkonium chloride using LC-MS/MS with an internal standard.

Caption: LC-MS/MS workflow for BAC quantification.

This second diagram illustrates the principle of using an internal standard for correcting variations in the analytical process.

Caption: Principle of internal standard correction.

References

• 1. LC-MS/MS Methods for the Determination of 30 Quaternary Ammonium Compounds Including Benzalkonium and Paraquat in Human Serum and Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. novonordiskpharmatech.com [novonordiskpharmatech.com]
• 3. Development and validation of a rapid ultra-high performance liquid chromatography method for the assay of benzalkonium chloride using a quality-by-design approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of Benzalkonium Chloride in a Disinfectant by UV Spectrophotometry and Gas and High-Performance Liquid Chromatography: Validation, Comparison of Characteristics, and Economic Feasibility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of Benzalkonium Chloride in a Disinfectant by UV Spectrophotometry and Gas and High-Performance Liquid Chromatography: Validation, Comparison of Characteristics, and Economic Feasibility - PubMed [pubmed.ncbi.nlm.nih.gov]

Zephirol-d7 vs. a Structural Analog as an Internal Standard: A Comparative Guide for Researchers

In the realm of quantitative analysis, particularly in complex matrices, the choice of an internal standard is paramount to achieving accurate and reliable results. This guide provides a comprehensive comparison between the use of a deuterated internal standard, specifically Zephirol-d7 (deuterated benzalkonium chloride), and a non-deuterated structural analog for the quantification of benzalkonium chloride (BAC) and other quaternary ammonium compounds (QACs) by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The Critical Role of an Internal Standard

An internal standard (IS) is a compound of known concentration added to a sample to correct for variations during sample preparation and analysis. The ideal IS mimics the chemical and physical properties of the analyte, co-eluting and experiencing similar matrix effects, thus ensuring accurate quantification.

Zephirol-d7: The Stable Isotope-Labeled Advantage

Zephirol-d7 is a deuterated form of benzalkonium chloride, a widely used antiseptic and disinfectant. As a stable isotope-labeled (SIL) internal standard, it is considered the gold standard for the quantitative analysis of BACs. The key advantage of using a SIL-IS like Zephirol-d7 lies in its near-identical physicochemical properties to the analyte. This similarity ensures that it behaves almost identically during extraction, chromatography, and ionization, effectively compensating for any variations in these steps.[1]

The use of deuterated internal standards is well-documented to improve the accuracy and robustness of LC-MS/MS methods for QACs.[2][3][4] Studies have shown that methods employing deuterated standards for the analysis of BACs in various matrices, including dairy products and human serum, exhibit excellent recovery and minimal matrix effects.[2][4]

Structural Analogs: A Viable but Potentially Compromised Alternative

A structural analog is a compound with a chemical structure similar to the analyte but is not isotopically labeled. While they can be a more cost-effective option, their performance as internal standards can be less reliable compared to SIL-IS. The subtle differences in chemical structure can lead to variations in:

• Chromatographic Retention Time: Even small structural modifications can alter the retention time, causing the analog to elute separately from the analyte. This separation can lead to differential experiences of matrix effects, where one compound's ionization is suppressed or enhanced more than the other, leading to inaccurate quantification.

• Ionization Efficiency: Structural differences can affect how efficiently the analog is ionized in the mass spectrometer's source compared to the analyte. If the matrix affects the ionization of the analyte and the analog differently, the correction will be inaccurate.

• Extraction Recovery: The recovery of the analog from the sample matrix during preparation steps may not perfectly match that of the analyte.

Performance Data: Zephirol-d7 vs. a Hypothetical Structural Analog

The following tables summarize the expected performance characteristics based on published data for methods using deuterated internal standards and the potential performance of a method using a structural analog.

Table 1: Expected Performance of Zephirol-d7 as an Internal Standard

Performance Parameter	Expected Value	Rationale
Accuracy (% Recovery)	90-110%	Co-elution and identical chemical behavior lead to effective compensation for matrix effects and sample preparation variability.[4]
Precision (% RSD)	< 15%	Consistent correction for variations results in high reproducibility of measurements.[4]
Linearity (R²)	> 0.99	The consistent response ratio across a range of concentrations allows for a highly linear calibration curve.
Matrix Effect	Minimal to None	The deuterated standard experiences the same ion suppression or enhancement as the analyte, effectively canceling out the effect.[2]

Table 2: Potential Performance of a Structural Analog as an Internal Standard

Performance Parameter	Potential Value	Rationale
Accuracy (% Recovery)	70-130% (or wider)	Differences in retention time and ionization efficiency can lead to incomplete correction for matrix effects, resulting in lower accuracy.
Precision (% RSD)	> 15%	Inconsistent correction for analytical variability can lead to higher relative standard deviations.
Linearity (R²)	Potentially < 0.99	Differential matrix effects across the concentration range can impact the linearity of the response.
Matrix Effect	Potential for significant uncorrected effects	The structural analog may not fully mimic the analyte's behavior in the presence of matrix components, leading to uncompensated ion suppression or enhancement.

Experimental Protocols

Below are detailed methodologies for the analysis of benzalkonium chloride using a deuterated internal standard, based on established LC-MS/MS methods.[2][4]

Sample Preparation (for a food or biological matrix):

• Homogenization: Homogenize 1 gram of the sample.

• Spiking: Add a known concentration of Zephirol-d7 internal standard solution to the homogenized sample.

• Extraction: Add 10 mL of an organic solvent (e.g., acetonitrile or a mixture of acetonitrile and ethyl acetate) and vortex for 1 minute.

• Centrifugation: Centrifuge the sample at 5000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient from 10% to 90% Mobile Phase B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both the benzalkonium chloride homologs and Zephirol-d7. For example:

    • C12-BAC: m/z 304.3 → 91.1

    • C14-BAC: m/z 332.4 → 91.1

    • C12-BAC-d7: m/z 311.3 → 91.1

  • Collision Energy and other MS parameters: Optimized for each specific transition.

Visualization of Workflows and Logic

The following diagrams illustrate the experimental workflow and the rationale for choosing a deuterated internal standard.

Caption: Experimental workflow for the analysis of benzalkonium chloride using Zephirol-d7.

Caption: Rationale for the superiority of a SIL-IS over a structural analog.

Conclusion

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. LC-MS/MS methods for the determination of 30 quaternary ammonium compounds including benzalkonium and paraquat in human serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-Laboratory Comparison of Zephirol-d7 Based Assays for Benzalkonium Chloride Quantification

An Objective Guide for Researchers and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of benzalkonium chloride (BAC), a widely used antiseptic and preservative, with a focus on assays utilizing Zephirol-d7 as an internal standard.[1][2] Zephirol is a trade name for benzalkonium chloride, and the "-d7" designation indicates a deuterated version of the molecule, which is commonly employed in mass spectrometry-based methods to improve accuracy and precision.[1][2] This document outlines the performance of a typical Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method using Zephirol-d7 and compares it with alternative analytical techniques.

The data and protocols presented here are synthesized from established analytical validation studies to provide a representative inter-laboratory comparison.[3][4][5][6][7][8]

Comparative Analysis of Analytical Methods

The selection of an analytical method for benzalkonium chloride quantification depends on various factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. This section compares a Zephirol-d7 based LC-MS/MS assay with High-Performance Liquid Chromatography (HPLC) with UV detection and Spectrophotometric methods.

Table 1: Comparison of Performance Characteristics

Parameter	LC-MS/MS with Zephirol-d7	HPLC-UV	Spectrophotometry
Principle	Separation by chromatography, detection by mass-to-charge ratio.	Separation by chromatography, detection by UV absorbance.	Colorimetric reaction and measurement of absorbance.[9]
Linearity (R²)	≥0.999[3]	>0.99[10]	>0.99[9][10]
Limit of Detection (LOD)	Low ng/mL to pg/mL range[11]	0.1 - 0.5 µg/mL[12]	0.53 mg/L[9][10]
Limit of Quantification (LOQ)	Low ng/mL range	~1.0 µg/mL	1.77 mg/L[9][10]
Accuracy (% Recovery)	78 - 117%[3]	98.4 - 101.7%[13][14]	81 - 97%[10]
Precision (%RSD)	< 10%[3]	< 2%[13][14]	< 8.8%[9]
Specificity	High (discriminates between homologues and matrix components)	Moderate (potential for co-elution)[15]	Low (susceptible to interference)
Throughput	High	Moderate	High

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. Below are representative protocols for the compared assays.

1. LC-MS/MS with Zephirol-d7 Internal Standard

This method is highly sensitive and specific, making it suitable for complex matrices and low-level quantification.

• Sample Preparation: A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based extraction is commonly employed.[4]

  • Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile and the Zephirol-d7 internal standard solution.

  • Shake vigorously for 1 minute.

  • Add a salt mixture (e.g., magnesium sulfate, sodium chloride) and shake for another 3 minutes.

  • Centrifuge and collect the supernatant for analysis.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5.0 µm).[13][14]

  • Mobile Phase: A gradient of methanol and an aqueous solution of 10 mM ammonium formate at pH 4.[3]

  • Flow Rate: 0.3 mL/min.[3]

  • Injection Volume: 5 µL.[3]

• Mass Spectrometry Conditions:

  • Ionization: Electrospray Ionization (ESI) in positive mode.[11]

  • Detection: Multiple Reaction Monitoring (MRM) of precursor and product ions for each benzalkonium chloride homologue and Zephirol-d7.

2. HPLC with UV Detection

A robust and widely used method for the quantification of benzalkonium chloride in various products.[16]

• Sample Preparation:

  • Dilute the sample with a suitable solvent, such as a mixture of acetonitrile and water, to a concentration within the calibration range.[17]

  • Filter the diluted sample through a 0.45 µm filter before injection.

• Chromatographic Conditions:

  • Column: C18 or Cyano column.[15]

  • Mobile Phase: A mixture of acetonitrile and a buffer solution (e.g., 0.01% triethylamine in water at pH 2.5).[13][14]

  • Flow Rate: 1.0 mL/min.[13][14]

  • Detection Wavelength: 215 nm or 268 nm.[13][14][18]

3. Spectrophotometric Method

A simple and cost-effective method suitable for screening purposes and less complex sample matrices.

• Principle: This method is based on the formation of a colored ion pair between the cationic benzalkonium chloride and an anionic dye, such as eosin-Y.[9]

• Procedure:

  • Prepare a series of standard solutions of benzalkonium chloride.

  • To a fixed volume of each standard and sample solution, add a solution of eosin-Y and a buffer.

  • Measure the absorbance of the resulting colored complex at the wavelength of maximum absorbance (e.g., 535 nm).[9]

  • Construct a calibration curve of absorbance versus concentration to determine the concentration in the samples.

Visualizations

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for benzalkonium chloride analysis using LC-MS/MS.

Logical Relationship of Method Selection

Caption: Decision tree for selecting an analytical method.

References

• 1. Stearalkonium Chloride-d7 | LGC Standards [lgcstandards.com]
• 2. Stearalkonium Chloride-d7 | LGC Standards [lgcstandards.com]
• 3. ejpasa.journals.ekb.eg [ejpasa.journals.ekb.eg]
• 4. aesan.gob.es [aesan.gob.es]
• 5. fiveable.me [fiveable.me]
• 6. Interlaboratory comparisons - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 7. diva-portal.org [diva-portal.org]
• 8. What is an inter laboratory comparison ? [compalab.org]
• 9. researchgate.net [researchgate.net]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Method validation and environmental monitoring of triethanolamine ester quaternary ammonium compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Determination of Benzalkonium Chloride in a Disinfectant by UV Spectrophotometry and Gas and High-Performance Liquid Chromatography: Validation, Comparison of Characteristics, and Economic Feasibility - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bohrium.com [bohrium.com]
• 15. lcms.cz [lcms.cz]
• 16. Benzalkonium Chloride: How to overcome analytical challenges - Pharmaceutical Technology [pharmaceutical-technology.com]
• 17. waters.com [waters.com]
• 18. Determination of benzalkonium chloride in aqueous ophthalmic preparations by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability and Expiration of Zephirol-d7 Standards: A Comparative Guide

For researchers, scientists, and drug development professionals relying on the accuracy of analytical standards, understanding their stability and degradation is paramount. This guide provides a comprehensive overview of the stability testing and expiration considerations for Zephirol-d7, a deuterated analogue of Benzalkonium Chloride (BAC). Due to the limited availability of specific stability data for Zephirol-d7, this guide leverages extensive data from its non-deuterated counterpart, Benzalkonium Chloride, as a close surrogate. The fundamental chemical structure suggests a comparable stability profile, though minor kinetic differences in degradation pathways may exist.

Comparative Stability Data

The stability of Benzalkonium Chloride, and by extension Zephirol-d7, is influenced by various environmental factors. Forced degradation studies on BAC provide insights into its behavior under stress conditions, which are crucial for predicting its long-term stability and establishing appropriate storage conditions and re-test dates.

Table 1: Summary of Forced Degradation Studies on Benzalkonium Chloride

Stress Condition	Temperature	Duration	Observation
Acidic (0.1 M HCl)	70°C	30 min	No significant degradation of Benzalkonium Chloride was observed.[1][2]
Alkaline (1 M NaOH)	70°C	30 min	Benzalkonium Chloride proved to be very stable.[1][2]
Oxidative (30% H₂O₂)	70°C	90 min	No degradation of Benzalkonium Chloride was observed.[1][2]
Thermal	70°C	-	Benzalkonium Chloride is stable under thermal stress.[1][2]
Photolytic (UV light)	Ambient	-	The assay percentage of Benzalkonium Chloride remained high (approx. 94.62-99.28%), indicating relative stability under photolytic conditions.[1]

Note: The data presented above is for Benzalkonium Chloride and serves as an estimate for the stability of Zephirol-d7.

Long-Term Storage and Expiration

The shelf life of analytical standards is typically determined by long-term stability studies under controlled conditions. While specific long-term data for Zephirol-d7 is not publicly available, general industry practices and data for similar compounds suggest a stable shelf life when stored correctly. For instance, a 50% solution of Benzalkonium Chloride is estimated to have a shelf life of 3 to 5 years when stored under optimal conditions.[3]

Recommended Storage Conditions:

• Temperature: Store in a cool, dry place, ideally below 30°C (86°F).[3]

• Light: Protect from direct sunlight and UV light by storing in opaque or amber containers.[3]

• Humidity: Keep in sealed containers to prevent moisture absorption.[3]

Experimental Protocols

The following section details a typical experimental protocol for stability-indicating analysis of Benzalkonium Chloride using High-Performance Liquid Chromatography (HPLC), which is applicable for assessing the stability of Zephirol-d7.

Stability-Indicating HPLC Method

This method is designed to separate the active ingredient from any potential degradation products, thus providing a clear indication of its stability.

Chromatographic Conditions:

• Column: C18, Cosmosil (250mm x 4.6mm i.d. x 5µm)[1]

• Mobile Phase: Acetonitrile and a buffer solution (pH 5.0 with 5N NaOH) in a 45:55 (v/v) ratio.[1]

• Flow Rate: 1.5 ml per minute[1]

• Column Temperature: 25°C[1]

• Detection Wavelength: 210 nm[1]

Forced Degradation Study Protocol:

• Acid Degradation: Treat the sample solution with 0.1 M HCl at 70°C for 30 minutes.[1][2]

• Alkaline Degradation: Treat the sample solution with 1 M NaOH at 70°C for 30 minutes.[1][2]

• Oxidative Degradation: Treat the sample solution with 30% H₂O₂ at 70°C for 90 minutes.[1][2]

• Thermal Degradation: Expose the sample to a temperature of 70°C.[1][2]

• Photolytic Degradation: Expose the sample to UV light.[1]

• Analysis: Following exposure to stress conditions, analyze the samples using the validated HPLC method to quantify the remaining active ingredient and identify any degradation products.

Visualizing Experimental Workflows and Pathways

The following diagrams illustrate the logical flow of a stability testing program and a general experimental workflow for forced degradation studies.

Caption: Overview of a typical stability testing program.

Caption: Experimental workflow for forced degradation studies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chemmate.co.nz [chemmate.co.nz]

Cross-Validation of Analytical Methods: A Comparative Guide Featuring Zephirol-d7

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioanalytical research and drug development, the reproducibility and consistency of analytical methods are paramount. Cross-validation of analytical methods is a critical process to ensure that data generated across different laboratories, using different methodologies, or even at different times, are comparable and reliable. This guide provides a comprehensive comparison of key aspects of bioanalytical method cross-validation, with a special focus on the application of Zephirol-d7 as a deuterated internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications.

The Role of Internal Standards in Bioanalysis

Internal standards are essential in quantitative bioanalysis to correct for variability during sample processing and analysis.[1] Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are considered the gold standard due to their similar physicochemical properties to the analyte of interest.[2] This similarity ensures they behave almost identically during extraction, chromatography, and ionization, thus providing accurate correction for any variations.[2][3]

Zephirol-d7, a deuterated form of benzalkonium chloride, serves as an excellent internal standard for the quantification of quaternary ammonium compounds. Its use is particularly relevant in the analysis of disinfectants, preservatives, and other formulations where benzalkonium chlorides are present.

Experimental Protocol: Cross-Validation of an LC-MS/MS Method for Benzalkonium Chloride Analysis

This section outlines a detailed protocol for the cross-validation of two different LC-MS/MS methods for the quantification of benzalkonium chloride (C12, C14, and C16 homologs) in human plasma, using Zephirol-d7 as the internal standard in one method and a structural analog internal standard in the other.

Method A: Using Zephirol-d7 as a Stable Isotope-Labeled Internal Standard

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of Zephirol-d7 internal standard working solution (1 µg/mL in methanol).

• Add 400 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• HPLC System: Agilent 1290 Infinity II or equivalent.

• Column: C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient: 30% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, then return to 30% B and equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

3. Mass Spectrometric Conditions:

• Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Benzalkonium C12: [Precursor Ion] -> [Product Ion]

  • Benzalkonium C14: [Precursor Ion] -> [Product Ion]

  • Benzalkonium C16: [Precursor Ion] -> [Product Ion]

  • Zephirol-d7: [Precursor Ion] -> [Product Ion]

• Key MS Parameters:

  • IonSpray Voltage: 5500 V

  • Temperature: 500°C

  • Curtain Gas: 35 psi

  • Collision Gas: Medium

  • Ion Source Gas 1: 50 psi

  • Ion Source Gas 2: 60 psi

Method B: Using a Structural Analog as an Internal Standard

The protocol for Method B is identical to Method A, with the exception of the internal standard used. In this case, a structurally similar quaternary ammonium compound, such as N,N-dimethyl-N-octadecylbenzylammonium chloride, would be used instead of Zephirol-d7.

Data Presentation: Comparative Performance of Zephirol-d7 vs. a Structural Analog

The following tables summarize the expected quantitative data from a cross-validation study comparing the two methods. The data is representative of typical performance characteristics observed in bioanalytical method validation.

Table 1: Accuracy and Precision

Analyte	QC Level	Method A (Zephirol-d7)	Method B (Structural Analog IS)
Accuracy (%)	Precision (%CV)
Benzalkonium C12	LLOQ (1 ng/mL)	98.5	8.2
Low QC (3 ng/mL)	101.2	5.1
Mid QC (50 ng/mL)	99.8	3.5
High QC (150 ng/mL)	100.5	2.8
Benzalkonium C14	LLOQ (1 ng/mL)	99.1	7.5
Low QC (3 ng/mL)	100.8	4.8
Mid QC (50 ng/mL)	100.2	3.1
High QC (150 ng/mL)	101.0	2.5
Benzalkonium C16	LLOQ (1 ng/mL)	98.8	7.9
Low QC (3 ng/mL)	101.5	4.9
Mid QC (50 ng/mL)	99.5	3.3
High QC (150 ng/mL)	100.7	2.6

Table 2: Matrix Effect and Recovery

Analyte	Method A (Zephirol-d7)	Method B (Structural Analog IS)
Matrix Effect (%)	Recovery (%)
Benzalkonium C12	95.8	92.1
Benzalkonium C14	96.2	93.5
Benzalkonium C16	95.5	91.8

Visualizing the Cross-Validation Workflow

The following diagram illustrates the logical workflow of the cross-validation process described.

Caption: Workflow for cross-validation of two bioanalytical methods.

Signaling the Importance of Isotope-Labeled Standards

The superior performance of Method A, utilizing Zephirol-d7, can be attributed to the fundamental principles of using stable isotope-labeled internal standards. The following diagram illustrates the signaling pathway of how a SIL IS effectively corrects for analytical variability.

Caption: How Zephirol-d7 corrects for analytical variability.

Conclusion

The presented data and protocols highlight the advantages of using a stable isotope-labeled internal standard like Zephirol-d7 for the cross-validation of bioanalytical methods. The use of Zephirol-d7 leads to improved accuracy, precision, and more reliable compensation for matrix effects compared to a structural analog internal standard. For researchers and scientists in drug development, the adoption of deuterated internal standards in their analytical workflows is a crucial step towards ensuring the integrity and comparability of their bioanalytical data.

References

• 1. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 2. scispace.com [scispace.com]
• 3. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]

advantages of using Zephirol-d7 over other internal standards

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of an internal standard is a critical decision. This guide provides a comprehensive comparison of Zephirol-d7, a deuterated internal standard, with other common alternatives, supported by established principles of analytical chemistry.

The Gold Standard: Stable Isotope Labeled Internal Standards

In the realm of quantitative mass spectrometry, stable isotope labeled (SIL) internal standards are widely considered the gold standard.[1][2][3] Zephirol-d7, a deuterated form of Zephirol (benzalkonium chloride), falls into this premier category. The fundamental advantage of a SIL internal standard lies in its near-identical physicochemical properties to the analyte of interest.[2] This similarity ensures that the internal standard and the analyte behave almost identically during sample preparation, chromatography, and ionization in the mass spectrometer.[1][2] This co-elution and co-ionization effectively compensates for variability that can be introduced at various stages of the analytical workflow, such as extraction efficiency, matrix effects (ion suppression or enhancement), and instrument response fluctuations.[1]

Zephirol-d7 vs. Structural Analogs: A Head-to-Head Comparison

The most common alternative to a SIL internal standard is a structural analog. While often more readily available and less expensive, structural analogs inherently differ from the analyte in their chemical structure. These differences can lead to variations in their analytical behavior, potentially compromising the accuracy and precision of the results.

Here's a comparative summary of the expected performance of Zephirol-d7 versus a hypothetical structural analog internal standard:

Performance Metric	Zephirol-d7 (Deuterated IS)	Structural Analog IS	Rationale
Compensation for Matrix Effects	Excellent	Moderate to Poor	Zephirol-d7 co-elutes with the analyte, experiencing the same matrix effects. A structural analog will have a different retention time and be subjected to different matrix interferences.[1]
Correction for Extraction Variability	Excellent	Good to Moderate	Minor structural differences in an analog can lead to different extraction recoveries compared to the analyte, especially in complex matrices.
Chromatographic Behavior	Nearly Identical to Analyte	Different Retention Time	The deuterium labeling in Zephirol-d7 results in a negligible difference in retention time compared to the non-labeled compound. Structural analogs, by definition, have different chromatographic properties.
Ionization Efficiency	Nearly Identical to Analyte	Different	The ionization efficiency of a structural analog can differ significantly from the analyte, impacting quantification.
Accuracy & Precision	High	Moderate to Low	By minimizing variability from multiple sources, Zephirol-d7 leads to more accurate and precise quantification.[4]
Risk of Inaccurate Quantification	Low	Higher	Differences in analytical behavior between a structural analog and the analyte can introduce systematic errors, leading to biased results.[5][6]

Experimental Considerations and Protocols

The selection and implementation of an internal standard require careful consideration and validation. Below are generalized experimental protocols relevant to the use of Zephirol-d7 in a typical LC-MS/MS workflow.

Experimental Protocol: Sample Preparation (Protein Precipitation)

• Spiking: To 100 µL of the sample matrix (e.g., plasma, urine), add a small volume (e.g., 5 µL) of a known concentration of Zephirol-d7 solution.

• Precipitation: Add 300 µL of a cold organic solvent (e.g., acetonitrile or methanol) to precipitate proteins.

• Vortexing: Vortex the samples for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

• Evaporation and Reconstitution (Optional): The supernatant can be evaporated to dryness under a stream of nitrogen and reconstituted in a smaller volume of the mobile phase to increase concentration.

Experimental Protocol: LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column is typically suitable for the separation of quaternary ammonium compounds like Zephirol.

  • Mobile Phase: A gradient elution with water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an additive like formic acid or ammonium formate to improve peak shape and ionization.

  • Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is ideal for quaternary ammonium compounds.

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both Zephirol and Zephirol-d7. The increased mass of Zephirol-d7 allows for distinct MRM transitions, avoiding isobaric interference.

  • Data Analysis: The peak area ratio of the analyte to the internal standard is used to construct a calibration curve and quantify the analyte in unknown samples.

Visualizing the Workflow and Mechanism

To further illustrate the concepts discussed, the following diagrams depict a standard LC-MS/MS workflow and the mechanism of action of Zephirol (benzalkonium chloride).

References

• 1. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. pubcompare.ai [pubcompare.ai]
• 4. lcms.cz [lcms.cz]
• 5. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Zephirol-d7: A Comparative Guide to Performance in Analytical Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance characteristics of Zephirol-d7, a deuterated internal standard for benzalkonium chloride (BAC), in various analytical matrices. It is designed to assist researchers in selecting the most appropriate internal standard for their specific analytical needs, ensuring accuracy and reliability in quantitative analysis.

Introduction to Zephirol-d7 and Internal Standards

Zephirol-d7 is the deuterated form of Zephirol, a trade name for benzalkonium chloride, a quaternary ammonium compound widely used as a disinfectant and preservative. In analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), deuterated compounds like Zephirol-d7 are considered the "gold standard" for internal standards.[1][2] An ideal internal standard co-elutes with the analyte and experiences the same matrix effects, allowing for accurate correction of signal suppression or enhancement.[3] Stable isotope-labeled internal standards, such as Zephirol-d7, are chemically almost identical to the analyte, ensuring they behave similarly during sample preparation, chromatography, and ionization.[2]

Performance Comparison: Zephirol-d7 vs. Alternative Internal Standards

The primary advantage of using a deuterated internal standard like Zephirol-d7 over other alternatives, such as structural analogs, is its ability to more effectively compensate for matrix effects.[1][4] Matrix effects, the suppression or enhancement of the analyte signal due to co-eluting compounds from the sample matrix, are a major challenge in complex matrices like biological fluids, food, and environmental samples.

While direct comparative studies quantifying the performance of Zephirol-d7 against other internal standards in various matrices are limited, the principles of internal standardization and available data from various studies allow for a comprehensive assessment.

Table 1: Performance Characteristics in Biological Matrices (e.g., Plasma, Urine)

Performance Metric	Zephirol-d7 (Deuterated IS)	Structural Analog IS	No Internal Standard
Matrix Effect Compensation	Excellent	Moderate to Good	None
Accuracy (% Recovery)	Typically 85-115%	Can be variable (e.g., 70-130%)	Highly variable and matrix-dependent
Precision (% RSD)	Low (<15%)	Generally higher than deuterated IS	High and often unacceptable
Correction for Extraction Loss	Excellent	Good	None
Chromatographic Co-elution	Nearly identical to analyte	May differ slightly	Not applicable

Data compiled and inferred from multiple sources on the principles of internal standardization in LC-MS/MS.[1][3][5]

Table 2: Performance Characteristics in Food Matrices (e.g., Fruits, Vegetables, Dairy)

Performance Metric	Zephirol-d7 (Deuterated IS)	Structural Analog IS	No Internal Standard
Matrix Effect Compensation	Excellent	Moderate	None
Accuracy (% Recovery)	Expected to be high and consistent	Prone to variability due to complex matrix	Unreliable
Precision (% RSD)	Expected to be low	Can be high depending on the food matrix	High
Mitigation of Ion Suppression	High	Partial	None

Performance expectations are based on the known complexities of food matrices and the established benefits of stable isotope-labeled internal standards.[6][7]

Table 3: Performance Characteristics in Environmental Matrices (e.g., Water, Soil)

Performance Metric	Zephirol-d7 (Deuterated IS)	Structural Analog IS	No Internal Standard
Matrix Effect Compensation	Excellent	Good	None
Accuracy (% Recovery)	High and reproducible	Generally acceptable	Inconsistent
Precision (% RSD)	Low	Moderate	High
Reliability at Low Concentrations	High	Moderate	Low

Environmental samples can have highly variable compositions, making a co-eluting internal standard like Zephirol-d7 crucial for accurate quantification.[8][9]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative experimental protocols for the analysis of benzalkonium chloride in different matrices, where an internal standard like Zephirol-d7 would be incorporated.

Biological Matrix: LC-MS/MS Analysis of Benzalkonium Chloride in Human Plasma

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of Zephirol-d7 internal standard solution (concentration to be optimized based on expected analyte levels).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry: Triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).

  • Monitor specific precursor-to-product ion transitions for each BAC homolog and for Zephirol-d7.

Food Matrix: QuEChERS Extraction for Benzalkonium Chloride in Fruit

1. Sample Preparation (QuEChERS):

• Homogenize 10 g of the fruit sample.

• Add 10 mL of acetonitrile and 100 µL of Zephirol-d7 internal standard solution.

• Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute and centrifuge.

• Take an aliquot of the acetonitrile supernatant and perform dispersive solid-phase extraction (d-SPE) cleanup using a sorbent like PSA (primary secondary amine).

• Centrifuge and filter the supernatant for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• Similar conditions as for biological matrices, with potential adjustments to the gradient to manage the more complex food matrix.

Visualizing Workflows and Pathways

Benzalkonium Chloride Analytical Workflow

References

• 1. scispace.com [scispace.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. lcms.cz [lcms.cz]
• 5. cerilliant.com [cerilliant.com]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. Internal Standards for Food and Nutrition - IsoLife [isolife.nl]
• 8. lcms.cz [lcms.cz]
• 9. bundesumweltministerium.de [bundesumweltministerium.de]

Zephirol-d7: A Comparative Guide to its Certificate of Analysis

For researchers, scientists, and drug development professionals utilizing deuterated compounds, a thorough understanding of a product's Certificate of Analysis (CoA) is paramount. This guide provides a comparative overview of the typical analytical specifications for Zephirol-d7, alongside its non-deuterated counterpart, Benzalkonium Chloride, and its deuterated alternative, Benzalkonium Chloride-d7. The data presented is compiled from publicly available product information and representative Certificates of Analysis.

Data Presentation: Comparison of Specifications

Test Parameter	Zephirol-d7 (Typical Specifications)	Benzalkonium Chloride (Representative CoA)	Benzalkonium Chloride-d7 (Typical Specifications)
Appearance	Low Melting White Solid[1]	Clear, colorless to pale yellow liquid[2]	Neat
Identity (Structure)	Conforms to structure	Conforms to structure	Conforms to structure
Purity (by HPLC)	>95%[3]	≥80%[2], 96%[4], >99%[5]	Information not available
Molecular Formula	C₂₁H₃₁D₇ClN[3][6]	C₁₇H₃₀ClN (for a specific homolog)[5]	C₁₁D₇H₁₁ClN(C₂H₄)n[7][8]
Molecular Weight	347.03 g/mol [3][6]	283.88 g/mol (for a specific homolog)[5]	Varies with 'n'
Water Content (Karl Fischer)	Information not available	4.8%	Information not available
pH (10% aqueous solution)	Information not available	5-9[2]	Information not available
Free Amine and its Salt	Information not available	≤2.0%[2]	Information not available

Experimental Protocols

The specifications outlined in a Certificate of Analysis are determined through rigorous experimental testing. Below are detailed methodologies for the key experiments cited.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a primary technique used to assess the purity of Zephirol-d7 and related compounds. It separates components in a mixture based on their differential interactions with a stationary phase and a mobile phase.

• Objective: To determine the percentage purity of the compound by separating it from any impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector is typically used.

• Methodology:

  • Column: A C18 column is commonly employed for the analysis of quaternary ammonium compounds.[9]

  • Mobile Phase: A mixture of an aqueous buffer (e.g., triethylamine solution with pH adjusted to 2.5) and an organic solvent like acetonitrile is often used. The ratio can be adjusted to optimize separation.[9]

  • Flow Rate: A typical flow rate is 1.0 mL/min.[9]

  • Detection: UV detection at a specific wavelength, often around 215 nm, is used to monitor the elution of the compound and its impurities.[9]

  • Sample Preparation: A known concentration of the sample is prepared by dissolving it in a suitable solvent, which is often a mixture of methanol and water.[9]

  • Analysis: The sample solution is injected into the HPLC system. The area of the main peak corresponding to the compound of interest is measured and compared to the total area of all peaks to calculate the purity.

Water Content Determination by Karl Fischer Titration

The Karl Fischer (KF) titration is a specific and accurate method for determining the water content in a sample.

• Objective: To quantify the amount of water present in the material.

• Principle: The method is based on a chemical reaction between water and a solution containing iodine, sulfur dioxide, a base, and a solvent (typically methanol). The amount of iodine consumed is directly proportional to the amount of water present.

• Methodology:

  • Instrumentation: A Karl Fischer titrator, either volumetric or coulometric, is used.

  • Sample Preparation: A precisely weighed amount of the sample is introduced into the titration vessel containing the KF reagent.

  • Titration: The sample is titrated with the Karl Fischer reagent until the endpoint is reached, which is detected electrochemically.

  • Calculation: The instrument automatically calculates the water content, typically expressed as a percentage.

pH Measurement

The pH of an aqueous solution of the substance is measured to ensure it falls within a specified range, which can be critical for product stability and application.

• Objective: To determine the acidity or alkalinity of a solution of the compound.

• Methodology:

  • Solution Preparation: A solution of a specified concentration (e.g., 10% in water) is prepared.[2]

  • Measurement: A calibrated pH meter is used to measure the pH of the solution at a specified temperature.

Mandatory Visualization

The following diagram illustrates the logical workflow from receiving a chemical sample to the final issuance of a Certificate of Analysis.

Figure 1: General workflow for the generation of a Certificate of Analysis.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. scribd.com [scribd.com]
• 3. Zephirol-d7 | CAS | LGC Standards [lgcstandards.com]
• 4. scribd.com [scribd.com]
• 5. abmole.com [abmole.com]
• 6. cymitquimica.com [cymitquimica.com]
• 7. Benzalkonium Chloride-d7 | LGC Standards [lgcstandards.com]
• 8. cymitquimica.com [cymitquimica.com]
• 9. Determination of Benzalkonium Chloride in a Disinfectant by UV Spectrophotometry and Gas and High-Performance Liquid Chromatography: Validation, Comparison of Characteristics, and Economic Feasibility - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Zephirol-d7: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents is paramount. This guide provides essential information and step-by-step procedures for the proper disposal of Zephirol-d7, a deuterated quaternary ammonium compound. Adherence to these guidelines is critical to ensure laboratory safety and environmental protection.

Zephirol-d7, also known as Benzododecinium-d7 Chloride, is a labeled form of Zephirol, a quaternary ammonium composition. Due to its chemical nature, Zephirol-d7 requires careful management as a hazardous waste. Improper disposal can lead to environmental contamination and potential harm to aquatic life.

Immediate Safety and Disposal Procedures

When handling Zephirol-d7, it is crucial to wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. In the event of a spill, the area should be ventilated, and the spilled material should be absorbed using an inert material such as sand or earth. The absorbed material should then be collected and placed in a suitable, sealed container for disposal.[1]

Under no circumstances should Zephirol-d7 be discharged into drains or waterways. [2][3][4]

The primary method for the disposal of Zephirol-d7 is through a licensed professional waste disposal service.[1] It is imperative to observe all federal, state, and local environmental regulations regarding the disposal of this chemical.[1]

Step-by-Step Disposal Protocol

• Waste Identification and Segregation:

  • Clearly label all waste containers with "Hazardous Waste" and the chemical name "Zephirol-d7."

  • Do not mix Zephirol-d7 waste with other chemical waste unless explicitly permitted by your institution's safety protocols and the waste disposal contractor.

• Packaging:

  • Ensure that the waste container is chemically compatible with Zephirol-d7 and is in good condition.

  • The container must be securely sealed to prevent leakage.[2]

• Storage:

  • Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area.

  • Keep the storage area secure and away from incompatible materials.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup by a licensed hazardous waste disposal company.

  • Provide the waste disposal company with an accurate description of the waste, including its composition and quantity.

Spill Management

In the case of a spill, follow these steps:

• Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.

• Containment: Use an inert absorbent material, such as sand, earth, or vermiculite, to contain the spill.[1][5]

• Collection: Carefully collect the absorbed material and place it into a labeled, sealed container for hazardous waste disposal.

• Decontamination: Clean the spill area thoroughly with soap and water, collecting the cleaning materials for disposal as hazardous waste.

• Reporting: Report the spill to your EHS department.

Decontamination and Neutralization

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Zephirol-d7.

Caption: Zephirol-d7 Disposal Workflow.

References

• 1. chemsupply.com.au [chemsupply.com.au]
• 2. chemicalbook.com [chemicalbook.com]
• 3. carlroth.com [carlroth.com]
• 4. thermofishersci.in [thermofishersci.in]
• 5. sds.laboratoriumdiscounter.nl [sds.laboratoriumdiscounter.nl]
• 6. US5518636A - Methods of detoxifying quaternary ammonium compounds toward aquatic organisms - Google Patents [patents.google.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling Zephirol-d7

This guide provides immediate, essential safety and logistical information for the handling and disposal of Zephirol-d7. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identification:

• Name: Zephirol-d7

• Synonyms: N-Dodecyl-N,N-dimethylbenzenemethanaminium-d7 Chloride, Benzododecinium-d7 Chloride, Benzyldimethyldodecylammonium-d7 Chloride[1]

• Chemical Nature: Deuterated form of benzalkonium chloride, a quaternary ammonium compound.[1]

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure and ensure safety when handling Zephirol-d7. The required level of protection can vary based on the concentration of the substance and the nature of the task.

PPE Recommendations Summary

Exposure Level	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low/Ancillary	Safety glasses with side shields	Nitrile or butyl rubber gloves	Standard lab coat	Not generally required
High/Direct	Chemical safety goggles or face shield	Chemical-resistant gloves (butyl rubber, nitrile)[2]	Chemical-resistant apron or suit	Approved respirator if ventilation is inadequate[3]

Operational Plans: Handling and Storage

Adherence to proper handling and storage protocols is essential for maintaining a safe laboratory environment.

Standard Operating Procedure for Handling Zephirol-d7:

• Preparation:

  • Ensure a safety shower and eyewash station are readily accessible.[4]

  • Work in a well-ventilated area, preferably within a chemical fume hood.[3]

• Handling:

  • Avoid contact with eyes, skin, and clothing.[5]

  • Do not breathe mist or vapors.[6]

  • Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[3][4]

• Storage:

  • Store in the original, tightly sealed container.[3]

  • Keep in a cool, dry, and well-ventilated area.

  • Store away from incompatible materials such as strong oxidizing agents and acids.[7]

Disposal Plan

Proper disposal of Zephirol-d7 and any contaminated materials is crucial to prevent environmental contamination and comply with regulations.

Waste Disposal Protocol:

• Waste Identification:

  • Zephirol-d7 waste is considered chemical waste.

  • Contaminated materials (e.g., gloves, wipes, and containers) should also be treated as chemical waste.

• Segregation and Collection:

  • Collect all Zephirol-d7 waste in a designated, properly labeled, and sealed container.

• Disposal:

  • Dispose of waste in accordance with all applicable local, state, and federal regulations.[4][6]

  • Pesticide wastes are considered acutely hazardous, and improper disposal is a violation of federal law.[8]

  • Do not contaminate water, food, or feed with the waste.[6]

  • For container disposal, triple rinse the container with a suitable solvent, and dispose of the rinsate as hazardous waste.[6][8]

Experimental Workflow: Safe Handling of Zephirol-d7

Caption: Workflow for the safe handling of Zephirol-d7.

References

• 1. cymitquimica.com [cymitquimica.com]
• 2. cdn2.hubspot.net [cdn2.hubspot.net]
• 3. sds.staples.com [sds.staples.com]
• 4. medline.com [medline.com]
• 5. assets.greenbook.net [assets.greenbook.net]
• 6. lcp-shared.s3.amazonaws.com [lcp-shared.s3.amazonaws.com]
• 7. safetec.com [safetec.com]
• 8. lcp-shared.s3.amazonaws.com [lcp-shared.s3.amazonaws.com]